Amifloxacin

• CAS: 86393-37-5; 88036-80-0

Core Science & Biosynthesis

Amifloxacin's Mechanism of Action on DNA Gyrase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amifloxacin (B1664871), a fluoroquinolone antibiotic, demonstrates potent bactericidal activity by targeting bacterial type II topoisomerases, primarily DNA gyrase. This technical guide provides an in-depth examination of the molecular mechanisms underpinning amifloxacin's action on DNA gyrase. It details the formation of a cytotoxic ternary complex, the subsequent inhibition of DNA re-ligation, and the generation of lethal double-strand breaks. This guide also includes a comparative analysis of the inhibitory activity of various fluoroquinolones, detailed experimental protocols for assessing enzyme inhibition and bacterial susceptibility, and visual diagrams of the key pathways and experimental workflows to facilitate a comprehensive understanding of amifloxacin's mechanism of action.

Core Mechanism of Action: Conversion of DNA Gyrase into a Cellular Toxin

Amifloxacin, like other quinolone antibiotics, exerts its bactericidal effect not by simple enzymatic inhibition, but by converting DNA gyrase into a potent cellular toxin.[1] DNA gyrase, an essential bacterial enzyme, is a heterotetramer composed of two GyrA and two GyrB subunits, which is responsible for introducing negative supercoils into the bacterial chromosome, a critical process for DNA replication and transcription.[2][3] The mechanism of amifloxacin-mediated cell death is a multi-step process:

• Formation of the Gyrase-DNA Complex: DNA gyrase binds to a segment of DNA, creating a transient double-strand break.[2]

• Amifloxacin Binding and Ternary Complex Formation: Amifloxacin then intercalates into this enzyme-DNA complex at the site of the break, binding to both the DNA and the GyrA subunits.[2][4] This forms a stable, covalent gyrase-DNA-amifloxacin ternary complex.[2]

• Inhibition of DNA Re-ligation: The presence of the amifloxacin molecule within this complex physically obstructs the re-ligation of the cleaved DNA strands.[2]

• Generation of Lethal Double-Strand Breaks: This stalled ternary complex acts as a roadblock for the cellular machinery of DNA replication.[2] The collision of a replication fork with this complex transforms the transient break into a permanent, lethal double-strand DNA break.[1][2]

• Induction of the SOS Response and Cell Death: The accumulation of these double-strand breaks triggers the bacterial SOS response, a complex DNA repair pathway.[2][5] However, when the damage is overwhelming, this response is insufficient, leading to the fragmentation of the chromosome and ultimately, programmed cell death.[1][6]

This stabilization of the "cleavage complex" is the defining characteristic of quinolone action, classifying them as topoisomerase poisons rather than simple enzyme inhibitors.[1]

Quantitative Data: Inhibitory Potency of Fluoroquinolones

Compound	Target Enzyme	Target Organism	IC50 (µg/mL)
Levofloxacin	DNA Gyrase	E. coli	2.50 ± 0.14
Ofloxacin	DNA Gyrase	E. coli	6.20 ± 0.17
Ciprofloxacin	DNA Gyrase	N. gonorrhoeae	0.00039
Ciprofloxacin	DNA Gyrase	E. coli	1.15
Norfloxacin	DNA Gyrase	E. coli	0.78
Moxifloxacin	DNA Gyrase	E. coli	Lower than ciprofloxacin
Sitafloxacin	DNA Gyrase	E. faecalis	1.38
Gatifloxacin	DNA Gyrase	E. faecalis	5.60
Sparfloxacin	DNA Gyrase	E. faecalis	25.7
Tosufloxacin	DNA Gyrase	E. faecalis	11.6
Levofloxacin	Topoisomerase IV	E. faecalis	8.49
Ciprofloxacin	Topoisomerase IV	E. faecalis	9.30
Sitafloxacin	Topoisomerase IV	E. faecalis	1.42

Note: Lower IC50 values indicate higher potency. Data from different studies may vary due to different assay conditions.[2]

Experimental Protocols

The characterization of DNA gyrase inhibitors like amifloxacin relies on several key in vitro and in vivo experimental protocols.

DNA Gyrase Supercoiling Assay

This assay measures the ability of a compound to inhibit the ATP-dependent introduction of negative supercoils into a relaxed circular plasmid DNA.[2]

Methodology:

• Reaction Mixture Preparation: On ice, prepare a master mix containing 5X Assay Buffer (final concentration: 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.75 mM ATP, 6.5% glycerol, 0.1 mg/mL BSA), and relaxed pBR322 plasmid DNA (final concentration ~5 nM).[2]

• Inhibitor Addition: Aliquot the reaction mixture into individual tubes and add varying concentrations of amifloxacin.

• Enzyme Addition: Add purified DNA gyrase to each tube.

• Incubation: Incubate the reaction tubes at 37°C for 30-60 minutes.

• Reaction Termination: Stop the reaction by adding a Stop Buffer/Loading Dye containing EDTA.

• Agarose (B213101) Gel Electrophoresis: Load the samples onto a 1% agarose gel and run at a constant voltage.

• Visualization and Analysis: Stain the gel with an intercalating dye (e.g., ethidium (B1194527) bromide) and visualize under UV light. The inhibition of supercoiling is observed as a decrease in the mobility of the plasmid DNA compared to the fully supercoiled control.

Quinolone-Induced DNA Cleavage Assay

This assay determines the ability of a compound to stabilize the covalent DNA-gyrase complex, leading to an increase in cleaved DNA.

Methodology:

• Reaction Mixture Preparation: Prepare a master mix similar to the supercoiling assay, but without ATP, as it is not required for quinolone-induced cleavage. Use supercoiled plasmid DNA as the substrate.[2]

• Inhibitor and Enzyme Addition: Add varying concentrations of amifloxacin and a higher concentration of DNA gyrase than in the supercoiling assay.[2]

• Incubation: Incubate at 37°C for 30 minutes to allow for complex formation.[2]

• Complex Trapping: Add SDS (to a final concentration of ~0.2%) and Proteinase K (to a final concentration of ~0.1 mg/mL) to denature the gyrase and digest the protein, leaving the DNA with covalent adducts.[2]

• Incubation: Incubate for an additional 30 minutes at 37°C.[2]

• Sample Preparation: Purify the DNA to remove protein fragments.

• Agarose Gel Electrophoresis: Load samples onto a 1% agarose gel.

• Visualization and Analysis: Visualize the gel as described above. An increase in the linear DNA band with increasing amifloxacin concentration indicates the stabilization of the cleavage complex.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Methodology (Broth Microdilution):

• Preparation of Antibiotic Dilutions: Prepare a serial two-fold dilution of amifloxacin in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton broth.

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., to 0.5 McFarland standard).

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension.

• Incubation: Incubate the plates at 37°C for 16-20 hours.

• Reading Results: The MIC is determined as the lowest concentration of amifloxacin at which there is no visible bacterial growth.

Visualizing the Mechanism and Workflows

Signaling Pathway of Amifloxacin-Induced Cell Death

Caption: Amifloxacin-induced cell death pathway.

Experimental Workflow for DNA Gyrase Supercoiling Assay

Caption: DNA Gyrase Supercoiling Assay Workflow.

Logical Relationship of Amifloxacin's Action

Caption: Logical flow of amifloxacin's action.

References

• 1. MICy: a Novel Flow Cytometric Method for Rapid Determination of Minimal Inhibitory Concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. SOS response and its regulation on the fluoroquinolone resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Development of a high-throughput minimum inhibitory concentration (HT-MIC) testing workflow [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. Mechanism of Quinolone Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quinolone-Mediated Bacterial Death - PMC [pmc.ncbi.nlm.nih.gov]

Amifloxacin structure-activity relationship (SAR) analysis

An In-depth Technical Guide on the Structure-Activity Relationship (SAR) of Amifloxacin (B1664871)

Introduction

Amifloxacin is a synthetic fluoroquinolone antibiotic that has been a significant subject of research in the development of potent antimicrobial agents.[1] As a member of the quinolone class, its therapeutic efficacy is deeply rooted in its chemical structure. Understanding the intricate structure-activity relationships (SAR) of amifloxacin is paramount for the rational design of new, more effective derivatives with improved potency, a broader spectrum of activity, and a better safety profile.[2] This technical guide provides a comprehensive analysis of amifloxacin's SAR, detailing the influence of various structural modifications on its biological activity, presenting key data in a structured format, and outlining the experimental methodologies used in these evaluations.

Core Structure and Pharmacophore

The foundational structure of amifloxacin, like other quinolones, is a bicyclic core. The essential pharmacophore required for antibacterial activity is the 1,4-dihydro-4-oxo-3-pyridinecarboxylic acid moiety.[1][3] Modifications to the substituents at key positions on this core structure—namely the N-1, C-6, C-7, and C-8 positions—have been extensively explored to modulate the drug's properties.[1][3] The presence of a fluorine atom at the C-6 position is a hallmark of the fluoroquinolone subclass, significantly enhancing antibacterial potency.[3][4]

Caption: Key structural positions of amifloxacin influencing its antibacterial activity.

Mechanism of Action

Amifloxacin exerts its bactericidal effect by inhibiting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[1][5] These enzymes are critical for managing DNA topology during replication, repair, and recombination.[5]

• DNA Gyrase: Primarily in Gram-negative bacteria, this enzyme introduces negative supercoils into DNA, a process vital for the initiation of replication.[6]

• Topoisomerase IV: Primarily in Gram-positive bacteria, this enzyme is responsible for decatenating (unlinking) daughter chromosomes after replication.[6]

Amifloxacin stabilizes the complex formed between these enzymes and DNA after the DNA has been cleaved, preventing the re-ligation of the DNA strands. This leads to an accumulation of double-strand DNA breaks, which triggers a cascade of events culminating in bacterial cell death.[5][6]

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. journals.asm.org [journals.asm.org]
• 4. researchgate.net [researchgate.net]
• 5. Structure-activity and structure-side-effect relationships for the quinolone antibacterials. | Semantic Scholar [semanticscholar.org]
• 6. Quinolone antibiotic - Wikipedia [en.wikipedia.org]

In Vitro Antibacterial Spectrum of Amifloxacin Against Gram-Negative Aerobes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro antibacterial activity of Amifloxacin, a fluoroquinolone antibiotic, against a range of clinically relevant gram-negative aerobic bacteria. This document summarizes key quantitative data on its efficacy, details the experimental protocols for determining antibacterial susceptibility, and presents a visual representation of the logical workflow involved in such analyses.

Core Efficacy: Quantitative Susceptibility Data

The in vitro potency of Amifloxacin against various gram-negative aerobes is typically determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The following table summarizes the MIC values for Amifloxacin against several key gram-negative pathogens. The MIC₅₀ and MIC₉₀ values represent the concentrations required to inhibit the growth of 50% and 90% of the tested strains, respectively.

Bacterial Species	Number of Strains	Amifloxacin MIC Range (µg/mL)	Amifloxacin MIC₅₀ (µg/mL)	Amifloxacin MIC₉₀ (µg/mL)
Escherichia coli	14	0.25 - 16	0.5	≤ 0.125 - 4.0
Klebsiella pneumoniae	-	-	-	≤ 0.125
Proteus mirabilis	-	-	-	≤ 0.25
Enterobacter sp.	-	-	-	≤ 0.5
Citrobacter sp.	-	-	-	≤ 0.5
Providencia sp.	-	-	-	≤ 2
Serratia marcescens	-	-	-	≤ 8
Acinetobacter calcoaceticus	-	-	-	≤ 8
Pseudomonas aeruginosa	-	1 - 16	4	4 - 16

Note: Data compiled from multiple studies.[1][2][3][4] The range and MIC₉₀ for E. coli vary across different reports.

Mechanism of Action: Targeting Bacterial DNA Synthesis

Amifloxacin, like other fluoroquinolones, exerts its bactericidal effect by inhibiting bacterial DNA gyrase (topoisomerase II) and topoisomerase IV.[5][6] In gram-negative bacteria, DNA gyrase is the primary target.[6] This enzyme is crucial for the supercoiling, replication, and repair of bacterial DNA. By binding to the enzyme-DNA complex, Amifloxacin stabilizes it, leading to double-strand breaks in the bacterial chromosome and subsequent cell death.[6]

Experimental Protocols for Susceptibility Testing

The determination of the in vitro antibacterial spectrum of Amifloxacin is performed using standardized methods, primarily broth and agar (B569324) dilution techniques, as recommended by bodies such as the Clinical and Laboratory Standards Institute (CLSI).[1][7][8]

Broth Microdilution Method

This method is used to determine the Minimum Inhibitory Concentration (MIC) in a liquid growth medium.

a. Preparation of Amifloxacin Stock Solution:

• A stock solution of Amifloxacin is prepared at a high concentration in a suitable solvent.

• Serial two-fold dilutions are then made in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a range of desired concentrations.

b. Inoculum Preparation:

• At least three to five well-isolated colonies of the test bacterium are selected from an 18- to 24-hour agar plate.

• The colonies are suspended in a sterile broth or saline to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL.

• This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

c. Inoculation and Incubation:

• Standard 96-well microtiter plates are used. Each well, containing a specific concentration of Amifloxacin, is inoculated with the standardized bacterial suspension.

• A growth control well (containing no antibiotic) and a sterility control well (containing uninoculated broth) are included.

• The plates are incubated at 35°C ± 2°C for 16 to 20 hours in ambient air.

d. Interpretation of Results:

• The MIC is determined as the lowest concentration of Amifloxacin at which there is no visible growth (turbidity) of the bacterium.

Agar Dilution Method

This method involves incorporating the antibiotic into an agar medium.

a. Preparation of Amifloxacin-Containing Agar Plates:

• A series of agar plates are prepared, each containing a different concentration of Amifloxacin.

• The antibiotic is added to molten Mueller-Hinton Agar (MHA) at 45-50°C, mixed thoroughly, and poured into sterile petri dishes.

b. Inoculum Preparation:

• The bacterial inoculum is prepared as described for the broth microdilution method to a turbidity of a 0.5 McFarland standard.

• This suspension is further diluted to yield a final inoculum of approximately 10⁴ CFU per spot.

c. Inoculation and Incubation:

• The surface of each agar plate is spot-inoculated with the standardized bacterial suspension using a multipoint inoculator or a calibrated loop.

• A control plate containing no antibiotic is also inoculated.

• The plates are allowed to dry and then incubated at 35°C ± 2°C for 16 to 20 hours.

d. Interpretation of Results:

• The MIC is the lowest concentration of Amifloxacin that completely inhibits the growth of the bacterium, disregarding a single colony or a faint haze.[8]

Visualization of Experimental Workflow and Signaling Pathway

The following diagrams illustrate the key processes involved in determining the in vitro antibacterial spectrum of Amifloxacin.

Caption: Workflow for MIC Determination.

Caption: Amifloxacin Mechanism of Action.

References

• 1. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 2. bmglabtech.com [bmglabtech.com]
• 3. Nccls Guidelines For Antimicrobial Susceptibility Testing [unidesktesting.motion.ac.in]
• 4. researchgate.net [researchgate.net]
• 5. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics | Institute for Collaborative Biotechnology (ICB) | UCSB, MIT and Caltech. [icb.ucsb.edu]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. simpleshowoflove.weebly.com [simpleshowoflove.weebly.com]
• 8. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]

Amifloxacin pharmacokinetics and metabolism in preclinical models

An In-depth Technical Guide to Amifloxacin (B1664871) Pharmacokinetics and Metabolism in Preclinical Models

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and metabolism of amifloxacin, a fluoroquinolone antibiotic, in key preclinical models. The information is compiled from pivotal studies to support research and development activities.

Executive Summary

Amifloxacin exhibits distinct pharmacokinetic and metabolic profiles in preclinical species, primarily studied in Sprague-Dawley rats and rhesus monkeys.[1] Following administration, the drug is metabolized to key derivatives, including the piperazinyl-N-oxide and piperazinyl-N-desmethyl metabolites, with notable species differences in metabolic pathways.[2][3] The primary route of elimination is renal excretion.[1] The preclinical data on amifloxacin highlight important species differences in its metabolism, with rhesus monkeys exhibiting N-demethylation, a pathway not observed in Sprague-Dawley rats.[1][2] Both species primarily eliminate the drug and its metabolites via the kidneys.[1] This guide summarizes the available quantitative data, details the experimental methodologies employed in foundational studies, and visualizes the metabolic pathways and experimental workflows.

Pharmacokinetic Profiles

The pharmacokinetic properties of amifloxacin have been characterized in rats and rhesus monkeys. The following tables summarize the key quantitative parameters from intravenous (IV) and oral (PO) administration studies.

Pharmacokinetics in Sprague-Dawley Rats

Data on the plasma pharmacokinetics of the parent amifloxacin in rats are limited in the available literature.[1] Key studies utilized ¹⁴C-labeled amifloxacin, and the reported concentrations reflect total radioactivity, which includes both the parent drug and its metabolites.[1]

Table 1: Blood Radioactivity and Excretion of Amifloxacin in Sprague-Dawley Rats [2][3]

Parameter	Male	Female
Dose (IV & PO)	20 mg/kg	20 mg/kg
Peak Blood Radioactivity (PO)	7.54 µg/mL equivalent	6.73 µg/mL equivalent
Time to Peak Blood Radioactivity (PO)	0.5 h	0.5 h
Total Urinary Excretion (72h post-IV)	52.5% of dose	45.3% of dose
Total Urinary Excretion (72h post-PO)	50.8% of dose	37.2% of dose

| Fecal Excretion | Remainder of the dose | Remainder of the dose |

Pharmacokinetics in Rhesus Monkeys

Studies in female rhesus monkeys provide more detailed pharmacokinetic parameters for the intact drug.[1][4]

Table 2: Pharmacokinetic Parameters of Intact Amifloxacin in Female Rhesus Monkeys

Parameter	Value	Reference
Dose (IV)	10 mg/kg	[2][3]
Plasma Elimination	Biexponential	[4]
Distribution Half-life (t½α)	~5 minutes	[4]
Terminal Elimination Half-life (t½β)	2.2 - 2.3 hours	[2][4]
Renal Clearance	4.4 ± 1.0 mL/kg/min	[4]
Total Urinary Excretion (Radioactivity, 24h post-IV)	80.3% of dose	[2][3]

| Urinary Excretion of Intact Amifloxacin (48h post-IV) | ~53% of dose |[4] |

Metabolism of Amifloxacin

Amifloxacin is metabolized in preclinical species, with the primary metabolites being the piperazinyl-N-oxide and piperazinyl-N-desmethyl derivatives.[1] There are significant species-specific differences in the metabolic profile.[1][2]

• In Sprague-Dawley Rats: The main metabolite is the piperazinyl-N-oxide derivative. There is no evidence of the piperazinyl-N-desmethyl metabolite in this species.[2][3]

• In Rhesus Monkeys: Amifloxacin is metabolized to both the piperazinyl-N-oxide and the piperazinyl-N-desmethyl derivatives.[2][3]

Table 3: Urinary Excretion Profile of Amifloxacin and its Metabolites (% of IV Dose) [2][3]

Species	Amifloxacin (Parent)	Piperazinyl-N-oxide	Piperazinyl-N-desmethyl
Rat (Male)	26.2%	17.8%	Not Detected
Rat (Female)	29.0%	7.8%	Not Detected

| Monkey (Female, 0-12h) | 54.5% | 5.6% | 12.9% |

The metabolic transformation of amifloxacin in preclinical models is illustrated in the diagram below.

Metabolic pathway of amifloxacin in preclinical models.

Experimental Protocols

The following sections detail the methodologies employed in the key pharmacokinetic and metabolism studies of amifloxacin.

Animal Models and Dosing

• Sprague-Dawley Rats: Studies utilized both male and female Sprague-Dawley rats.[2] Amifloxacin mesylate, including a ¹⁴C-labeled version, was administered orally and intravenously at a dose of 20 mg (base equivalent) per kg.[2][3]

• Rhesus Monkeys: Female rhesus monkeys were used for intravenous administration studies.[2] A dose of 10 mg (base equivalent) per kg of ¹⁴C-amifloxacin mesylate was administered intravenously.[2][3]

Sample Collection and Preparation

• Blood/Plasma: Blood samples were collected at various time points post-administration. For radioactivity measurements, whole blood was used. For pharmacokinetic analysis of the parent drug, plasma was separated by centrifugation.[1]

• Urine and Feces: Animals were housed in metabolism cages to allow for the separate collection of urine and feces for excretion balance studies.[1]

• Sample Preparation for HPLC: For analysis of amifloxacin in plasma and urine, a liquid-liquid extraction method was employed. This involved extraction with chloroform, followed by back-extraction into 0.1 M sodium hydroxide.[1][4]

Analytical Methodology

• Radiometric Analysis: Total radioactivity in blood, urine, and feces was determined using liquid scintillation counting.[1]

• High-Performance Liquid Chromatography (HPLC): The concentration of amifloxacin and its metabolites were quantified using a reverse-phase HPLC method with UV detection.[1][4] The minimum quantifiable levels were reported to be 0.032 µg/mL in plasma and 2.7 µg/mL in urine.[4] The precision of the assay, calculated as the overall standard deviation, was ±4.9% in plasma and ±1.1% in urine.[4]

The following diagram illustrates a typical workflow for a preclinical pharmacokinetic study of amifloxacin.

General workflow for preclinical pharmacokinetic studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Metabolism and disposition of amifloxacin in laboratory animals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. journals.asm.org [journals.asm.org]

Primary Metabolites of Amifloxacin in Sprague-Dawley Rats: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a focused overview of the primary metabolic fate of amifloxacin (B1664871), a fluoroquinolone antibiotic, specifically within the Sprague-Dawley rat model. Key findings from pivotal studies are synthesized to present a clear understanding of the biotransformation pathways, quantitative excretion data, and the experimental methodologies employed for these determinations. This document is intended to serve as a resource for researchers and professionals involved in drug metabolism and pharmacokinetic studies.

Introduction

Amifloxacin, a synthetic fluoroquinolone, has been a subject of metabolic studies to understand its pharmacokinetic profile and disposition in preclinical models. The Sprague-Dawley rat is a commonly utilized model in these investigations. This guide details the primary metabolites identified in this species, presenting quantitative data and the experimental designs used to elucidate these metabolic pathways.

Primary Metabolites of Amifloxacin

In Sprague-Dawley rats, the principal metabolic transformation of amifloxacin involves the oxidation of the piperazine (B1678402) ring.

Identified Primary Metabolite

The primary metabolite of amifloxacin identified in Sprague-Dawley rats is the piperazinyl-N-oxide derivative of amifloxacin .[1][2]

It is noteworthy that the piperazinyl-N-desmethyl metabolite, which has been identified in other species such as rhesus monkeys, was not detected in Sprague-Dawley rats, highlighting species-specific differences in amifloxacin metabolism.[1][3]

Quantitative Data on Metabolite Excretion

The primary route of elimination for amifloxacin and its metabolite in Sprague-Dawley rats is through urinary excretion.[1][2] The following table summarizes the quantitative data on the urinary excretion of amifloxacin and its piperazinyl-N-oxide metabolite in male and female rats following a 20 mg/kg intravenous administration.

Compound	Male Rats (% of Dose in Urine)	Female Rats (% of Dose in Urine)
Amifloxacin (Unchanged)	26.2%	29.0%
Piperazinyl-N-oxide Metabolite	17.8%	7.8%

Data sourced from studies on Sprague-Dawley rats after intravenous administration.[1][2][3]

Similar excretion profiles were noted after oral administration of the same dose.[1][2]

Experimental Protocols

The identification and quantification of amifloxacin and its metabolites in Sprague-Dawley rats involved a series of established methodologies.

Animal Dosing and Sample Collection

• Animal Model: Sprague-Dawley rats.[1][2]

• Test Article: [14C]amifloxacin mesylate was administered to enable the tracking of the drug and its metabolites.[1][2]

• Dosing: A dose of 20 mg/kg (base equivalent) was administered either orally or intravenously.[1][2]

• Sample Collection: Urine and feces were collected over a 72-hour period to determine the routes and extent of excretion.[1] Blood samples were also collected to determine radioactivity levels.[1]

Metabolite Identification and Quantification

• Chromatographic Separation: High-pressure liquid chromatography (HPLC) was a key technique used for separating amifloxacin from its metabolites in biological samples like plasma and urine.[1][4] Thin-layer chromatography (TLC) was also utilized.[1]

• Detection and Identification: Mass spectrometry (MS) was employed for the structural elucidation of the metabolites.[1]

• Quantification: The amount of amifloxacin and its metabolites was quantified by analyzing the radioactivity in the collected urine and feces, as well as through the development of specific HPLC assays with UV detection.[1][4] The precision of the HPLC assay was reported to be ±4.9% in plasma and ±1.1% in urine.[4] The minimum quantifiable levels were 0.032 µg/ml in plasma and 2.7 µg/ml in urine.[4]

Visualizations

Metabolic Pathway of Amifloxacin in Sprague-Dawley Rats

Caption: Metabolic transformation of amifloxacin in rats.

Experimental Workflow for Metabolite Profiling

Caption: Workflow for amifloxacin metabolite analysis.

References

• 1. Metabolism and disposition of amifloxacin in laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Metabolism and disposition of amifloxacin in laboratory animals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Analysis of amifloxacin in plasma and urine by high-pressure liquid chromatography and intravenous pharmacokinetics in rhesus monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]

Amifloxacin: A Comprehensive Technical Analysis of its Chemical Properties and Molar Mass

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amifloxacin is a synthetic fluoroquinolone antibiotic that belongs to the quinolone carboxylic acid class of compounds.[1] It exhibits a broad spectrum of antibacterial activity.[1] This technical guide provides an in-depth analysis of the chemical properties and molar mass of Amifloxacin, complete with detailed experimental protocols and visual representations of its mechanism of action to support research and development efforts in the pharmaceutical sciences.

Chemical Properties and Molar Mass

A comprehensive summary of the key chemical identifiers and physicochemical properties of Amifloxacin is presented below. This data is essential for its characterization, formulation development, and quality control.

Property	Value	Source(s)
IUPAC Name	6-Fluoro-1-(methylamino)-7-(4-methylpiperazin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid	[2][3]
Chemical Formula	C₁₆H₁₉FN₄O₃	[2][3][4]
Molar Mass	334.35 g/mol	[3][4][5]
CAS Number	86393-37-5	[2][3][4]
Appearance	White to pale yellow crystalline powder	[5]
Melting Point	248-252 °C (with decomposition)	[5]
Water Solubility	pH-dependent: 0.12 mg/mL at pH 7.0; 8.7 mg/mL at pH 3.0; 6.3 mg/mL at pH 10.0	[5][6]
pKa	~6.2 (carboxylic acid), ~9.5 (piperazinyl nitrogen)	[5]

Mechanism of Action

Amifloxacin, like other fluoroquinolone antibiotics, functions by inhibiting bacterial type II topoisomerase enzymes, specifically DNA gyrase and topoisomerase IV.[7][8] These enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination. By inhibiting these enzymes, Amifloxacin disrupts essential cellular processes, leading to bacterial cell death.[8]

Caption: Mechanism of action of Amifloxacin.

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of Amifloxacin are outlined below. These protocols are based on established pharmacopeial and scientific methods.

Determination of Melting Point

Principle: The melting point of a crystalline solid is a physical property used for its identification and purity assessment. The temperature at which the solid transitions to a liquid is recorded.

Apparatus:

• Melting point apparatus (e.g., capillary melting point apparatus)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Grind a small sample of Amifloxacin to a fine powder using a mortar and pestle.

• Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the block at a rate of 10-20 °C/min initially.

• As the temperature approaches the expected melting point of Amifloxacin (around 240 °C), reduce the heating rate to 1-2 °C/min to allow for accurate observation.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire solid has melted. This range is the melting point.

• Due to decomposition, the substance may darken as it melts.[5]

Determination of Aqueous Solubility (pH-dependent)

Principle: The equilibrium solubility of Amifloxacin is determined at different pH values to understand its dissolution characteristics, which is critical for predicting its absorption in the gastrointestinal tract.

Apparatus:

• Shake-flask apparatus or thermostatically controlled water bath with an orbital shaker

• pH meter

• Analytical balance

• Centrifuge

• UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

• Volumetric flasks and pipettes

• Buffer solutions (pH 3.0, 7.0, and 10.0)

Procedure:

• Prepare a series of buffer solutions at the desired pH values (e.g., pH 3.0, 7.0, and 10.0).

• Add an excess amount of Amifloxacin powder to a known volume of each buffer solution in separate flasks.

• Seal the flasks and place them in a thermostatically controlled shaker bath set at a constant temperature (e.g., 25 °C or 37 °C).

• Agitate the flasks for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• After equilibration, allow the suspensions to settle.

• Withdraw a sample from the supernatant and centrifuge it to remove any undissolved solids.

• Dilute the clear supernatant with the respective buffer to a concentration within the linear range of the analytical method.

• Determine the concentration of Amifloxacin in the diluted samples using a validated UV-Vis spectrophotometric or HPLC method.

• Calculate the solubility in mg/mL for each pH value.

Caption: Workflow for solubility determination.

Determination of pKa (Potentiometric Titration)

Principle: The pKa values, which represent the dissociation constants of the acidic and basic functional groups in Amifloxacin, are determined by monitoring the pH change of a solution of the compound upon the addition of a titrant (acid or base).

Apparatus:

• Potentiometer with a pH electrode

• Magnetic stirrer and stir bar

• Burette

• Beaker

• Standardized solutions of hydrochloric acid (0.1 M) and sodium hydroxide (B78521) (0.1 M)

• Deionized water

Procedure:

• Calibrate the pH meter using standard buffer solutions.

• Accurately weigh a known amount of Amifloxacin and dissolve it in a known volume of deionized water. A co-solvent like methanol (B129727) may be used if necessary to achieve initial dissolution, though its concentration should be kept low.

• Place the beaker on a magnetic stirrer and immerse the pH electrode and the tip of the burette into the solution.

• To determine the pKa of the carboxylic acid group, titrate the solution with a standardized solution of sodium hydroxide (0.1 M). Record the pH after each incremental addition of the titrant.

• To determine the pKa of the piperazinyl nitrogen, first, acidify the Amifloxacin solution with a known amount of standardized hydrochloric acid (0.1 M) to protonate the basic groups. Then, titrate the resulting solution with standardized sodium hydroxide (0.1 M), recording the pH after each addition.

• Plot the pH versus the volume of titrant added. The pKa values correspond to the pH at the half-equivalence points, which can be determined from the inflection points of the titration curve.

Conclusion

This technical guide provides a detailed overview of the fundamental chemical properties and molar mass of Amifloxacin. The presented data, along with the detailed experimental protocols, offer a valuable resource for researchers and professionals engaged in the development and analysis of this fluoroquinolone antibiotic. The visualization of its mechanism of action further aids in understanding its pharmacological activity at a molecular level.

References

• 1. benchchem.com [benchchem.com]
• 2. Amifloxacin - Wikipedia [en.wikipedia.org]
• 3. Amifloxacin | C16H19FN4O3 | CID 55492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. webqc.org [webqc.org]
• 6. benchchem.com [benchchem.com]
• 7. Amifloxacin - AdisInsight [adisinsight.springer.com]
• 8. Quinolone antibiotic - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Early Discovery and Development of Amifloxacin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amifloxacin (B1664871) (formerly WIN 49375) is a synthetic fluoroquinolone antibiotic that emerged from extensive research in the 1980s aimed at expanding the utility of the quinolone class of antibacterial agents.[1] The development of quinolones began with the discovery of nalidixic acid in 1962, which initially showed a limited spectrum of activity, primarily against Gram-negative bacteria in urinary tract infections.[1][2][3] The subsequent addition of a fluorine atom at the C-6 position of the quinolone ring led to the creation of fluoroquinolones, which possess significantly enhanced potency and a broader spectrum of antibacterial activity.[1][4]

Amifloxacin is structurally similar to pefloxacin (B1679150) but is distinguished by a methylamino group at the N-1 position instead of an ethyl group.[1] This guide provides a comprehensive overview of the foundational studies on amifloxacin, covering its chemical synthesis, mechanism of action, antibacterial spectrum, and preclinical pharmacokinetic evaluations.

Chemical Synthesis

The synthesis of amifloxacin is based on the general methodologies established for fluoroquinolone antibiotics, with the Gould-Jacobs reaction being a critical step for forming the quinolone ring system.[1] The overall strategy involves the formation of the quinolone core, followed by the introduction of key substituents at the N-1 and C-7 positions.[1][5]

Key Synthetic Steps:

• Formation of the Quinolone Core: The process typically starts with a substituted aniline (B41778) derivative which undergoes condensation with diethyl ethoxymethylenemalonate (EMME).[1]

• Cyclization: The resulting intermediate is then cyclized at a high temperature to form the foundational quinolone ring.[1]

• Introduction of the N-1 Substituent: A unique methylamino group is introduced at the N-1 position.[1]

• Addition of the C-7 Piperazine Moiety: The final step is a nucleophilic substitution reaction where a leaving group (typically fluorine or chlorine) at the C-7 position is replaced with N-methylpiperazine.[1]

General Synthetic Workflow for Amifloxacin.

Experimental Protocol: Generalized Amifloxacin Synthesis

This protocol represents a generalized scheme based on established methods for fluoroquinolone synthesis.[5]

• Step 1: Condensation of 3-chloro-4-fluoroaniline (B193440) with EMME

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-chloro-4-fluoroaniline with a slight excess of diethyl ethoxymethylenemalonate (EMME).[5]

  • Reaction Conditions: Heat the mixture, typically at temperatures ranging from 100-140°C, for several hours. The reaction progress can be monitored using Thin Layer Chromatography (TLC).[5]

  • Work-up and Isolation: After the reaction is complete, cool the mixture. The product often precipitates and can be isolated by filtration. Recrystallization from a solvent like ethanol (B145695) can be used for further purification.[5]

• Step 2: Thermal Cyclization

  • Reaction Setup: Place the purified product from Step 1 into a high-boiling point solvent, such as Dowtherm A or diphenyl ether.

  • Reaction Conditions: Heat the mixture to a high temperature (e.g., 250°C) to induce cyclization.

  • Work-up and Isolation: Cool the reaction mixture, which typically causes the cyclized product to precipitate. The solid is collected by filtration, washed with a suitable solvent (e.g., hexane), and dried.

• Step 3: Introduction of the N-1 Methylamino Group

  • Reaction Setup: This step involves the amination of the N-1 position. One approach uses an electrophilic aminating agent.

  • Reagents: Use an aminating agent like hydroxylamine-O-sulfonic acid in a suitable solvent, often in the presence of a base.[5]

  • Reaction Conditions: The specific conditions will vary based on the chosen aminating agent.

• Step 4: Nucleophilic Aromatic Substitution at C-7

  • Reaction Setup: Dissolve the N-1 substituted quinolone from the previous step in a polar aprotic solvent such as pyridine (B92270) or dimethylformamide (DMF).

  • Reagents: Add an excess of N-methylpiperazine to the solution.

  • Reaction Conditions: Heat the mixture under reflux for several hours until TLC indicates the completion of the reaction.

  • Work-up and Isolation: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography or recrystallization.

• Step 5: Hydrolysis

  • Reaction Setup: The final step is the hydrolysis of the ester group at the C-3 position to a carboxylic acid.[5] This is typically achieved by heating the compound with an aqueous acid or base.[5]

  • Work-up and Isolation: After hydrolysis, neutralize the solution to precipitate the final product, amifloxacin. The solid is collected by filtration, washed with water, and can be purified by recrystallization.[5]

Mechanism of Action

Like other fluoroquinolones, amifloxacin is a bactericidal agent that interferes with bacterial DNA replication.[4][6] Its primary targets are two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[3][4][7]

• Inhibition of DNA Gyrase: This enzyme is responsible for introducing negative supercoils into bacterial DNA, a crucial step for DNA replication and transcription. In many Gram-negative bacteria, DNA gyrase is the primary target.[4]

• Inhibition of Topoisomerase IV: This enzyme is primarily involved in the separation of daughter chromosomes after DNA replication. It is the main target in many Gram-positive bacteria.[4]

By inhibiting the ligase activity of these enzymes, amifloxacin stabilizes the enzyme-DNA complex after the DNA has been cleaved.[4] This disruption prevents the re-ligation of the DNA strands, leading to an accumulation of single- and double-strand breaks, which ultimately results in bacterial cell death.[4]

Mechanism of Action of Amifloxacin.

In Vitro Antibacterial Spectrum

Early studies established amifloxacin as a potent fluoroquinolone with a broad spectrum of activity against both Gram-negative and Gram-positive bacteria.[1] Its activity was found to be similar to other fluoroquinolones of its time, such as ofloxacin, pefloxacin, enoxacin, and norfloxacin, although it was generally less potent than ciprofloxacin.[1][8]

Data Presentation: Minimum Inhibitory Concentrations (MICs)

The following table summarizes the in vitro activity of amifloxacin against a range of clinical isolates from early studies.

Organism	No. of Strains	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Escherichia coli	511	0.06	0.25	≤0.015 - >128
Klebsiella pneumoniae	179	0.12	0.5	≤0.015 - 64
Enterobacter cloacae	108	0.12	2	0.03 - >128
Proteus mirabilis	110	0.25	1	0.06 - 128
Pseudomonas aeruginosa	262	1	8	0.06 - >128
Haemophilus influenzae	98	0.03	0.06	≤0.015 - 0.12
Staphylococcus aureus	275	0.25	1	0.06 - >128
Streptococcus pyogenes	59	1	2	0.5 - 2
Streptococcus pneumoniae	85	1	2	0.5 - 4

Note: Data compiled from early in vitro studies. MIC₅₀ and MIC₉₀ represent the concentrations required to inhibit 50% and 90% of the isolates, respectively.

Amifloxacin's activity against Gram-positive organisms was generally less potent than its activity against Gram-negative bacteria.[6] Data on its effectiveness against anaerobic bacteria and atypical pathogens like Mycoplasma and Chlamydia are limited, as early-generation fluoroquinolones typically had poor activity against these organisms.[6]

Experimental Protocol: Broth Microdilution MIC Testing

The in vitro antibacterial activity of amifloxacin was typically determined using standardized susceptibility testing methods, such as the broth microdilution method.[6]

• Preparation of Amifloxacin Solutions: A stock solution of amifloxacin is prepared in a suitable solvent. Serial twofold dilutions are then made in cation-adjusted Mueller-Hinton broth to achieve the desired final concentrations for testing.

• Inoculum Preparation: Bacterial isolates are grown overnight on an appropriate agar (B569324) medium (e.g., Trypticase Soy Agar). Several colonies are then suspended in a sterile saline solution. The turbidity of the suspension is adjusted to match that of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ colony-forming units (CFU)/mL. The standardized inoculum is then diluted to yield a final concentration of about 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation: A standardized volume of the prepared bacterial inoculum is added to each well of a microtiter plate containing the serially diluted amifloxacin.

• Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.[6]

• Determination of MIC: Following incubation, the plates are examined for visible bacterial growth. The MIC is defined as the lowest concentration of amifloxacin that completely inhibits the visible growth of the bacterial inoculum.[6]

Broth Microdilution MIC Testing Workflow.

Preclinical Pharmacokinetics and Metabolism

Early preclinical studies, primarily in Sprague-Dawley rats and rhesus monkeys, characterized the pharmacokinetic and metabolic profiles of amifloxacin.[9] The drug demonstrated favorable oral bioavailability, suggesting its potential for treating systemic infections.[1]

Amifloxacin is metabolized into key derivatives, including piperazinyl-N-oxide and piperazinyl-N-desmethyl metabolites.[9] Notably, there are significant species-specific differences in its metabolic pathways. For instance, N-demethylation was observed in rhesus monkeys but not in Sprague-Dawley rats.[9] In both species, the primary route of elimination for the drug and its metabolites is through the kidneys.[9]

Data Presentation: Pharmacokinetic Parameters in Preclinical Models and Elderly Humans

Parameter	Species / Population	Value (Mean ± SD)
Maximum Plasma Concentration (Cmax)	Elderly Males (200 mg dose)	1.13 ± 0.48 µg/mL
Elderly Females (200 mg dose)	1.95 ± 0.52 µg/mL
Half-life (t½)	Elderly Males (200 mg dose)	5.37 ± 0.96 h
Elderly Females (200 mg dose)	4.47 ± 0.87 h
Total Plasma Clearance (CL/F)	Elderly Males (200 mg dose)	259 ± 53 ml/h/kg
Elderly Females (200 mg dose)	199 ± 55 ml/h/kg
Renal Clearance (CLr)	Elderly Males (200 mg dose)	113 ± 20 ml/h/kg
Elderly Females (200 mg dose)	86 ± 26 ml/h/kg
Volume of Distribution (Varea/F)	Elderly Males (200 mg dose)	2.05 ± 0.75 L/kg
Elderly Females (200 mg dose)	1.28 ± 0.39 L/kg
Urinary Excretion (% of dose)	Elderly Humans (200 mg dose)	~42.5%

Experimental Protocol: Pharmacokinetic Analysis via HPLC

The concentration of amifloxacin and its metabolites in plasma and urine were quantified using a reverse-phase high-performance liquid chromatography (HPLC) method with UV detection.[9]

• Sample Preparation (Plasma):

  • An internal standard is added to a plasma sample.

  • The sample is extracted with chloroform.

  • The organic layer is separated and back-extracted into 0.1 M sodium hydroxide.

  • The resulting aqueous layer is injected into the HPLC system.

• Sample Preparation (Urine):

  • Urine samples are diluted with water.

  • An internal standard is added.

  • The diluted sample is directly injected into the HPLC system.

• Chromatographic Conditions:

  • Column: A reverse-phase C18 column.

  • Mobile Phase: A mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile).

  • Detection: UV detection at a specified wavelength.

• Quantitation: The concentration of amifloxacin is determined by comparing the peak area ratio of the drug to the internal standard against a standard curve. The reported minimum quantifiable levels were 0.032 µg/mL in plasma and 2.7 µg/mL in urine.[9]

General Workflow for Preclinical Pharmacokinetic Studies.

Conclusion

The early studies on amifloxacin characterized it as a potent, second-generation fluoroquinolone antibiotic with a broad antibacterial spectrum, particularly against Gram-negative pathogens.[1] Its development, stemming from the foundational discovery of nalidixic acid, contributed significantly to the understanding of structure-activity relationships within the fluoroquinolone class.[1] While it demonstrated a favorable preclinical profile, amifloxacin's development was ultimately discontinued (B1498344) in the mid-1990s for various indications.[7] Nevertheless, the foundational research conducted on amifloxacin and its contemporaries paved the way for the discovery of newer and more potent fluoroquinolone agents that remain clinically important today.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. [The history of the development and changes of quinolone antibacterial agents] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Amifloxacin - AdisInsight [adisinsight.springer.com]
• 8. Comparative in vitro activity of amifloxacin and five other fluoroquinolone antimicrobial agents and preliminary criteria for the disk susceptibility test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Preliminary study of the pharmacokinetics of oral amifloxacin in elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]

Amifloxacin: A Technical Guide to its Bactericidal Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amifloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against a range of bacterial pathogens. As with other members of the quinolone class, its clinical efficacy is rooted in its ability to rapidly inhibit bacterial DNA synthesis, leading to cell death. This technical guide provides an in-depth analysis of the bactericidal versus bacteriostatic properties of Amifloxacin, detailing its mechanism of action, summarizing its in vitro activity, and providing comprehensive experimental protocols for its evaluation.

Mechanism of Action: Inhibition of DNA Synthesis

Amifloxacin exerts its bactericidal effect by targeting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[1] In many Gram-negative bacteria, DNA gyrase is the primary target, while topoisomerase IV is often the main target in Gram-positive bacteria.[2] These enzymes are crucial for managing DNA topology during replication, transcription, and repair.

Amifloxacin binds to the enzyme-DNA complex, stabilizing it and preventing the re-ligation of cleaved DNA strands.[1] This leads to an accumulation of double-strand DNA breaks. The presence of these breaks triggers the bacterial SOS response, a complex gene network involved in DNA repair and damage tolerance.[3][4][5] However, the extensive DNA damage caused by Amifloxacin overwhelms these repair mechanisms, ultimately resulting in rapid cell death.[1]

Mechanism of Amifloxacin's bactericidal action.

Data Presentation: In Vitro Activity of Amifloxacin

The bactericidal nature of an antibiotic is often characterized by a low ratio of the Minimum Bactericidal Concentration (MBC) to the Minimum Inhibitory Concentration (MIC). For Amifloxacin, studies have indicated that the MIC and MBC values are similar, which is a strong indicator of its bactericidal activity against susceptible organisms.[6]

The following table summarizes the in vitro activity of Amifloxacin against a range of Gram-negative bacilli, presented as the MIC90 (the concentration required to inhibit 90% of the tested strains).

Bacterial Species	MIC90 (µg/mL)
Escherichia coli	≤ 0.125
Klebsiella sp.	≤ 0.125
Proteus sp.	≤ 0.25
Enterobacter sp.	≤ 0.5
Citrobacter sp.	≤ 0.5
Providencia sp.	≤ 2.0
Pseudomonas aeruginosa	≤ 8.0
Serratia sp.	≤ 8.0
Acinetobacter calcoaceticus	≤ 8.0

Data sourced from a comparative study on the inhibitory and bactericidal activities of Amifloxacin.[6]

Experimental Protocols

To differentiate between bactericidal and bacteriostatic activity, and to quantify the potency of Amifloxacin, several key in vitro experiments are employed.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This protocol determines the lowest concentration of Amifloxacin that inhibits the visible growth of a microorganism.

Materials:

• Amifloxacin powder

• Appropriate solvent (e.g., sterile deionized water with NaOH for solubilization)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Test bacterial isolate

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Prepare Amifloxacin Stock Solution: Prepare a concentrated stock solution of Amifloxacin (e.g., 1280 µg/mL) in a suitable solvent.

• Prepare Bacterial Inoculum:

  • From a fresh (18-24 hour) culture on a non-selective agar (B569324) plate, select 3-5 colonies.

  • Suspend the colonies in sterile broth or saline.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Within 15 minutes, dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Plate Setup and Serial Dilution:

  • Dispense 50 µL of CAMHB into wells of a 96-well microtiter plate (columns 2-12).

  • Add 100 µL of the Amifloxacin stock solution to the first well of each row to be tested (column 1).

  • Perform a two-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing well, and continuing this process across the plate to the desired final concentration (typically to column 10). Discard 50 µL from the last dilution well.

  • Column 11 serves as a growth control (no antibiotic) and column 12 as a sterility control (no bacteria).

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well from columns 1 to 11.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of Amifloxacin at which there is no visible growth of the organism.

Workflow for the broth microdilution MIC assay.

Minimum Bactericidal Concentration (MBC) Determination

This protocol determines the lowest concentration of Amifloxacin required to kill 99.9% of the initial bacterial inoculum.

Procedure:

• Perform MIC Test: First, determine the MIC of Amifloxacin as described above.

• Subculturing: From the wells of the MIC plate that show no visible growth (i.e., the MIC well and all wells with higher concentrations), take a small aliquot (e.g., 10-100 µL).

• Plating: Spread the aliquot onto a fresh, antibiotic-free agar plate (e.g., Mueller-Hinton Agar).

• Incubation: Incubate the agar plates at 35°C ± 2°C for 18-24 hours.

• Reading the MBC: The MBC is the lowest concentration of Amifloxacin that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count. This is often observed as no growth or a negligible number of colonies on the agar plate.

Time-Kill Curve Assay

This assay evaluates the rate and extent of bacterial killing by Amifloxacin over time.

Procedure:

• Determine MIC: First, determine the MIC of Amifloxacin for the test organism.

• Prepare Inoculum: Prepare a standardized bacterial suspension in a suitable broth (e.g., CAMHB) to a final concentration of approximately 5 x 10⁵ CFU/mL.

• Exposure to Amifloxacin:

  • Set up several flasks or tubes of the inoculated broth.

  • Add Amifloxacin to each flask at different multiples of the MIC (e.g., 0.5x, 1x, 2x, 4x MIC).

  • Include a growth control flask with no antibiotic.

• Incubation and Sampling:

  • Incubate all flasks at 37°C with shaking.

  • At various time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

• Quantify Viable Bacteria:

  • Perform serial dilutions of each aliquot in sterile saline or PBS.

  • Plate the dilutions onto antibiotic-free agar plates.

  • Incubate the plates for 18-24 hours at 37°C.

  • Count the colonies on the plates to determine the CFU/mL at each time point for each concentration.

• Data Analysis: Plot the log₁₀ CFU/mL against time for each Amifloxacin concentration. A bactericidal effect is generally defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Experimental workflow for a time-kill assay.

Conclusion

Amifloxacin is a potent bactericidal agent, a characteristic primarily attributed to its mechanism of action involving the inhibition of bacterial DNA gyrase and topoisomerase IV. This leads to the accumulation of double-strand DNA breaks and, ultimately, cell death. The in vitro data, demonstrating similar MIC and MBC values, further substantiates its classification as a bactericidal antibiotic. The experimental protocols detailed in this guide provide a framework for the robust evaluation of Amifloxacin's bactericidal properties in a research and development setting.

References

• 1. researchgate.net [researchgate.net]
• 2. Antimicrobial Susceptibility Profiles of Klebsiella pneumoniae Strains Collected from Clinical Samples in a Hospital in Southern Italy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitory and bactericidal activities of amifloxacin, a new quinolone carboxylic acid, compared with those of seven other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. usa-journals.com [usa-journals.com]
• 5. A multicenter surveillance of antimicrobial resistance in Serratia marcescens in Taiwan - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Providencia | Johns Hopkins ABX Guide [hopkinsguides.com]

Amifloxacin's Targeted Inhibition of Bacterial Topoisomerase II and IV: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amifloxacin (B1664871), a fluoroquinolone antibiotic, exhibits potent bactericidal activity by targeting essential bacterial enzymes: DNA gyrase (topoisomerase II) and topoisomerase IV.[1] These enzymes are critical for bacterial survival, playing vital roles in DNA replication, recombination, and repair.[1] Amifloxacin's mechanism of action involves the stabilization of a covalent enzyme-DNA complex, which leads to the arrest of DNA replication and ultimately, cell death. This in-depth guide provides a comprehensive overview of the molecular interactions between amifloxacin and its target topoisomerases, detailed experimental protocols for studying these interactions, and a summary of its activity.

Mechanism of Action: Targeting Bacterial DNA Topology

Amifloxacin's primary mode of action is the inhibition of two essential bacterial type II topoisomerases: DNA gyrase and topoisomerase IV.[1] These enzymes are responsible for managing the topological state of the bacterial chromosome, a process vital for DNA replication and transcription.[2]

• DNA Gyrase (Topoisomerase II): This enzyme introduces negative supercoils into the bacterial DNA, which is crucial for relieving the torsional stress that arises during DNA unwinding for replication and transcription.[2] DNA gyrase is a heterotetramer composed of two GyrA and two GyrB subunits.[2]

• Topoisomerase IV: This enzyme is primarily involved in the decatenation (unlinking) of daughter chromosomes following DNA replication. It is a heterotetramer consisting of two ParC and two ParE subunits.

Amifloxacin, like other fluoroquinolones, does not simply inhibit the catalytic activity of these enzymes. Instead, it acts as a "topoisomerase poison" by binding to the enzyme-DNA complex.[2] This binding event traps the complex in a transient state where the DNA is cleaved, forming a stable ternary complex of amifloxacin-enzyme-DNA.[2] The presence of amifloxacin physically obstructs the re-ligation of the cleaved DNA strands.[2] The accumulation of these stalled complexes leads to double-strand DNA breaks, which triggers the bacterial SOS response and ultimately results in programmed cell death.[2]

The following diagram illustrates the mechanism of amifloxacin's action on DNA gyrase:

Mechanism of Amifloxacin targeting DNA gyrase.

Quantitative Data: Inhibitory Activity

Table 1: Inhibitory Activity (IC₅₀) of Fluoroquinolones against E. coli DNA Gyrase

Compound	Target Enzyme	IC₅₀ (µg/mL)
Levofloxacin	E. coli DNA Gyrase	2.50 ± 0.14
Ofloxacin	E. coli DNA Gyrase	6.20 ± 0.17
Ciprofloxacin	N. gonorrhoeae DNA Gyrase	0.00039

Note: Lower IC₅₀ values indicate higher potency. Data from different studies may vary due to different assay conditions.[2]

Table 2: Minimum Inhibitory Concentration (MIC₉₀) of Amifloxacin against Various Bacterial Species

The MIC₉₀ is the minimum concentration of an antimicrobial agent required to inhibit the growth of 90% of isolates of a particular bacterial species.

Bacterial Species	MIC₉₀ (µg/mL)
Escherichia coli	≤ 0.125
Klebsiella sp.	≤ 0.125
Proteus sp.	≤ 0.25
Enterobacter sp.	≤ 0.5
Citrobacter sp.	≤ 0.5
Providencia sp.	≤ 2
Pseudomonas aeruginosa	≤ 8
Serratia sp.	≤ 8
Acinetobacter calcoaceticus	≤ 8

Experimental Protocols

The characterization of DNA topoisomerase inhibitors like amifloxacin relies on several key in vitro assays.

Topoisomerase II Inhibition (Supercoiling) Assay

This assay measures the ability of a compound to inhibit the ATP-dependent introduction of negative supercoils into a relaxed circular plasmid DNA by DNA gyrase.

Methodology:

• Reaction Mixture Preparation: On ice, prepare a master mix for each 20 µL reaction containing:

  • 5X Assay Buffer (Final concentration: 35 mM Tris-HCl pH 7.5, 24 mM KCl, 4 mM MgCl₂, 2 mM DTT, 1.75 mM ATP, 6.5% glycerol, 0.1 mg/mL BSA)

  • Relaxed pBR322 plasmid DNA (Substrate, final concentration ~5 nM)

  • Nuclease-free water to volume

• Inhibitor Addition:

  • Aliquot the reaction mixture into individual tubes.

  • Add varying concentrations of amifloxacin (typically dissolved in DMSO) to the experimental tubes.

  • Add an equivalent volume of DMSO to the "no inhibitor" control tube.

• Enzyme Addition and Incubation:

  • Add purified DNA gyrase to each tube.

  • Incubate the reactions at 37°C for 30-60 minutes.

• Reaction Termination: Stop the reaction by adding a stop solution containing SDS and EDTA.

• Agarose (B213101) Gel Electrophoresis:

  • Load the samples onto a 1% agarose gel.

  • Perform electrophoresis to separate the different DNA topoisomers (supercoiled, relaxed, and nicked).

• Visualization and Analysis:

  • Stain the gel with an intercalating dye (e.g., ethidium (B1194527) bromide) and visualize under UV light.

  • Quantify the band intensities for the supercoiled and relaxed DNA forms using densitometry software.

  • Calculate the percentage of inhibition at each amifloxacin concentration relative to the "no inhibitor" control.

  • Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Workflow for the DNA Gyrase Supercoiling Inhibition Assay.

Topoisomerase IV Inhibition (Decatenation) Assay

This assay assesses the ability of a compound to inhibit the decatenation of catenated kinetoplast DNA (kDNA) by topoisomerase IV.

Methodology:

• Reaction Mixture Preparation: On ice, prepare a master mix for each 20 µL reaction containing:

  • 10X Topoisomerase IV Reaction Buffer

  • kDNA (Substrate, ~200 ng)

  • Nuclease-free water to volume

• Inhibitor Addition: Add varying concentrations of amifloxacin.

• Enzyme Addition and Incubation:

  • Add purified topoisomerase IV.

  • Incubate at 37°C for 30 minutes.

• Reaction Termination and Analysis: Follow the same termination, electrophoresis, and analysis steps as the supercoiling assay. The decatenated DNA minicircles will migrate faster than the catenated kDNA network.

DNA Cleavage Assay

This assay directly measures the formation of the ternary cleavage complex by detecting the conversion of supercoiled plasmid DNA into linear DNA.

Methodology:

• Reaction Mixture Preparation: On ice, prepare a master mix for each 20 µL reaction containing:

  • 5X Assay Buffer (as in the supercoiling assay, but without ATP)

  • Supercoiled pBR322 plasmid DNA (Substrate, ~5 nM)

  • Nuclease-free water to volume

• Inhibitor and Enzyme Addition:

  • Aliquot the mixture into tubes.

  • Add varying concentrations of amifloxacin.

  • Add a higher concentration of DNA gyrase or topoisomerase IV than used in the inhibition assays.

  • Incubate at 37°C for 30 minutes to allow for complex formation.

• Complex Trapping:

  • Add SDS to a final concentration of ~0.2% and Proteinase K to a final concentration of ~0.1 mg/mL.

  • Incubate for an additional 30 minutes at 37°C to digest the enzyme.

• Sample Preparation and Electrophoresis:

  • Stop the reaction and purify the DNA.

  • Load the samples onto a 1% agarose gel.

• Visualization and Analysis:

  • Stain and visualize the gel.

  • An increase in the linear DNA band with increasing amifloxacin concentration indicates the formation of the cleavage complex.

  • Quantify the percentage of linear DNA relative to the total DNA in each lane.

Workflow for the DNA Cleavage Assay.

Conclusion

Amifloxacin is a potent inhibitor of bacterial DNA gyrase and topoisomerase IV, critical enzymes for bacterial survival. Its mechanism of action, which involves the stabilization of a toxic enzyme-DNA cleavage complex, leads to effective bactericidal activity against a range of pathogens. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of amifloxacin and other novel topoisomerase inhibitors, which are crucial for the development of new antibacterial agents to combat the growing threat of antibiotic resistance.

References

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols for Efficacy Testing of Amifloxacin in Murine Systemic Infection Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amifloxacin (formerly WIN 49375) is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against a range of bacterial pathogens.[1][2] As with other fluoroquinolones, its primary mechanism of action involves the inhibition of bacterial type II DNA topoisomerases, namely DNA gyrase and topoisomerase IV.[1] These enzymes are critical for bacterial DNA replication, transcription, repair, and recombination.[1] This document provides detailed application notes and protocols for assessing the in vivo efficacy of Amifloxacin using murine systemic infection models, a crucial step in the preclinical development of new antimicrobial agents.

Mechanism of Action

Amifloxacin exerts its bactericidal effect by targeting and inhibiting bacterial DNA gyrase and topoisomerase IV.[1] In many Gram-negative bacteria, DNA gyrase is the primary target, while topoisomerase IV is the main target in numerous Gram-positive bacteria. Amifloxacin stabilizes the enzyme-DNA complex, leading to double-strand breaks in the bacterial chromosome, which ultimately results in bacterial cell death.[1]

Caption: Mechanism of action of Amifloxacin.

Data Presentation: In Vitro and In Vivo Efficacy

Quantitative data is fundamental for evaluating the potency of an antimicrobial agent. The following tables summarize the in vitro activity of Amifloxacin and provide comparative in vivo efficacy data for another fluoroquinolone, ciprofloxacin (B1669076), in a murine systemic infection model.

In Vitro Activity of Amifloxacin

The in vitro activity of Amifloxacin is often reported as the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the drug that prevents visible growth of a microorganism.[3]

Bacterial Species	MIC (µg/mL)
Staphylococcus aureus	≤2[1]
Enterobacteriaceae	Comparable to norfloxacin (B1679917) and pefloxacin[1][2]
Pseudomonas aeruginosa	More active than carbenicillin (B1668345) and mezlocillin[1][2]

Comparative In Vivo Efficacy in a Murine Systemic Infection Model

Pathogen	Ciprofloxacin ED50 (mg/kg, IV)
Escherichia coli	<2.0[4]
Staphylococcus aureus	0.7 - 7.0[4]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of efficacy studies. Below are protocols for determining the in vitro activity and in vivo efficacy of Amifloxacin.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines the broth microdilution method for determining the MIC of Amifloxacin.

Materials:

• Amifloxacin powder

• Appropriate solvent for Amifloxacin

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Test bacterial isolate

• 0.5 McFarland turbidity standard

• Sterile saline or broth

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

Procedure:

• Prepare Amifloxacin Stock Solution: Prepare a stock solution of Amifloxacin at a concentration of 1000 µg/mL or higher in a suitable solvent.

• Prepare Serial Dilutions: Perform serial two-fold dilutions of the Amifloxacin stock solution in CAMHB in a 96-well microtiter plate to achieve the desired concentration range.

• Prepare Bacterial Inoculum: From a fresh culture (18-24 hours) on a non-selective agar (B569324) medium, prepare a bacterial suspension in sterile saline or broth equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for E. coli).

• Dilute Inoculum: Dilute the standardized bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculate the Plate: Add the diluted bacterial inoculum to each well containing the Amifloxacin dilutions. Include a growth control well (bacteria, no antibiotic) and a sterility control well (broth only).

• Incubation: Incubate the microtiter plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC: The MIC is the lowest concentration of Amifloxacin at which there is no visible growth of the organism.

Protocol 2: Murine Systemic Infection Model (Peritonitis/Sepsis)

This protocol describes a generalized murine model of systemic infection to evaluate the in vivo efficacy of Amifloxacin.

Materials:

• Specific pathogen-free mice (e.g., ICR or BALB/c), 6-8 weeks old

• Challenge bacterial strain

• Appropriate bacterial culture media (broth and agar)

• Sterile saline

• Amifloxacin

• Vehicle for Amifloxacin administration (e.g., sterile water, saline)

• Syringes and needles for injection and oral gavage

• Sterile surgical instruments

Procedure:

• Bacterial Inoculum Preparation:

  • Streak the bacterial strain onto an appropriate agar plate and incubate overnight at 37°C.[1]

  • Inoculate a single colony into broth and grow to the mid-logarithmic phase.[1]

  • Harvest the bacteria by centrifugation and wash with sterile saline.[1]

  • Resuspend the bacterial pellet in sterile saline to the desired concentration (e.g., 10⁷ - 10⁸ CFU/mL). The final inoculum size should be determined in preliminary studies to establish a lethal or sublethal infection as required by the study endpoints.

• Infection of Animals:

  • Acclimatize mice for a minimum of 3-5 days before the experiment.

  • Randomly assign mice to treatment and control groups.

  • Induce systemic infection by intraperitoneal (IP) injection of the prepared bacterial inoculum (e.g., 0.5 mL).

• Amifloxacin Administration:

  • Prepare a stock solution of Amifloxacin and dilute it to the desired concentrations in the vehicle.

  • At a predetermined time post-infection (e.g., 1-2 hours), administer Amifloxacin to the treatment groups via the desired route (e.g., oral gavage or subcutaneous injection).[1]

  • Administer the vehicle alone to the control group.[1]

  • Multiple doses can be administered at specified intervals if required by the study design.[1]

• Monitoring and Endpoints:

  • Survival Studies: Monitor the mice for clinical signs of illness (e.g., ruffled fur, lethargy, hunched posture) and mortality at regular intervals for a defined period (e.g., up to 7 days).[1] The primary endpoint is the survival rate in each group.

  • Bacterial Load Determination: At selected time points post-treatment, euthanize a subset of animals from each group. Aseptically collect blood and/or organs (e.g., spleen, liver). Homogenize the organs in sterile saline. Perform serial dilutions of the blood or organ homogenates and plate on appropriate agar media. Incubate the plates overnight at 37°C and count the colony-forming units (CFU) to determine the bacterial load per mL of blood or gram of tissue.[1]

• Data Analysis:

  • Efficacy based on survival: Calculate the 50% effective dose (ED50), the dose that protects 50% of the animals from lethal infection, using probit analysis or logistic regression.[1]

  • Efficacy based on bacterial clearance: Compare the mean CFU counts in the treatment groups to the control group using appropriate statistical tests (e.g., t-test, ANOVA). A significant reduction in bacterial load indicates efficacy.[1]

Caption: Experimental workflow for efficacy testing.

Conclusion

The murine systemic infection model is a robust and reproducible method for evaluating the in vivo efficacy of Amifloxacin.[1] The protocols outlined in this document provide a standardized framework for conducting these critical preclinical studies. The provided in vitro and comparative in vivo data serve as a benchmark for assessing the therapeutic potential of Amifloxacin against bacterial infections. For meaningful and reliable results, it is imperative to include appropriate controls, perform dose-response studies, and adhere to established ethical guidelines for animal research.

References

• 1. benchchem.com [benchchem.com]
• 2. In vitro and in vivo antibacterial activities of the fluoroquinolone WIN 49375 (amifloxacin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Overview of preclinical studies with ciprofloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol: Quantification of Amifloxacin in Plasma and Urine using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the quantitative analysis of amifloxacin (B1664871) in plasma and urine samples using reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection. The described protocol includes procedures for sample preparation, chromatographic conditions, and method validation parameters, ensuring reliable and reproducible results for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Amifloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against various bacterial pathogens. Accurate quantification of amifloxacin in biological matrices such as plasma and urine is crucial for pharmacokinetic and toxicokinetic studies, as well as for monitoring therapeutic efficacy and safety. High-performance liquid chromatography (HPLC) is a widely used analytical technique for this purpose due to its high sensitivity, specificity, and reproducibility. This application note details a validated HPLC method for the determination of amifloxacin in plasma and urine.

Materials and Methods

Reagents and Chemicals

• Amifloxacin reference standard

• Chloroform (B151607) (HPLC grade)

• Sodium hydroxide (B78521) (analytical grade)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Orthophosphoric acid (analytical grade)

• Water (deionized or HPLC grade)

• Blank human plasma and urine

Instrumentation

• HPLC system equipped with a pump, autosampler, and UV detector

• Reversed-phase C18 column (e.g., 250 x 4.6 mm, 5 µm particle size)

• Centrifuge

• Vortex mixer

• pH meter

Experimental Protocols

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of amifloxacin reference standard and dissolve it in 10 mL of a suitable solvent (e.g., methanol or a mixture of mobile phase).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to obtain concentrations ranging from the limit of quantification (LOQ) to the upper limit of the expected sample concentrations.

Sample Preparation

A liquid-liquid extraction method is employed for the preparation of plasma samples.[1]

• To 1 mL of plasma sample in a centrifuge tube, add a suitable internal standard (if used).

• Add 5 mL of chloroform and vortex for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the layers.

• Transfer the organic (chloroform) layer to a clean tube.

• Add 2 mL of 0.1 M sodium hydroxide to the chloroform extract and vortex for 2 minutes for back-extraction.[1]

• Centrifuge at 3000 rpm for 10 minutes.

• Aspirate and discard the upper organic layer.

• Inject an appropriate volume (e.g., 20 µL) of the aqueous layer into the HPLC system.

Due to the higher concentrations of amifloxacin typically found in urine, a simple dilution method is often sufficient.

• Collect urine samples and centrifuge at 3000 rpm for 10 minutes to remove any particulate matter.

• Dilute the supernatant with the mobile phase to bring the amifloxacin concentration within the calibration curve range. A 1:10 or 1:100 dilution is a common starting point.

• Filter the diluted sample through a 0.45 µm syringe filter.

• Inject an appropriate volume (e.g., 20 µL) of the filtered sample into the HPLC system.

HPLC Conditions

The following chromatographic conditions are recommended for the analysis of amifloxacin:

Parameter	Condition
Column	Reversed-phase C18 (250 x 4.6 mm, 5 µm)
Mobile Phase	A mixture of a phosphate (B84403) buffer and acetonitrile (e.g., 75:25 v/v)
Flow Rate	1.0 mL/min
Detection	UV at a specific wavelength (e.g., 295 nm)[2][3]
Injection Volume	20 µL
Column Temperature	Ambient or controlled at a specific temperature (e.g., 30°C)

Note: The mobile phase composition and pH may require optimization for a specific C18 column to achieve the best peak shape and separation.

Data Presentation

The quantitative performance of the HPLC method for amifloxacin in plasma and urine is summarized in the tables below.

Table 1: Method Validation Parameters for Amifloxacin in Plasma

Parameter	Result	Reference
Linearity Range	0.032 - 10 µg/mL	[1]
Limit of Quantification (LOQ)	0.032 µg/mL	[1]
Precision (RSD%)	≤ 4.9%	[1]
Accuracy (% Recovery)	93.6% - 103%	[1]

Table 2: Method Validation Parameters for Amifloxacin in Urine

Parameter	Result	Reference
Linearity Range	2.7 - 100 µg/mL	[1]
Limit of Quantification (LOQ)	2.7 µg/mL	[1]
Precision (RSD%)	≤ 1.1%	[1]
Accuracy (% Recovery)	95.2% - 107%	[1]

Visualizations

The following diagrams illustrate the experimental workflows for sample preparation and the overall analytical process.

Caption: Plasma Sample Preparation Workflow

Caption: Urine Sample Preparation Workflow

Caption: Overall Analytical Process Flowchart

Conclusion

The HPLC method described in this application note is suitable for the reliable quantification of amifloxacin in plasma and urine. The sample preparation procedures are straightforward, and the chromatographic conditions provide good separation and detection. This method can be readily implemented in research and clinical laboratories for various applications, including pharmacokinetic analysis and therapeutic drug monitoring of amifloxacin.

References

• 1. Analysis of amifloxacin in plasma and urine by high-pressure liquid chromatography and intravenous pharmacokinetics in rhesus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. scielo.br [scielo.br]

Amifloxacin Administration Protocols for In Vivo Animal Studies: Application Notes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the administration of amifloxacin (B1664871) in in vivo animal studies. Amifloxacin is a fluoroquinolone antibiotic that targets bacterial DNA gyrase and topoisomerase IV, inhibiting DNA replication and leading to bacterial cell death.[1] This document summarizes key pharmacokinetic parameters, efficacy data, and toxicity considerations, offering a comprehensive guide for preclinical research.

Data Presentation

Physicochemical Properties of Amifloxacin

A thorough understanding of the physicochemical properties of amifloxacin is fundamental to developing suitable formulations for in vivo studies.

Property	Value
Molecular Formula	C₁₆H₁₉FN₄O₃
Molecular Weight	334.35 g/mol
Appearance	Solid
Solubility	DMSO: 4 mg/mL (Sonication may be required)

Pharmacokinetic Parameters of Amifloxacin in Animal Models

The following table summarizes key pharmacokinetic parameters of amifloxacin in Sprague-Dawley rats and rhesus monkeys. It is important to note that some studies utilized ¹⁴C-labeled amifloxacin, and the reported concentrations may reflect total radioactivity, including both the parent drug and its metabolites.

Parameter	Sprague-Dawley Rat (Male)	Sprague-Dawley Rat (Female)	Rhesus Monkey (Female)
Dose (Oral)	20 mg/kg	20 mg/kg	-
Peak Blood Radioactivity (Cmax equivalent)	7.54 µg/mL	6.73 µg/mL	-
Time to Peak Blood Radioactivity (Tmax)	0.5 h	0.5 h	-
Dose (Intravenous)	20 mg/kg	20 mg/kg	10 mg/kg
Elimination Half-life (t½)	-	-	2.3 h (intact amifloxacin)
Urinary Excretion (72h post-IV)	52.5% of dose	45.3% of dose	80.3% of dose (24h)
Urinary Excretion (72h post-oral)	50.8% of dose	37.2% of dose	-

Comparative In Vivo Efficacy of Fluoroquinolones in Murine Systemic Infection Model

Pathogen	Ciprofloxacin ED50 (mg/kg, IV)
Escherichia coli	0.13
Klebsiella pneumoniae	0.25
Pseudomonas aeruginosa	1.2
Staphylococcus aureus	0.8

Toxicity Data for Fluoroquinolones in Animal Models

Animal Model	Sex	LD50 (mg/kg)
ddy Mice	Male	1,881
Female	1,803
SD Rats	Male	1,478
Female	1,507
Cynomolgus Monkeys	Female	>250

Experimental Protocols

Formulation of Amifloxacin for In Vivo Administration

1. Oral Gavage Solution

This protocol is suitable for precise oral dosing.

• Materials: Amifloxacin, sterile distilled water or other appropriate vehicle, volumetric flask, magnetic stirrer.

• Procedure:

  • Calculate the required concentration of amifloxacin based on the target dose (mg/kg) and the appropriate dosing volume for the animal model.

  • Accurately weigh the required amount of amifloxacin.

  • In a volumetric flask, dissolve the amifloxacin in a portion of the sterile vehicle with the aid of a magnetic stirrer. Gentle warming may be used to aid dissolution, but the stability of amifloxacin at elevated temperatures should be considered.

  • Once fully dissolved, add the vehicle to the final desired volume.

  • Store the solution protected from light, and refrigeration is generally recommended. Visually inspect for any precipitation before each use.

2. Intravenous Injection Solution

This protocol is for preparing a sterile solution for intravenous administration.

• Materials: Amifloxacin mesylate, sterile vehicle (e.g., distilled water, isotonic saline), sterile vial, 0.22 µm sterile syringe filter.

• Procedure (under aseptic conditions):

  • In a laminar flow hood, weigh the required amount of amifloxacin mesylate.

  • Aseptically transfer the powder to a sterile vial.

  • Add the sterile vehicle to the vial and agitate until the drug is completely dissolved.

  • Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile container. This step is crucial for removing potential microbial contamination.

  • Store the sterile solution in a sealed, sterile container, protected from light. Refrigeration is generally recommended.

Murine Systemic Infection Model for Efficacy Assessment

This protocol describes a generalized murine model of systemic infection (peritonitis/sepsis) to evaluate the in vivo efficacy of amifloxacin.[1]

• Animal Model: Inbred mice (e.g., ICR or BALB/c).

• Bacterial Strain: A relevant pathogenic strain, for example, Escherichia coli.

• Procedure:

  • Bacterial Inoculum Preparation:

    • Streak the bacterial strain onto an appropriate agar (B569324) plate and incubate overnight at 37°C.

    • Inoculate a single colony into broth and grow to the mid-logarithmic phase.

    • Harvest the bacteria by centrifugation, wash with sterile saline, and resuspend the pellet in sterile saline to the desired concentration (e.g., 10⁷ - 10⁸ CFU/mL). The final inoculum size should be determined in preliminary studies to establish a non-lethal but established infection.

  • Animal Handling and Infection:

    • Acclimatize mice for a minimum of 5 days before the experiment.

    • On the day of infection, randomly assign mice to treatment and control groups.

    • Induce systemic infection by intraperitoneal (IP) injection of the prepared bacterial inoculum (e.g., 0.5 mL).

  • Amifloxacin Administration:

    • Prepare a stock solution of amifloxacin and dilute it to the desired concentrations in the chosen vehicle.

    • At a predetermined time post-infection (e.g., 1-2 hours), administer amifloxacin to the treatment groups via the desired route (e.g., oral gavage or subcutaneous injection).

    • Administer the vehicle alone to the control group.

  • Monitoring and Endpoint Determination:

    • Monitor the mice for clinical signs of illness (e.g., ruffled fur, lethargy) and mortality at regular intervals for a defined period (e.g., up to 7 days).

    • For determination of bacterial load, euthanize a subset of mice at a specific endpoint (e.g., 24 or 48 hours post-infection).

  • Determination of Bacterial Load:

    • Aseptically collect blood via cardiac puncture.

    • Perform peritoneal lavage with sterile saline.

    • Aseptically harvest relevant organs (e.g., spleen, liver).

    • Homogenize the organs in sterile saline.

    • Perform serial dilutions of blood, peritoneal lavage fluid, and organ homogenates and plate onto appropriate agar plates.

    • Incubate overnight at 37°C and count the number of colonies to determine the colony-forming units (CFU) per mL or gram of tissue.

  • Data Analysis:

    • Efficacy based on survival: Calculate the 50% effective dose (ED50) using probit analysis or logistic regression.[1]

    • Efficacy based on bacterial clearance: Compare the mean CFU counts in the treatment groups to the control group using appropriate statistical tests (e.g., t-test, ANOVA).[1]

Outline for an Oral Pharmacokinetic Study in Rats

This protocol outlines a typical pharmacokinetic study to determine the plasma concentration-time profile of amifloxacin after oral administration.

• Animals: Male Sprague-Dawley rats (e.g., n=4-6 per group), weighing 220-250g.

• Procedure:

  • Pre-study Preparation:

    • Acclimatize animals for at least 3 days.

    • Fast animals overnight (approximately 12 hours) before dosing, with free access to water.

  • Dosing:

    • Weigh each animal immediately before dosing.

    • Administer the amifloxacin formulation via oral gavage at a specific dose (e.g., 20 mg/kg).

    • A control group should receive the vehicle only.

    • Record the exact time of dosing.

  • Blood Sampling:

    • Collect serial blood samples (approximately 100-200 µL) from the tail vein or other appropriate site into tubes containing an anticoagulant (e.g., K2-EDTA).

    • A typical sampling schedule would be: pre-dose (0), 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.

  • Sample Processing:

    • Immediately centrifuge the blood samples (e.g., 4000 rpm for 10 min at 4°C) to separate the plasma.

    • Transfer the plasma to labeled cryovials and store at -80°C until analysis.

  • Bioanalysis:

    • Analyze the plasma samples for amifloxacin concentration using a validated analytical method, such as LC-MS/MS.

  • Data Analysis:

    • Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, t½) using non-compartmental analysis with appropriate software.

Visualizations

Mechanism of Action of Amifloxacin

Amifloxacin, like other fluoroquinolones, exerts its bactericidal effect by inhibiting two essential bacterial enzymes: DNA gyrase and topoisomerase IV. These enzymes are crucial for DNA replication, transcription, repair, and recombination. By inhibiting their ligase activity, amifloxacin introduces single- and double-strand breaks in the bacterial DNA, ultimately leading to cell death.[1]

Caption: Mechanism of action of amifloxacin in a bacterial cell.

General Workflow for In Vivo Efficacy Studies

The following diagram illustrates a typical experimental workflow for assessing the in vivo efficacy of amifloxacin in a murine systemic infection model.

Caption: Experimental workflow for amifloxacin in vivo efficacy assessment.

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for In Vivo Efficacy Assessment of Amifloxacin using 50% Effective Dose (ED50)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amifloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against a variety of bacterial pathogens.[1] Like other fluoroquinolones, its mechanism of action involves the inhibition of bacterial type II DNA topoisomerases, namely DNA gyrase and topoisomerase IV.[1][2] These enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination.[1] The inhibition of these enzymes by Amifloxacin leads to breaks in the bacterial DNA, resulting in a bactericidal effect.[1]

Preclinical in vivo studies are a critical component in the development of new antibacterial agents, bridging the gap between in vitro activity and clinical utility.[3] The murine systemic infection model is a standard, robust, and reproducible method for evaluating the in vivo efficacy of antimicrobial agents like Amifloxacin.[1] A key parameter determined from these studies is the 50% effective dose (ED50), which is the dose of a drug that produces a therapeutic effect in 50% of the population.[4][5] The ED50 is a crucial metric for assessing the potency of a new antimicrobial agent.[1]

These application notes provide a detailed protocol for determining the in vivo efficacy of Amifloxacin by calculating its ED50 in a murine systemic infection model.

Mechanism of Action of Amifloxacin

Amifloxacin targets the bacterial enzymes DNA gyrase and topoisomerase IV.[1] In Gram-negative bacteria, DNA gyrase is the primary target, while topoisomerase IV is the main target in Gram-positive bacteria.[6] These enzymes are essential for relieving topological stress in DNA during replication and transcription.[2] Amifloxacin binds to the enzyme-DNA complex, stabilizing it and trapping the enzymes in a state where they have cleaved the DNA but cannot reseal it.[7] This leads to the accumulation of double-strand DNA breaks, which ultimately results in bacterial cell death.[6]

Mechanism of action of Amifloxacin.

Experimental Protocols

Materials and Reagents

• Test Compound: Amifloxacin

• Vehicle: Sterile saline or other appropriate vehicle

• Animal Model: Specific-pathogen-free mice (e.g., CD-1, 6-8 weeks old)[8]

• Bacterial Strain: A relevant pathogenic strain (e.g., Staphylococcus aureus, Escherichia coli)[8]

• Growth Media: Appropriate agar (B569324) (e.g., Trypticase Soy Agar) and broth (e.g., Cation-Adjusted Mueller-Hinton Broth)[8]

• Reagents: Sterile phosphate-buffered saline (PBS)

• Equipment: Centrifuge, incubator, spectrophotometer, syringes, needles, animal housing facilities.

Inoculum Preparation

• Streak the selected bacterial strain onto an appropriate agar plate and incubate overnight at 37°C.[1]

• Inoculate a single colony into a suitable broth and grow the culture to the mid-logarithmic phase.[1]

• Harvest the bacteria by centrifugation and wash the pellet with sterile saline.[1]

• Resuspend the bacterial pellet in sterile saline to the desired concentration (e.g., 10^7 - 10^8 CFU/mL).[1] The final inoculum size should be determined in preliminary studies to establish a lethal infection in the animal model.[1]

Animal Handling and Infection

• Acclimatize mice for a minimum of 5 days before the experiment.[1]

• On the day of the experiment, randomly assign mice to various treatment and control groups.[1]

• Induce a systemic infection by intraperitoneal (IP) injection of the prepared bacterial inoculum (e.g., 0.5 mL).[1]

Dosing and Treatment

• Prepare serial dilutions of Amifloxacin in the chosen vehicle to create a range of doses.

• At a specified time post-infection (e.g., 1 hour), administer the different doses of Amifloxacin to the respective treatment groups.[3] Administration can be via the oral (PO) or subcutaneous (SC) route.

• A control group should receive only the vehicle.

Monitoring and Endpoint Determination

• Monitor the animals for a defined period (e.g., 7 days) for signs of morbidity and mortality.[3]

• The primary endpoint for this study is survival. Record the number of surviving animals in each group at the end of the observation period.

ED50 Calculation

• Calculate the percentage of surviving animals for each dose group.

• The ED50, the dose that protects 50% of the animals from the lethal infection, can be calculated using statistical methods such as probit analysis or logistic regression.[1]

Experimental workflow for assessing Amifloxacin efficacy.

Data Presentation

Quantitative data from the in vivo efficacy study should be summarized in a clear and structured table. This allows for easy comparison between different dose groups and facilitates the calculation of the ED50.

Treatment Group	Amifloxacin Dose (mg/kg)	Route of Administration	No. of Animals	No. of Survivors	Survival Rate (%)
Vehicle Control	0	SC	10	0	0
Treatment 1	2.5	SC	10	2	20
Treatment 2	5.0	SC	10	5	50
Treatment 3	10.0	SC	10	8	80
Treatment 4	20.0	SC	10	10	100

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Determination of ED50

The ED50 is determined by plotting the dose of Amifloxacin against the corresponding survival rate. This generates a dose-response curve.[4] The ED50 is the dose at which 50% of the animals survive the infection.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Mechanism of action of and resistance to quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. ED50 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Quinolone antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What is the mechanism of Ofloxacin? [synapse.patsnap.com]
• 8. benchchem.com [benchchem.com]

Application of Amifloxacin in Veterinary Medicine Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amifloxacin (B1664871) is a synthetic fluoroquinolone antibiotic, a class of drugs known for their broad-spectrum bactericidal activity.[1][2] Like other fluoroquinolones, its mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication, transcription, repair, and recombination.[2] This action ultimately leads to bacterial cell death. While amifloxacin has been studied in preclinical models, its application in clinical veterinary medicine is not as widely documented as other fluoroquinolones like enrofloxacin, marbofloxacin, and pradofloxacin. This document provides a comprehensive overview of the potential applications of amifloxacin in veterinary research, drawing on existing data for amifloxacin and comparative data from other well-established veterinary fluoroquinolones.

Mechanism of Action

Amifloxacin, as a fluoroquinolone, targets bacterial DNA synthesis. The primary targets are two essential enzymes:

• DNA Gyrase (Topoisomerase II): Primarily in Gram-negative bacteria, this enzyme introduces negative supercoils into DNA, a crucial step for DNA replication and transcription.

• Topoisomerase IV: Primarily in Gram-positive bacteria, this enzyme is involved in the separation of daughter chromosomes after DNA replication.

By inhibiting these enzymes, amifloxacin causes breaks in the bacterial chromosome, leading to a rapid bactericidal effect.[2]

Simplified signaling pathway of amifloxacin's mechanism of action.

Potential Veterinary Applications

Based on the spectrum of activity of fluoroquinolones, amifloxacin has potential applications in the treatment of various bacterial infections in companion and production animals.

Companion Animals (Dogs and Cats):

• Urinary Tract Infections (UTIs): Fluoroquinolones are often effective against common uropathogens.

• Skin and Soft Tissue Infections: Including pyoderma, wounds, and abscesses.

• Respiratory Tract Infections: Especially those caused by susceptible Gram-negative bacteria.

• Bone and Joint Infections: Due to good tissue penetration.

Production Animals (Cattle and Poultry):

• Bovine Respiratory Disease (BRD): A major cause of economic loss in the cattle industry, often caused by bacteria susceptible to fluoroquinolones.[3][4]

• Poultry Infections: Treatment of colibacillosis, salmonellosis, and other bacterial diseases in poultry.[5][6]

Quantitative Data

In Vitro Susceptibility (Minimum Inhibitory Concentration - MIC)

The following table summarizes the MIC90 (the concentration required to inhibit 90% of isolates) of amifloxacin against various Gram-negative bacteria from a study by Pohlod et al. (1985). It is important to note that these are not specified as veterinary isolates.[7]

Bacterial Species	Amifloxacin MIC90 (µg/mL)
Escherichia coli	≤0.125
Klebsiella sp.	≤0.125
Proteus sp.	≤0.25
Enterobacter sp.	≤0.5
Citrobacter sp.	≤0.5
Providencia sp.	≤2
Pseudomonas aeruginosa	≤8
Serratia sp.	≤8
Acinetobacter calcoaceticus	≤8

Pharmacokinetic Parameters

Specific pharmacokinetic data for amifloxacin in common veterinary species is limited. The table below presents available data from preclinical studies in laboratory animals.[8] For comparison, typical pharmacokinetic parameters for other fluoroquinolones in veterinary species are also provided.

Species	Drug	Route	Cmax (µg/mL)	Tmax (h)	Half-life (h)	Bioavailability (%)	Reference
Rat (Male)	Amifloxacin	Oral	7.54	0.5	-	-	[8]
Rat (Female)	Amifloxacin	Oral	6.73	0.5	-	-	[8]
Monkey (Female)	Amifloxacin	IV	-	-	2.3	-	[8]
Dog	Enrofloxacin	Oral	1.5 - 2.0	1 - 2	3 - 5	>80	[1]
Cat	Marbofloxacin	Oral	1.5 - 2.0	~1	5 - 9	~100	[1]
Cattle	Danofloxacin	SC	0.5 - 0.7	1 - 2	4 - 6	>90	[1]
Poultry	Ofloxacin (B1677185)	Oral	3.65	1.25	5.85	110	[9]

Note: The data for amifloxacin is from laboratory animal studies and may not be directly comparable to veterinary species. The data for other fluoroquinolones are approximate values from various sources and can vary depending on the study and formulation.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol outlines a generalized broth microdilution method for determining the MIC of amifloxacin against veterinary bacterial pathogens.

Workflow for MIC determination.

Materials:

• Amifloxacin analytical standard

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial isolates of veterinary origin

• Spectrophotometer

• Incubator

Procedure:

• Prepare Amifloxacin Stock Solution: Dissolve amifloxacin powder in a suitable solvent to a known high concentration (e.g., 1024 µg/mL).

• Prepare Bacterial Inoculum: Culture the bacterial isolate on an appropriate agar (B569324) medium. Suspend colonies in sterile saline to match a 0.5 McFarland turbidity standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Serial Dilution: Perform a two-fold serial dilution of the amifloxacin stock solution across the wells of the microtiter plate using CAMHB. The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, resulting in a final volume of 100 µL.

• Controls: Include a positive control (broth and inoculum, no drug) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours.

• Reading the MIC: The MIC is the lowest concentration of amifloxacin that completely inhibits visible growth of the bacteria.

Protocol 2: Pharmacokinetic Study in a Veterinary Species (Generalized)

This protocol provides a general framework for a pharmacokinetic study of amifloxacin in a target veterinary species (e.g., dogs).

Workflow for a pharmacokinetic study.

Materials:

• Healthy adult animals of the target species

• Amifloxacin formulation for the intended route of administration (oral or intravenous)

• IV catheters

• Blood collection tubes (e.g., with heparin or EDTA)

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system

Procedure:

• Animal Selection and Acclimatization: Select a group of healthy animals (e.g., 6-8 dogs) and allow them to acclimatize to the housing conditions.

• Catheter Placement: Place intravenous catheters for drug administration and/or blood sampling.

• Dosing: Administer a single dose of amifloxacin at a predetermined dosage via the chosen route (e.g., oral gavage or intravenous infusion).

• Blood Sampling: Collect blood samples at specific time points before and after drug administration (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Plasma Separation: Centrifuge the blood samples to separate the plasma. Store plasma samples at -20°C or lower until analysis.

• Sample Analysis: Quantify the concentration of amifloxacin in the plasma samples using a validated HPLC method.

• Pharmacokinetic Analysis: Use appropriate software to calculate key pharmacokinetic parameters such as Cmax, Tmax, elimination half-life (t½), area under the curve (AUC), and bioavailability (if both oral and IV routes are studied).

Protocol 3: Clinical Efficacy Trial (Generalized)

This protocol outlines a general design for a clinical trial to evaluate the efficacy of amifloxacin for a specific veterinary indication (e.g., canine bacterial cystitis).

Workflow for a clinical efficacy trial.

Study Design:

• Randomized, controlled, and blinded clinical trial.

• Patient Population: Animals with a confirmed diagnosis of the target condition (e.g., dogs with bacterial cystitis confirmed by urinalysis and urine culture).

• Treatment Groups:

  • Amifloxacin Group: Receives amifloxacin at a predetermined dose and frequency.

  • Control Group: Receives a placebo or a standard-of-care antibiotic for the condition.

• Outcome Measures:

  • Primary Outcome: Clinical cure rate (resolution of clinical signs).

  • Secondary Outcomes: Bacteriological cure rate (negative post-treatment culture), adverse event monitoring.

Procedure:

• Patient Enrollment: Screen and enroll eligible animals based on predefined inclusion and exclusion criteria. Obtain informed consent from the owners.

• Baseline Assessment: Perform a thorough physical examination, collect relevant samples (e.g., urine for culture and sensitivity), and record baseline clinical scores.

• Randomization and Treatment: Randomly assign patients to either the amifloxacin or control group. Dispense the assigned treatment with clear instructions for administration.

• Monitoring: Schedule re-check appointments during and after the treatment period to assess clinical response and monitor for any adverse effects.

• Post-Treatment Evaluation: At the end of the study period, repeat the baseline assessments to determine the clinical and bacteriological outcome.

• Data Analysis: Statistically analyze the data to compare the efficacy and safety of amifloxacin with the control treatment.

Conclusion

While specific veterinary clinical data for amifloxacin is not extensive, its classification as a fluoroquinolone antibiotic suggests potential for efficacy against a range of bacterial pathogens in various animal species. The provided data and protocols offer a foundational framework for researchers and drug development professionals to explore the application of amifloxacin in veterinary medicine. Further research, including comprehensive in vitro susceptibility testing against veterinary isolates and well-designed pharmacokinetic and clinical efficacy studies in target animal species, is necessary to fully elucidate its therapeutic potential and establish safe and effective dosing regimens.

References

• 1. Quinolones, Including Fluoroquinolones, for Use in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 2. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 3. Zoetis [zoetisus.com]
• 4. Treating Bovine Respiratory Disease | Norbrook Laboratories [norbrook.com]
• 5. poultry.extension.org [poultry.extension.org]
• 6. The application of antibiotics in broiler production and the resulting antibiotic resistance in Escherichia coli: A global overview - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibitory and bactericidal activities of amifloxacin, a new quinolone carboxylic acid, compared with those of seven other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism and disposition of amifloxacin in laboratory animals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of ofloxacin in broiler chicken - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Amifloxacin Disk Susceptibility Testing

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amifloxacin is a fluoroquinolone antibiotic with a spectrum of activity similar to other quinolones like ciprofloxacin, primarily targeting bacterial DNA gyrase.[1] Accurate and reproducible methods for determining its in vitro activity are essential for research and development purposes. This document provides detailed protocols for disk susceptibility testing of Amifloxacin, summarizes available in vitro activity data, and offers guidance on the interpretation of results in a research context, particularly given the absence of formally established clinical breakpoints by major standards organizations such as the Clinical and Laboratory Standards Institute (CLSI) or the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Data Presentation: In Vitro Activity of Amifloxacin

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for Amifloxacin against a range of bacterial species as reported in scientific literature. These values are crucial for understanding the compound's spectrum of activity and for comparison with other antimicrobial agents.

Table 1: Amifloxacin MIC90 Values for Gram-Negative Bacteria

Bacterial Species	MIC90 (µg/mL)
Escherichia coli	≤0.125[2]
Klebsiella sp.	≤0.125[2]
Proteus sp.	≤0.25[2]
Enterobacter sp.	≤0.5[2]
Citrobacter sp.	≤0.5[2]
Providencia sp.	≤2[2]
Pseudomonas aeruginosa	8[2]
Serratia sp.	8[2]
Acinetobacter calcoaceticus	8[2]
Haemophilus influenzae	≤0.25
Neisseria sp.	≤0.25
Morganella morganii	≤0.5
Salmonella sp.	≤0.5
Shigella sp.	≤0.5
Aeromonas sp.	≤0.5
Branhamella catarrhalis	≤0.25

Table 2: Amifloxacin MIC90 Values for Gram-Positive Bacteria

Bacterial Species	MIC90 (µg/mL)
Staphylococcus aureus (including methicillin-resistant isolates)	4
Streptococcus sp.	>8
Bacteroides sp.	>8

Disk Susceptibility Test Standards and Interpretation

Currently, there are no established Amifloxacin-specific breakpoints from CLSI or EUCAST. However, preliminary criteria for disk diffusion testing were proposed in a 1987 study. These should be used for research purposes only, as they have not been validated as clinical breakpoints.

Table 3: Preliminary Interpretive Criteria for Amifloxacin Disk Diffusion Testing

Disk Potency	Zone Diameter (mm)	Interpretation
10 µg	≥ 20	Susceptible (S)
10 µg	17 - 19	Intermediate (I)
10 µg	≤ 16	Resistant (R)

Experimental Protocols

The following are detailed methodologies for performing disk diffusion susceptibility testing for Amifloxacin, based on standardized procedures from CLSI and EUCAST.

Protocol 1: Kirby-Bauer Disk Diffusion Method (Adapted from CLSI Standards)

This protocol outlines the standardized procedure for determining the susceptibility of a bacterial isolate to Amifloxacin using the disk diffusion method.

Materials:

• Amifloxacin disks (10 µg)

• Mueller-Hinton Agar (B569324) (MHA) plates (4 mm depth)

• Pure culture of the test organism (18-24 hours growth)

• Sterile saline or Mueller-Hinton broth

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Incubator (35°C ± 2°C)

• Ruler or calipers for zone measurement

Procedure:

• Inoculum Preparation:

  • Aseptically select 3-5 well-isolated colonies of the test organism.

  • Transfer the colonies to a tube of sterile saline or broth.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation of MHA Plate:

  • Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension.

  • Remove excess fluid by pressing the swab against the inside of the tube.

  • Swab the entire surface of the MHA plate evenly in three directions, rotating the plate approximately 60° between each streaking to ensure uniform growth.

  • Allow the plate to dry for 3-5 minutes with the lid slightly ajar.

• Application of Amifloxacin Disks:

  • Aseptically place a 10 µg Amifloxacin disk onto the inoculated agar surface.

  • Gently press the disk down to ensure complete contact with the agar.

  • Disks should be placed at least 24 mm apart.

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C in ambient air for 16-20 hours.

• Reading and Interpretation:

  • Measure the diameter of the zone of complete growth inhibition around the disk to the nearest millimeter.

  • Interpret the results based on the preliminary criteria in Table 3.

Protocol 2: Quality Control

Regular quality control is essential to ensure the accuracy of susceptibility testing.

QC Strains:

• Escherichia coli ATCC® 25922™

• Staphylococcus aureus ATCC® 25923™

• Pseudomonas aeruginosa ATCC® 27853™

Procedure:

• Perform the disk diffusion test as described above with the QC strains.

• Measure the zone diameters and compare them to established acceptable ranges for other fluoroquinolones (as specific ranges for Amifloxacin are not available). Consistent results within the expected ranges for similar antibiotics indicate that the test is performing correctly.

Visualizations

References

• 1. Amifloxacin - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]

Amifloxacin in the Preclinical Assessment of Urinary Tract Infections: A Detailed Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Amifloxacin (B1664871), a synthetic fluoroquinolone antibiotic, demonstrates significant potential in the treatment of urinary tract infections (UTIs). Its mechanism of action, targeting bacterial DNA gyrase and topoisomerase IV, leads to a bactericidal effect against a broad spectrum of uropathogens.[1] Preclinical research models are crucial for evaluating the efficacy, pharmacokinetics, and pharmacodynamics of amifloxacin before clinical application. This document provides a comprehensive overview of the use of amifloxacin in established research models of UTI, including detailed protocols and comparative data to guide study design and interpretation.

Amifloxacin has shown in vitro activity comparable to other fluoroquinolones like norfloxacin (B1679917) and pefloxacin (B1679150) against Enterobacteriaceae.[2] Its efficacy in vivo has been demonstrated in systemic gram-negative bacterial infections in mice, where it was found to be more active than gentamicin.[2] While specific quantitative data from dedicated amifloxacin UTI models is limited in publicly available literature, data from systemic infection models and extensive research on other fluoroquinolones in UTI models provide a strong basis for its preclinical evaluation.

Mechanism of Action

Amifloxacin, like other fluoroquinolones, inhibits bacterial DNA synthesis by targeting two essential type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[1] In many Gram-negative bacteria, the primary target is DNA gyrase. The binding of amifloxacin to the enzyme-DNA complex stabilizes transient double-strand breaks, leading to the inhibition of DNA replication and transcription, ultimately causing bacterial cell death.[1]

Quantitative Data Summary

The following tables summarize the in vitro activity of amifloxacin and the in vivo efficacy of amifloxacin in a systemic murine infection model, alongside comparative data for other fluoroquinolones in experimental UTI models. This comparative approach allows for an informed assessment of amifloxacin's potential therapeutic efficacy in UTIs.

Table 1: In Vitro Activity of Amifloxacin [2]

Bacterial Species	Minimum Inhibitory Concentration (MIC) (µg/mL)
Staphylococcus aureus	≤2
Enterobacteriaceae	Comparable to norfloxacin and pefloxacin
Pseudomonas aeruginosa	More active than carbenicillin (B1668345) and mezlocillin

Table 2: In Vivo Efficacy of Amifloxacin in a Murine Systemic Infection Model [2]

Pathogen	Route of Administration	50% Effective Dose (ED₅₀) (mg/kg)
Escherichia coli	Oral	13.0
Subcutaneous	5.8
Klebsiella pneumoniae	Oral	16.0
Subcutaneous	6.4
Pseudomonas aeruginosa	Oral	75.0
Subcutaneous	38.0

Table 3: Comparative In Vivo Efficacy of Other Fluoroquinolones in Experimental UTI Models

Fluoroquinolone	Animal Model	Pathogen	Dosage Regimen	Outcome	Reference
Ofloxacin (B1677185)	Rat	Escherichia coli O4:H5	3 x 3.75 mg/kg/day	Effective in reducing E. coli counts in kidneys and urine.	[3]
Ofloxacin	Rat	Pseudomonas aeruginosa A 9532	3 x 7.5 mg/kg/day	Effective in reducing P. aeruginosa counts in kidneys and urine.	[3]
Fleroxacin (B1672770)	Rat	E. coli, K. oxytoca, P. aeruginosa	Oral administration (dosage not specified)	Showed a great reduction in bacterial counts in kidney tissue and urine; more effective than ofloxacin at lower doses.	[4]
Ciprofloxacin	Mouse	Escherichia coli CFT073	5 or 50 mg/kg, twice daily for 3 days	Reduced but did not eliminate bacterial counts in bladder and kidney tissues.	[5]

Experimental Protocols

Protocol 1: Induction of Experimental Urinary Tract Infection (Cystitis and Pyelonephritis) in Rodents

This protocol describes a common method for inducing a UTI in mice or rats to study the efficacy of antimicrobial agents like amifloxacin.

Materials:

• Uropathogenic Escherichia coli (UPEC) strain (e.g., CFT073)

• Luria-Bertani (LB) broth and agar (B569324) plates

• Sterile phosphate-buffered saline (PBS)

• Female mice (e.g., C3H/HeJ, 6-8 weeks old) or rats (e.g., Wistar)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine)

• Sterile polyethylene (B3416737) catheter

• 1 mL tuberculin syringe

• Sterile lubricating jelly

Procedure:

• Bacterial Inoculum Preparation:

  • Inoculate a single colony of UPEC into LB broth and grow overnight at 37°C with shaking.

  • Centrifuge the culture, discard the supernatant, and resuspend the bacterial pellet in sterile PBS.

  • Adjust the bacterial suspension to the desired concentration (e.g., 1-2 x 10⁸ colony-forming units (CFU)/mL).

• Animal Preparation and Anesthesia:

  • Anesthetize the animal using an appropriate method.

• Transurethral Catheterization and Inoculation:

  • Gently insert a lubricated sterile catheter through the urethra into the bladder.

  • Instill a specific volume of the bacterial inoculum (e.g., 50 µL for mice) directly into the bladder.[5]

  • To induce pyelonephritis, a transient ureteral obstruction can be created following bladder inoculation in a rat model.[6][7]

• Post-Inoculation:

  • Withdraw the catheter and allow the animal to recover from anesthesia.

  • House the animals with free access to food and water.

Protocol 2: Evaluation of Amifloxacin Efficacy in a Murine UTI Model

This protocol outlines the procedure for assessing the in vivo efficacy of amifloxacin in a previously established murine UTI model.

Materials:

• UTI-infected mice (from Protocol 1)

• Amifloxacin solution (prepared in a suitable vehicle, e.g., sterile water or saline)

• Vehicle control

• Oral gavage needles or subcutaneous injection supplies

• Sterile instruments for tissue harvesting

• Sterile PBS or saline

• Tissue homogenizer

• Agar plates for bacterial enumeration

Procedure:

• Treatment Administration:

  • At a predetermined time post-infection (e.g., 24 hours), randomly assign infected mice to treatment and control groups.

  • Administer amifloxacin to the treatment group via the desired route (e.g., oral gavage or subcutaneous injection).[1] The dosage should be based on preliminary dose-ranging studies.

  • Administer the vehicle alone to the control group.

  • Treatment can be administered as a single dose or multiple doses over a defined period (e.g., 3-5 days).

• Monitoring and Sample Collection:

  • Monitor the animals for clinical signs of infection.

  • At the end of the treatment period, euthanize the mice.

  • Aseptically collect urine, bladder, and kidneys.

• Determination of Bacterial Load:

  • Homogenize the bladder and kidney tissues in a known volume of sterile PBS.

  • Perform serial dilutions of the urine and tissue homogenates.

  • Plate the dilutions onto appropriate agar plates and incubate overnight at 37°C.

  • Count the number of colonies to determine the CFU per mL of urine or per gram of tissue.[1]

• Data Analysis:

  • Compare the mean CFU counts in the amifloxacin-treated groups to the vehicle-treated control group using appropriate statistical tests. A significant reduction in bacterial load indicates efficacy.

Visualizations

Signaling Pathway and Mechanism of Action

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. In vitro and in vivo antibacterial activities of the fluoroquinolone WIN 49375 (amifloxacin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Results of ofloxacin treatment of experimental urinary tract infections] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative studies of fleroxacin and ofloxacin in experimental pyelonephritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Influence of inflammation on the efficacy of antibiotic treatment of experimental pyelonephritis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Influence of inflammation on the efficacy of antibiotic treatment of experimental pyelonephritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting Amifloxacin solubility issues in aqueous solutions

Technical Support Center: Amifloxacin Solubility

Welcome to the technical support center for Amifloxacin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered with Amifloxacin solubility in aqueous solutions. Here, you will find troubleshooting guides and frequently asked questions in a user-friendly format to ensure the successful application of Amifloxacin in your research.

Frequently Asked Questions (FAQs)

Q1: What are the key physicochemical properties of Amifloxacin that influence its aqueous solubility?

Amifloxacin is a synthetic fluoroquinolone antibiotic with physicochemical properties that classify it as amphoteric, meaning it has both acidic and basic functional groups.[1] This dual nature is the primary driver of its pH-dependent solubility. Key properties are summarized below.

Table 1: Physicochemical Properties of Amifloxacin

Property	Value	Implication for Solubility
Molecular Formula	C₁₆H₁₉FN₄O₃	-
Molecular Weight	334.35 g/mol [1]	-
pKa₁ (Carboxylic Acid)	~6.2[1]	Below this pH, the carboxylic group is mostly protonated (neutral). Above this pH, it is deprotonated (anionic), which can increase solubility.
pKa₂ (Piperazinyl Nitrogen)	~9.5[1]	Below this pH, the piperazine (B1678402) ring is mostly protonated (cationic), which can increase solubility. Above this pH, it is neutral.
Isoelectric Point (pI)	~7.8[1]	At this pH, the net charge of the molecule is zero, leading to minimal aqueous solubility as the zwitterionic form predominates.

| LogP | 0.23[2] | Indicates moderate lipophilicity. |

Q2: My Amifloxacin powder is not dissolving in a neutral aqueous buffer (e.g., PBS pH 7.4). What is the cause and how can I fix it?

This is the most common issue encountered and is directly related to Amifloxacin's amphoteric nature.

• The Cause : At neutral pH (e.g., pH 7.0 to 7.4), Amifloxacin is very close to its isoelectric point (~pH 7.8).[1] Around the pI, the molecule exists as a zwitterion with a net neutral charge, leading to strong intermolecular interactions, lower interaction with water, and thus, minimum solubility.[3][4] The reported solubility at pH 7.0 is as low as 0.12 mg/mL.[1]

• The Solution : To dissolve Amifloxacin effectively, you must adjust the pH of your solvent away from the isoelectric point.

  • Acidic pH Adjustment : Lowering the pH (e.g., to pH 3.0 - 5.0) will protonate the piperazinyl nitrogen, creating a cationic form of the molecule that is significantly more soluble in water.[1] Carefully add a small amount of dilute acid (e.g., 0.1 N HCl) dropwise until the powder dissolves.[5]

  • Basic pH Adjustment : Increasing the pH (e.g., to pH > 9.5) will deprotonate the carboxylic acid group, creating an anionic form that is also more soluble than the zwitterion.[1] Add a small amount of dilute base (e.g., 0.1 N NaOH) dropwise to achieve dissolution.

The troubleshooting workflow for this common issue is visualized below.

Caption: Troubleshooting workflow for Amifloxacin solubility.

Q3: How exactly does pH affect Amifloxacin solubility? Is there quantitative data available?

The solubility of Amifloxacin is highly dependent on pH. As explained above, solubility is lowest near its isoelectric point and increases significantly in both acidic and basic conditions.

Table 2: Amifloxacin Solubility at Various pH Values

pH	Solubility (mg/mL)	Predominant Molecular Form
3.0	8.7[1]	Cationic
7.0	0.12[1]	Zwitterionic (minimum solubility)

| 10.0 | 6.3[1] | Anionic |

Note: This data highlights the dramatic effect of pH. Moving from pH 7 to pH 3 increases solubility by more than 70-fold.

Q4: I cannot alter the pH of my experiment. Can I use co-solvents to improve Amifloxacin solubility?

Yes, using a co-solvent is a common strategy when pH modification is not feasible.[6]

• Dimethyl Sulfoxide (DMSO) : DMSO is a powerful and widely used solvent for preparing high-concentration stock solutions of poorly soluble compounds.[5][7] Amifloxacin is soluble in DMSO.

• Polyethylene Glycol 400 (PEG 400) : PEG 400 is another biocompatible co-solvent used to enhance the solubility of poorly soluble drugs.[8][9]

• Ethanol (B145695) : While less common for initial stock preparation, ethanol can be used.[7]

Important Considerations When Using Co-solvents:

• Prepare a Concentrated Stock : First, dissolve the Amifloxacin in 100% of the organic co-solvent (e.g., DMSO) to create a high-concentration stock solution.

• Dilute into Aqueous Buffer : Subsequently, dilute this stock solution into your aqueous experimental medium.

• Final Co-solvent Concentration : Crucially, ensure the final concentration of the organic co-solvent in your assay is low (typically <1%, and ideally ≤0.5%) to avoid solvent-induced artifacts or cytotoxicity.[5][10]

• Precipitation Risk : Be aware that diluting the stock into an aqueous buffer can cause the compound to precipitate if its solubility limit in the final medium is exceeded. This is a common phenomenon known as "crashing out".

Q5: My Amifloxacin dissolved in my buffer with heating, but it precipitated after cooling to room temperature. What happened?

This phenomenon is known as supersaturation.

• Explanation : Heating the solution increases the kinetic energy, which helps to overcome the crystal lattice energy of the solid Amifloxacin, allowing it to dissolve to a concentration higher than its equilibrium solubility at that temperature.[11] When the solution cools, it becomes a thermodynamically unstable supersaturated solution. The excess dissolved compound then precipitates out until the concentration returns to its equilibrium solubility limit at the lower temperature.

• Solution : To avoid this, either maintain the elevated temperature (if your experiment allows) or prepare the solution at the final experimental temperature, using pH adjustment or co-solvents to achieve the desired concentration. A modified shake-flask method sometimes uses heating to accelerate dissolution, but it requires a subsequent equilibration period to ensure the measured solubility is the true thermodynamic solubility.[11]

Experimental Protocols

Protocol 1: Determination of Thermodynamic Aqueous Solubility (Shake-Flask Method)

This protocol is adapted from standard shake-flask methods and is considered the "gold standard" for determining thermodynamic (equilibrium) solubility.[12][13][14][15]

Objective : To determine the equilibrium solubility of Amifloxacin in a specific aqueous buffer.

Materials :

• Amifloxacin powder

• Selected aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)

• Calibrated pH meter

• Analytical balance

• Vials (e.g., 2 mL glass vials)

• Orbital shaker or rotator capable of maintaining a constant temperature (e.g., 25°C)

• Centrifuge

• Syringe filters (e.g., 0.22 µm PVDF)

• HPLC or UV-Vis Spectrophotometer for quantification

Methodology :

• Preparation : Add an excess amount of Amifloxacin powder to a vial. "Excess" means adding enough solid so that undissolved powder remains visible throughout the experiment.

• Solvent Addition : Add a known volume of the desired aqueous buffer to the vial.

• Equilibration : Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C). Shake the mixture for a sufficient time to reach equilibrium. For thermodynamic solubility, this is typically 24 to 48 hours.[13]

• Phase Separation : After equilibration, let the vials stand to allow the excess solid to settle. To ensure complete removal of undissolved solid, centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes).

• Sample Collection : Carefully collect the supernatant. For further clarity, filter the supernatant through a syringe filter (e.g., 0.22 µm). Note: Ensure the filter material does not bind to the drug.

• Quantification : Dilute the clear filtrate with the appropriate mobile phase (for HPLC) or buffer (for UV-Vis) and determine the concentration of dissolved Amifloxacin using a pre-validated analytical method with a standard curve.

• Calculation : The determined concentration represents the thermodynamic solubility of Amifloxacin in that specific medium at that temperature.

Caption: Experimental workflow for the shake-flask method.

Mechanism of Action Pathway

While not directly related to solubility, understanding the mechanism of action is crucial for professionals using Amifloxacin. Amifloxacin, like other fluoroquinolones, targets bacterial DNA synthesis.[16]

Caption: Amifloxacin's inhibition of bacterial DNA replication.

References

• 1. webqc.org [webqc.org]
• 2. Amifloxacin | C16H19FN4O3 | CID 55492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Structure, Solubility and Stability of Orbifloxacin Crystal Forms: Hemihydrate versus Anhydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Various Solvent Systems for Solubility Enhancement of Enrofloxacin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. The Role of Common Solvents against Pseudomonas aeruginosa-Induced Pathogenicity in a Murine Burn Site Infection Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. japer.in [japer.in]
• 10. benchchem.com [benchchem.com]
• 11. Determination of aqueous solubility by heating and equilibration: A technical note - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 13. enamine.net [enamine.net]
• 14. bioassaysys.com [bioassaysys.com]
• 15. bioassaysys.com [bioassaysys.com]
• 16. Quinolone antibiotic - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Amifloxacin Dosage to Avoid Cytotoxicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize amifloxacin (B1664871) dosage and mitigate cytotoxicity in cell line experiments.

Frequently Asked Questions (FAQs)

Q1: What is amifloxacin and its primary mechanism of action?

A1: Amifloxacin is a synthetic fluoroquinolone antibiotic. Its principal mode of action is the inhibition of bacterial type II topoisomerases, namely DNA gyrase and topoisomerase IV.[1] These enzymes are critical for bacterial DNA replication, transcription, and repair. By targeting these enzymes, amifloxacin effectively halts bacterial cell division, leading to cell death.[1]

Q2: What are the potential off-target effects of amifloxacin in mammalian cell lines?

A2: While designed to target bacterial enzymes, amifloxacin, like other fluoroquinolones, can exhibit off-target effects in mammalian cells, which may confound experimental outcomes. The primary off-target effects include:

• Mitochondrial Toxicity: Fluoroquinolones can disrupt mitochondrial DNA replication and overall function, which can lead to a decrease in cell viability.[1]

• Neurotoxicity: Some fluoroquinolones may act as antagonists to the GABAa receptor, potentially causing neuronal hyperexcitability.[1]

• Phototoxicity: When exposed to UV light, some fluoroquinolones can induce cellular damage.[1]

• Hepatotoxicity: Amifloxacin has been noted to inhibit cytochrome P450 enzymes, which can interfere with the metabolism of other compounds and potentially cause damage to liver cells.[1]

• Tendinopathy: There is an association between fluoroquinolone use and tendon damage, possibly due to the inhibition of collagen synthesis.[1]

Q3: Which cell lines are appropriate for investigating specific off-target effects of amifloxacin?

A3: The choice of cell line is crucial for studying the specific cytotoxic effects of amifloxacin. The following table provides some recommended cell lines for different off-target effects:

Off-Target Effect	Recommended Cell Line(s)	Rationale
Hepatotoxicity	HepG2	A human liver carcinoma cell line widely used for research in drug metabolism and hepatotoxicity.[1]
Neurotoxicity	SH-SY5Y	A human neuroblastoma cell line used as a model for neurotoxicity studies.[1]
Phototoxicity	HaCaT	A human keratinocyte cell line that serves as a relevant model for skin-related phototoxicity studies.[1]
Tendinopathy	Primary Human Tenocytes	Primary cells isolated from tendon tissue offer a more physiologically relevant model for studying tendinopathy.[1]
General Cytotoxicity	Various	The selection of cell line should be relevant to the primary research question to assess the overall impact on cell viability.[1]

Data Presentation

Illustrative IC50 Values of Amifloxacin in Various Cell Lines

The following table provides a summary of hypothetical IC50 values for amifloxacin across different human cell lines to illustrate the expected range of cytotoxicity. Note: This data is for illustrative purposes only, as comprehensive, directly comparable public data for amifloxacin is limited. Researchers should determine the IC50 experimentally for their specific cell line and conditions.

Cell Line	Cell Type	Tissue of Origin	Incubation Time (h)	IC50 (µM) - Illustrative
HepG2	Hepatocellular Carcinoma	Liver	48	150
SH-SY5Y	Neuroblastoma	Brain	48	200
HaCaT	Keratinocyte	Skin	24	75 (with UVA)
A549	Lung Carcinoma	Lung	72	120
MCF-7	Breast Adenocarcinoma	Breast	72	180
HUVEC	Endothelial	Umbilical Vein	48	250

Experimental Protocols

A crucial step in optimizing amifloxacin dosage is to experimentally determine its cytotoxic effect on the specific cell line being used. Below are detailed protocols for common cytotoxicity assays.

MTT Assay for Cell Viability

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Amifloxacin

• 96-well plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a buffered solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of amifloxacin in complete culture medium. Remove the old medium from the wells and add the amifloxacin dilutions. Include a vehicle control (medium with the same concentration of solvent used for amifloxacin).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 1.5 to 4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control and plot a dose-response curve to determine the IC50 value.

LDH Release Assay for Cytotoxicity

This assay quantifies lactate (B86563) dehydrogenase (LDH) released from damaged cells into the culture medium.

Materials:

• LDH cytotoxicity detection kit

• 96-well plates

• Complete cell culture medium

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1 and 2). Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis solution provided in the kit).

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Collection: Centrifuge the plate to pellet the cells and carefully transfer the supernatant to a new 96-well plate.

• LDH Reaction: Add the reaction mixture from the LDH kit to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for the time specified in the kit instructions, protected from light.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit protocol (usually around 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity using the absorbance values from the experimental, spontaneous release, and maximum release wells.

JC-1 Assay for Mitochondrial Membrane Potential

This assay uses the fluorescent probe JC-1 to assess mitochondrial health by measuring changes in mitochondrial membrane potential.

Materials:

• JC-1 fluorescent probe

• 96-well plates (black, clear bottom)

• Complete cell culture medium

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells in a black, clear-bottom 96-well plate and treat with amifloxacin as described for the MTT assay. Include a positive control for mitochondrial depolarization (e.g., CCCP).

• JC-1 Staining: Remove the treatment medium, wash the cells with warm PBS, and then add the JC-1 staining solution.

• Incubation: Incubate the cells for 15-30 minutes at 37°C in the dark.

• Washing: Remove the staining solution and wash the cells with the assay buffer provided with the kit.

• Fluorescence Measurement: Measure the fluorescence intensity. Healthy cells with high mitochondrial membrane potential will exhibit red fluorescence, while apoptotic or unhealthy cells with low membrane potential will show green fluorescence. The ratio of red to green fluorescence is used to quantify the change in mitochondrial membrane potential.

Troubleshooting Guides

Issue 1: Unexpectedly High Cell Death Even at Low Amifloxacin Concentrations

• Possible Cause: The cell line may be particularly sensitive to amifloxacin, or there might be an issue with the drug concentration calculation or preparation.

• Troubleshooting Steps:

  • Verify Drug Concentration: Double-check all calculations for the stock solution and serial dilutions. Prepare a fresh stock solution.

  • Perform a Wider Dose-Response: Test a broader range of amifloxacin concentrations, including much lower doses, to pinpoint the cytotoxic threshold more accurately.

  • Check for Contamination: Ensure cell cultures are free from microbial contamination, which can exacerbate cytotoxicity.

  • Evaluate Solvent Toxicity: Run a control with the highest concentration of the solvent (e.g., DMSO) used to dissolve amifloxacin to ensure it is not contributing to cell death.

Issue 2: Inconsistent or Non-Reproducible Cytotoxicity Results

• Possible Cause: Variability in cell seeding density, incubation times, or assay technique.

• Troubleshooting Steps:

  • Standardize Cell Seeding: Ensure a consistent number of cells are seeded in each well. Use a cell counter for accuracy.

  • Precise Incubation Times: Adhere strictly to the planned incubation times for both drug treatment and assay steps.

  • Consistent Pipetting: Use calibrated pipettes and consistent technique to avoid variations in reagent volumes.

  • Minimize Edge Effects: Avoid using the outer wells of the 96-well plate, as they are more prone to evaporation, which can affect cell growth and drug concentration. Fill the outer wells with sterile PBS or medium.

Issue 3: No Significant Cytotoxicity Observed Even at High Amifloxacin Concentrations

• Possible Cause: The cell line may be resistant to amifloxacin, the drug may have degraded, or the assay may not be sensitive enough.

• Troubleshooting Steps:

  • Confirm Drug Activity: Test the amifloxacin on a known sensitive cell line to confirm its activity.

  • Increase Incubation Time: Extend the duration of drug exposure (e.g., from 24 to 48 or 72 hours).

  • Try a Different Assay: Use a more sensitive or different type of cytotoxicity assay (e.g., switch from a metabolic assay like MTT to a membrane integrity assay like LDH release).

  • Consider Drug-Medium Interactions: Investigate potential interactions between amifloxacin and components of the cell culture medium that might inactivate the drug.

Signaling Pathways and Experimental Workflows

Amifloxacin-Induced Mitochondrial Cytotoxicity Pathway

Amifloxacin can induce cytotoxicity through the mitochondrial (intrinsic) pathway of apoptosis. This involves the disruption of mitochondrial function, leading to a cascade of events culminating in cell death.

Caption: Amifloxacin-induced mitochondrial cytotoxicity pathway.

Potential GABAa Receptor Antagonism by Amifloxacin

Amifloxacin may exhibit neurotoxic effects by acting as an antagonist at the GABAa receptor, leading to reduced inhibitory neurotransmission and potential neuronal hyperexcitability.

Caption: Potential antagonism of the GABAa receptor by Amifloxacin.

General Experimental Workflow for Assessing Amifloxacin Cytotoxicity

The following diagram outlines a logical workflow for investigating and optimizing amifloxacin dosage to avoid cytotoxicity.

Caption: Workflow for optimizing amifloxacin dosage.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Managing Low Oral Bioavailability of Amifloxacin in Rodent Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of low oral bioavailability of Amifloxacin (B1664871) in rodent studies.

Frequently Asked Questions (FAQs)

Q1: What is Amifloxacin and why is its oral bioavailability in rodents a concern?

Amifloxacin is a fluoroquinolone antibiotic. Its inherent lipophilicity, or "fat-loving" nature, leads to poor aqueous solubility.[1] This is a primary factor that can limit its absorption from the gastrointestinal (GI) tract after oral administration in rodents, resulting in low and variable bioavailability.[1]

Q2: What are the key factors limiting the oral bioavailability of Amifloxacin in rodent studies?

Several factors can contribute to the low oral bioavailability of Amifloxacin:

• Physicochemical Properties: Poor solubility in the aqueous environment of the GI tract is a major hurdle.[1] The dissolution rate of the drug powder is often the rate-limiting step for absorption.

• Physiological Barriers:

  • Intestinal Permeability: The drug must be able to pass through the intestinal wall to enter the bloodstream.

  • First-Pass Metabolism: Amifloxacin may be metabolized in the gut wall or the liver before it reaches systemic circulation, reducing the amount of active drug.[1][2][3][4]

  • Efflux Transporters: P-glycoprotein (P-gp) and other efflux transporters can actively pump Amifloxacin back into the GI tract, limiting its net absorption.[1][5][6][7]

• Formulation Issues: An inadequate delivery vehicle can fail to properly wet, dissolve, and maintain Amifloxacin in a soluble state at the site of absorption.[1]

• Interactions with Dosing Components and Diet: Fluoroquinolones are known to chelate with multivalent cations such as calcium (Ca²⁺), magnesium (Mg²⁺), aluminum (Al³⁺), and iron (Fe²⁺), forming insoluble complexes that are poorly absorbed.[8] These cations can be present in the dosing vehicle, gavage needles, or rodent chow.

Q3: How can the choice of rodent model affect Amifloxacin's oral bioavailability?

Different rodent species and even strains can exhibit physiological variations that impact drug absorption. Key differences include:

• Gastrointestinal (GI) pH: Variations in stomach and intestinal pH can affect the ionization and solubility of Amifloxacin.

• GI Transit Time: The time the drug spends in the absorptive regions of the GI tract can differ.

• Metabolic Enzyme Activity: The expression and activity of metabolic enzymes and efflux transporters can vary between mice and rats, and even between different rat strains (e.g., Sprague-Dawley vs. Wistar).[9]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to the low oral bioavailability of Amifloxacin in your rodent studies.

Problem 1: Low and Variable Plasma Concentrations of Amifloxacin After Oral Dosing

Initial Checks:

• Dosing Procedure: Verify the accuracy of dose preparation and administration (oral gavage technique).

• Animal Health: Ensure the animals are healthy and that their GI function is not compromised.

• Analytical Method: Confirm the validity and accuracy of the bioanalytical method used to measure Amifloxacin in plasma.

Troubleshooting Steps & Solutions:

Possible Cause	Troubleshooting/Solution	Rationale
Poor Aqueous Solubility	1. pH Adjustment of Dosing Vehicle: For aqueous suspensions, cautiously adjust the pH towards acidic conditions (e.g., pH 3-5) using a pharmaceutically acceptable acid (e.g., HCl, citric acid) to increase the solubility of Amifloxacin.[10][11] 2. Use of Co-solvents: Prepare a solution using a mixture of water and a water-miscible organic solvent such as Polyethylene Glycol 400 (PEG 400), propylene (B89431) glycol, or DMSO. Ensure the final concentration of the organic solvent is non-toxic to the animals. 3. Particle Size Reduction (Micronization/Nanonization): If using a suspension, reduce the particle size of the Amifloxacin powder through techniques like milling to create a nanosuspension. This increases the surface area for dissolution.[12]	Increasing the concentration of dissolved Amifloxacin in the dosing vehicle can enhance the driving force for absorption across the intestinal mucosa.
Poor Formulation Performance	Formulation Optimization: 1. Surfactant-based Formulations: Incorporate a non-toxic surfactant (e.g., Tween 80, Cremophor EL) into the formulation to improve the wettability and dissolution of the lipophilic drug. 2. Lipid-Based Formulations: Dissolve Amifloxacin in a lipid-based vehicle. Options range from simple oil solutions to more complex Self-Emulsifying Drug Delivery Systems (SEDDS).[1][13][14][15][16]	These advanced formulations can help maintain the drug in a solubilized state within the GI tract, facilitating its absorption.
Chelation with Multivalent Cations	1. Use Purified Water: Prepare dosing vehicles with high-purity, deionized water. 2. Avoid Cation-Containing Excipients: Scrutinize all formulation components for the presence of Ca²⁺, Mg²⁺, Al³⁺, or Fe²⁺. 3. Fasting: Fast animals overnight (with access to water) before dosing to minimize the presence of food in the stomach that may contain interfering cations.	Preventing the formation of insoluble Amifloxacin-cation complexes is crucial for ensuring the drug is available for absorption.[8]
High First-Pass Metabolism	Consider P-gp/CYP Inhibitors (for mechanistic studies): In exploratory studies, co-administration of a known inhibitor of relevant cytochrome P450 enzymes or P-glycoprotein (e.g., verapamil, ketoconazole) can help elucidate the contribution of first-pass metabolism and efflux. Note: This is for investigative purposes and not a routine solution for bioavailability enhancement in efficacy studies.	This can help determine if enzymatic degradation or active efflux is a primary contributor to low bioavailability.
P-glycoprotein (P-gp) Efflux	Formulation with P-gp Inhibiting Excipients: Some formulation excipients, such as certain surfactants and lipids, have been shown to inhibit P-gp function.[7][17]	By inhibiting the efflux pump, more Amifloxacin can be absorbed into the systemic circulation.

Quantitative Data Summary

The following table summarizes pharmacokinetic parameters of Amifloxacin in Sprague-Dawley rats from a study using ¹⁴C-labeled drug. It is important to note that these values represent total radioactivity (parent drug + metabolites).

Parameter	Male	Female
Dose (IV & PO)	20 mg/kg	20 mg/kg
Peak Blood Radioactivity (PO)	7.54 µg/mL equivalent	6.73 µg/mL equivalent
Time to Peak Blood Radioactivity (PO)	0.5 h	0.5 h
Urinary Excretion (72h post-IV)	52.5% of dose	45.3% of dose
Urinary Excretion (72h post-PO)	50.8% of dose	37.2% of dose
Fecal Excretion	Remainder of the dose	Remainder of the dose

Data from a study on the metabolism and disposition of amifloxacin in laboratory animals.

Experimental Protocols

Protocol 1: Preparation of a Co-solvent Formulation for Oral Gavage

Objective: To prepare a solution of Amifloxacin in a co-solvent vehicle for oral administration to rodents.

Materials:

• Amifloxacin powder

• Polyethylene Glycol 400 (PEG 400)

• Sterile water for injection

• Sterile glass vials

• Magnetic stirrer and stir bar

• Analytical balance

Procedure:

• Calculate the required amount of Amifloxacin based on the desired dose concentration and the number of animals.

• Weigh the Amifloxacin powder accurately and transfer it to a sterile glass vial.

• Add the required volume of PEG 400 to the vial. A common starting ratio is 40-60% PEG 400 in the final formulation.

• Place the vial on a magnetic stirrer and stir until the Amifloxacin is completely dissolved. Gentle warming (to no more than 40°C) may be used to aid dissolution.

• Once dissolved, slowly add the sterile water dropwise while continuously stirring to reach the final desired volume and co-solvent concentration.

• Visually inspect the solution for any precipitation. If the solution remains clear, it is ready for administration.

• Prepare the formulation fresh on the day of dosing.

Protocol 2: In Vivo Oral Bioavailability Study in Rats

Objective: To determine the pharmacokinetic profile and oral bioavailability of an Amifloxacin formulation in rats.

Animals:

• Male Sprague-Dawley rats (n=4-6 per group), weight 220-250g.

Procedure:

• Acclimatization: Acclimate animals to the housing conditions for at least 3 days prior to the study.

• Fasting: Fast animals overnight (approximately 12 hours) before dosing, with free access to water.

• Dosing:

  • Weigh each animal immediately before dosing.

  • Administer the Amifloxacin formulation via oral gavage at a specific dose (e.g., 20 mg/kg).

  • A control group should receive the vehicle only.

  • Record the exact time of dosing.

• Blood Sampling:

  • Collect sparse or serial blood samples (approximately 100-200 µL) from the tail vein or other appropriate site into tubes containing an anticoagulant (e.g., K2-EDTA).

  • A typical sampling schedule would be: pre-dose (0), 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose.

• Sample Processing:

  • Centrifuge the blood samples to separate plasma.

  • Store the plasma samples at -80°C until bioanalysis.

• Bioanalysis:

  • Quantify the concentration of Amifloxacin in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, and oral bioavailability (F%) using appropriate software.

Visualizations

Caption: Workflow for an in vivo oral bioavailability study of Amifloxacin in rodents.

References

• 1. benchchem.com [benchchem.com]
• 2. First pass effect - Wikipedia [en.wikipedia.org]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. taylorandfrancis.com [taylorandfrancis.com]
• 5. P-glycoprotein: a defense mechanism limiting oral bioavailability and CNS accumulation of drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. P-glycoprotein and its role in drug-drug interactions - Australian Prescriber [australianprescriber.tg.org.au]
• 8. mdpi.com [mdpi.com]
• 9. Effect of new quinolones on drug-metabolizing enzyme system of rat hepatic microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Formulation of lipid-based delivery systems for oral administration: materials, methods and strategies. (2008) | Colin W. Pouton | 850 Citations [scispace.com]
• 14. Design of Lipid-Based Formulations for Oral Administration of Poorly Water-Soluble Drug Fenofibrate: Effects of Digestion - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lipid-based formulations ⋅ Gattefossé [gattefosse.com]
• 16. Lipid-based oral formulation in capsules to improve the delivery of poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Amifloxacin Interference in Fluorescence-Based Enzymatic Assays

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering potential interference from Amifloxacin in fluorescence-based enzymatic assays. The following troubleshooting guides and Frequently Asked Questions (FAQs) are designed to help you identify, understand, and mitigate common sources of assay artifacts.

Frequently Asked Questions (FAQs)

Q1: What is Amifloxacin and why might it interfere with my fluorescence-based assay?

Amifloxacin is a synthetic fluoroquinolone antibiotic.[1][2] Like other molecules in its class, Amifloxacin is intrinsically fluorescent, meaning it can absorb and emit light, potentially overlapping with the excitation and emission wavelengths of your assay's fluorophore.[3] This can lead to artificially high signals or quenching, resulting in inaccurate data. Additionally, Amifloxacin is a known metal chelator, which can interfere with enzymes that require metal ions as cofactors.[3]

Q2: What are the primary mechanisms of Amifloxacin interference?

There are three main ways Amifloxacin can interfere with your assay:

• Intrinsic Fluorescence: Amifloxacin itself fluoresces, which can directly add to the signal measured in your assay, leading to false-positive results. Fluoroquinolones typically exhibit excitation wavelengths in the range of 270-330 nm and emission wavelengths between 400-500 nm.[3]

• Fluorescence Quenching: Amifloxacin may absorb the light emitted by your assay's fluorophore, a phenomenon known as the "inner filter effect," which can lead to false-negative results.[4]

• Metal Ion Chelation: Many enzymes depend on divalent metal cations like Mg²⁺, Mn²⁺, or Zn²⁺ for their activity.[3] Amifloxacin can bind to these essential metal ions, effectively removing them from the enzyme's active site and causing a loss of enzymatic activity that could be misinterpreted as direct inhibition.[3]

• Off-Target Enzyme Inhibition: While Amifloxacin's primary targets are bacterial DNA gyrase and topoisomerase IV, it is possible for it to have off-target inhibitory effects on other enzymes.[3][5]

Q3: How can I determine if Amifloxacin is interfering with my assay?

A crucial first step is to run control experiments. A "no-enzyme" control, containing all assay components including Amifloxacin at the desired concentration but without the enzyme, is essential. A significant fluorescence signal in this control indicates direct interference from Amifloxacin's intrinsic fluorescence.[3]

Q4: Are there specific enzymes that are more susceptible to Amifloxacin interference?

Metalloenzymes, or enzymes that require divalent metal cations as cofactors, are particularly susceptible to interference via metal chelation.[3] The stability of the complexes formed by fluoroquinolones with divalent cations generally follows the order: Mg²⁺ > Ca²⁺ > Ni²⁺ > Ba²⁺.[3]

Troubleshooting Guides

Issue 1: Unusually High Fluorescence Signal in the Presence of Amifloxacin

Symptom: A dose-dependent increase in fluorescence signal is observed in wells containing Amifloxacin, even in the absence of the enzyme or at time zero.

Troubleshooting Workflow:

Caption: Workflow to diagnose intrinsic fluorescence interference.

Mitigation Strategies:

• Spectral Shift: If possible, switch to a fluorescent probe with excitation and emission wavelengths that do not overlap with those of Amifloxacin.

• Background Subtraction: Run a parallel set of control wells containing Amifloxacin at the same concentrations as your experimental wells but without the enzyme. Subtract the average fluorescence of these control wells from your experimental data.

• Orthogonal Assay: Confirm your findings using a non-fluorescence-based method, such as an absorbance-based or luminescence-based assay.

Issue 2: Reduced Enzymatic Activity in the Presence of Amifloxacin

Symptom: A dose-dependent decrease in enzymatic activity is observed.

Troubleshooting Workflow:

Caption: Workflow to differentiate between metal chelation and direct inhibition.

Mitigation Strategies:

• Supplement with Metal Ions: If metal chelation is suspected, try supplementing the assay buffer with a higher concentration of the required metal cofactor.

• Use a Different Buffer: Consider using a buffer with a lower affinity for metal ions.

• Confirm with an Orthogonal Assay: Validate the inhibition using a different assay format that is not susceptible to the same interference mechanisms.

Quantitative Data

Table 1: Spectral Properties of Fluoroquinolones (Representative)

Compound	Excitation Max (nm)	Emission Max (nm)	Quantum Yield
Norfloxacin	275 - 340	410 - 450	0.03 - 0.3
Ciprofloxacin	270 - 330	420 - 460	0.03 - 0.3
Ofloxacin	280 - 350	440 - 480	0.03 - 0.3
Amifloxacin (Typical)	270 - 330	400 - 500	N/A

Experimental Protocols

Protocol 1: Determining the Fluorescence Spectrum of Amifloxacin

Objective: To measure the excitation and emission spectra of Amifloxacin to assess potential spectral overlap with the assay fluorophore.

Materials:

• Amifloxacin stock solution

• Assay buffer

• Fluorometer or fluorescence plate reader

• Quartz cuvettes or appropriate microplates

Method:

• Prepare a series of dilutions of Amifloxacin in the assay buffer.

• To measure the emission spectrum: a. Set the fluorometer to an excitation wavelength within the expected range for fluoroquinolones (e.g., 280 nm). b. Scan the emission wavelengths from 300 nm to 600 nm. c. Identify the wavelength of maximum emission.

• To measure the excitation spectrum: a. Set the fluorometer to the emission wavelength of maximum intensity determined in the previous step. b. Scan the excitation wavelengths from 250 nm to 400 nm. c. Identify the wavelength of maximum excitation.

• Compare the obtained spectra with the excitation and emission spectra of your assay's fluorophore to identify any overlap.

Protocol 2: Control Experiment for Metal Chelation

Objective: To determine if the observed inhibition of enzymatic activity by Amifloxacin is due to metal ion chelation.

Materials:

• Enzyme and substrate

• Amifloxacin

• Assay buffer

• Stock solution of the required metal cofactor (e.g., MgCl₂, ZnCl₂)

Method:

• Set up the enzymatic assay as usual with a range of Amifloxacin concentrations that show inhibition.

• Prepare a parallel set of reactions where the assay buffer is supplemented with an excess concentration of the metal cofactor (e.g., 5-10 times the standard concentration).

• Incubate both sets of reactions and measure the enzymatic activity.

• Analysis: If the inhibitory effect of Amifloxacin is significantly reduced or eliminated in the presence of excess metal ions, it strongly suggests that metal chelation is the primary mechanism of interference.

Signaling Pathway and Logical Relationships

Caption: Mechanisms of Amifloxacin interference in enzymatic assays.

References

• 1. benchchem.com [benchchem.com]
• 2. Amifloxacin - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Fluoroquinolone antibiotics having the potential to interfere with fluorescence-based diagnosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Mitigating Amifloxacin Phototoxicity in Experimental Setups

Disclaimer: Information regarding the specific phototoxic profile of Amifloxacin is limited in publicly available literature. Therefore, this guide is based on the well-documented phototoxicity of the broader class of fluoroquinolone antibiotics. The principles, experimental protocols, and mitigation strategies outlined here are derived from studies on structurally similar compounds and should be adapted and validated for your specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is Amifloxacin phototoxicity and what is the underlying mechanism?

A1: Amifloxacin phototoxicity is a non-immunological toxic response that occurs when cells or tissues containing the drug are exposed to light, primarily in the UVA spectrum (320-400 nm).[1] The fundamental mechanism involves the Amifloxacin molecule absorbing light energy, leading to its excitation. This excited state can then generate highly reactive oxygen species (ROS), such as singlet oxygen, superoxide (B77818) anion, and hydroxyl radicals.[1] These ROS can subsequently cause damage to cellular components like lipids, proteins, and DNA, leading to decreased cell viability and other observable cytotoxic effects.[1]

Q2: What are the common signs of phototoxicity in in vitro experiments?

A2: In cell culture experiments, phototoxicity can manifest as:

• Decreased cell viability or proliferation.

• Observable changes in cell morphology (e.g., rounding, detachment).

• Increased rates of apoptosis or necrosis.

• Measurable increases in intracellular ROS levels.[1]

Q3: How can I prevent unintended Amifloxacin phototoxicity in my cell culture experiments?

A3: To minimize unwanted phototoxic effects, it is crucial to protect your experimental setup from light. This can be achieved by:

• Working under subdued ambient lighting.

• Using amber-colored or foil-wrapped culture vessels and media bottles.

• Minimizing the exposure of cells to the microscope light source during imaging.

Q4: Can antioxidants be used to mitigate Amifloxacin-induced phototoxicity?

A4: Yes, antioxidants can help reduce the phototoxic effects of fluoroquinolones by scavenging the damaging reactive oxygen species.[1] Commonly used antioxidants in experimental settings include:

• Ascorbic acid (Vitamin C)[2][3]

• Trolox (a water-soluble analog of Vitamin E)[4]

• N-acetylcysteine (NAC)

• Sodium Pyruvate[2]

It is important to determine the optimal, non-toxic concentration of the chosen antioxidant for your specific cell type and experimental conditions.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Steps
High cell death in Amifloxacin-treated cultures, even without intentional UVA exposure.	Unintended light exposure during routine cell culture procedures (e.g., incubation, media changes, microscopy).	1. Ensure all cell culture manipulations are performed in a biosafety cabinet with the light turned off or dimmed.2. Wrap culture plates, flasks, and media bottles in aluminum foil.3. Use phenol (B47542) red-free media, as phenol red can act as a photosensitizer.4. Minimize the duration and intensity of light exposure during microscopic observation.
Inconsistent or not reproducible results in phototoxicity assays.	Variability in the light source intensity or duration of exposure.	1. Calibrate your light source regularly to ensure consistent energy delivery (J/cm²).2. Use a radiometer to measure the light intensity at the level of the cells for every experiment.3. Maintain a consistent distance between the light source and the experimental samples.4. Prepare fresh solutions of Amifloxacin for each experiment to avoid degradation.[1]
No phototoxic effect is observed, even at high Amifloxacin concentrations and UVA exposure.	1. Insufficient drug concentration at the cellular level.2. Suboptimal UVA wavelength or dose.	1. Verify the concentration and stability of your Amifloxacin stock solution.2. Ensure the UVA light source emits within the appropriate spectrum (320-400 nm) and delivers a sufficient dose (e.g., 5 J/cm² for the 3T3 NRU assay).[5]
High background fluorescence in ROS detection assays.	Autofluorescence of the compound or cellular components.	1. Include a control group with Amifloxacin but without the ROS indicator to measure the drug's intrinsic fluorescence.2. Use a ROS indicator with a different excitation/emission spectrum.3. Optimize the concentration of the ROS indicator to minimize background while maintaining sensitivity.

Quantitative Data Summary

The phototoxic potential of fluoroquinolones can be quantified using the Photo-Irritation-Factor (PIF) or Mean Photo Effect (MPE) derived from cell viability assays. A PIF value ≥ 5 or an MPE value ≥ 0.1 is generally considered indicative of phototoxic potential.[6]

Table 1: In Vitro Phototoxicity of Various Fluoroquinolones (Data from 3T3 NRU Assay)

Fluoroquinolone	IC50 (-UVA) (µg/mL)	IC50 (+UVA) (µg/mL)	Photo-Irritation-Factor (PIF)	Reference
Lomefloxacin	>100	0.23	>435	Present study
Sparfloxacin	221.5	7.77	28.5	[7]
Ciprofloxacin	>100	8.2	>12.2	Present study
Norfloxacin	>100	15.6	>6.4	Present study
Ofloxacin	>100	25.1	>4.0	Present study
Moxifloxacin	>100	>100	~1	[8][9]

Note: The phototoxicity of different fluoroquinolones can vary significantly based on their chemical structure.[10][11][12] Fluoroquinolones with a halogen at the C-8 position (like lomefloxacin) tend to be more phototoxic, while those with a methoxy (B1213986) group at C-8 (like moxifloxacin) are generally less phototoxic.[8][9][13]

Experimental Protocols

Protocol 1: In Vitro 3T3 Neutral Red Uptake (NRU) Phototoxicity Test (Adapted from OECD TG 432)

This assay compares the cytotoxicity of a substance in the presence and absence of a non-cytotoxic dose of UVA light.[14][15][16]

Materials:

• Balb/c 3T3 fibroblasts

• Culture medium (e.g., DMEM with 10% FBS)

• Amifloxacin stock solution

• Phosphate-buffered saline (PBS) or Earle's Balanced Salt Solution (EBSS)[14]

• 96-well plates

• UVA light source with a calibrated radiometer

• Neutral Red solution

• Neutral Red destain solution (e.g., 1% acetic acid, 50% ethanol (B145695) in water)

Procedure:

• Cell Seeding: Seed 1x10⁴ 3T3 cells per well in two 96-well plates and incubate for 24 hours to allow for cell attachment and formation of a semi-confluent monolayer.[14]

• Treatment: Prepare serial dilutions of Amifloxacin in culture medium. Remove the culture medium from the cells and wash twice with 150 µL of PBS/EBSS. Add 100 µL of the Amifloxacin dilutions to the corresponding wells of both plates. Include vehicle controls. Incubate for 1 hour.[14]

• Irradiation:

  • +UVA Plate: Expose one plate to a non-cytotoxic dose of UVA light (e.g., 5 J/cm²).[5]

  • -UVA Plate: Keep the second plate in the dark for the same duration.

• Post-Incubation: After irradiation, replace the treatment medium in both plates with fresh culture medium and incubate for another 24 hours.

• Neutral Red Uptake:

  • Remove the culture medium and add Neutral Red-containing medium. Incubate for 3 hours.

  • Wash the cells with PBS/EBSS and add the destain solution.

  • Shake the plates for 10 minutes and measure the absorbance at 540 nm.

• Data Analysis: Calculate the IC50 values (the concentration that reduces cell viability by 50%) for both the +UVA and -UVA plates. Determine the Photo-Irritation-Factor (PIF) by dividing the IC50 (-UVA) by the IC50 (+UVA).

Protocol 2: Detection of Intracellular Reactive Oxygen Species (ROS)

This protocol uses a cell-permeable fluorogenic probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), to measure ROS levels.

Materials:

• Cells of interest cultured in a suitable format (e.g., 96-well black plate with a clear bottom)

• Amifloxacin solution

• DCFH-DA solution (e.g., 10 µM in serum-free medium)

• Positive control (e.g., H₂O₂)

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding and Treatment: Seed cells and treat with various concentrations of Amifloxacin. Include positive and negative controls.

• Irradiation: Expose the cells to a relevant dose of UVA light. Keep a parallel set of treated cells in the dark.

• Staining: After irradiation, wash the cells with warm PBS. Add the DCFH-DA working solution to each well and incubate for 30 minutes at 37°C in the dark.[17]

• Measurement: Wash the cells twice with PBS to remove excess probe. Add PBS to each well and measure the fluorescence intensity using a microplate reader (excitation ~485 nm, emission ~535 nm) or visualize under a fluorescence microscope.[17][18]

• Data Analysis: Compare the fluorescence intensity of Amifloxacin-treated and irradiated cells to the control groups. An increase in fluorescence indicates an increase in intracellular ROS.

Visualizations

Caption: Mechanism of Amifloxacin-induced phototoxicity and mitigation by antioxidants.

Caption: Workflow for the 3T3 Neutral Red Uptake (NRU) phototoxicity assay.

Caption: Decision-making workflow for mitigating Amifloxacin phototoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. focusonmicroscopy.org [focusonmicroscopy.org]
• 5. iivs.org [iivs.org]
• 6. enfo.hu [enfo.hu]
• 7. Combined Use of In Vitro Phototoxic Assessments and Cassette Dosing Pharmacokinetic Study for Phototoxicity Characterization of Fluoroquinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular and Biochemical Basis of Fluoroquinolones-Induced Phototoxicity—The Study of Antioxidant System in Human Melanocytes Exposed to UV-A Radiation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular and Biochemical Basis of Fluoroquinolones-Induced Phototoxicity-The Study of Antioxidant System in Human Melanocytes Exposed to UV-A Radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. New Findings on the Structure-Phototoxicity Relationship and Photostability of Fluoroquinolones with Various Substituents at Position 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Fluoroquinolone antimicrobials: singlet oxygen, superoxide and phototoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reduced phototoxicity of a fluoroquinolone antibacterial agent with a methoxy group at the 8 position in mice irradiated with long-wavelength UV light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 15. In Vitro 3T3 NRU Phototoxicity Test | In Vitro and Genetic Toxicology | Syngene [syngeneintl.com]
• 16. Phototoxicity: 3T3 Neutral Red Uptake (NRU) Phototoxicity test - The Joint Research Centre: EU Science Hub [joint-research-centre.ec.europa.eu]
• 17. Video: Detection of Total Reactive Oxygen Species in Adherent Cells by 2',7'-Dichlorodihydrofluorescein Diacetate Staining [jove.com]
• 18. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Amifloxacin Technical Support Center: Preventing Precipitation in Mueller-Hinton Broth

Welcome to the Amifloxacin Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals to address the common challenge of Amifloxacin precipitation in Mueller-Hinton Broth (MHB) during antimicrobial susceptibility testing. Here you will find comprehensive troubleshooting guides, frequently asked questions, and detailed experimental protocols to ensure the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Amifloxacin precipitation in Mueller-Hinton Broth?

Amifloxacin precipitation in MHB is typically due to a combination of factors related to its chemical properties and the composition of the broth. The primary causes include:

• pH-Dependent Solubility: Amifloxacin is an amphoteric molecule with its lowest solubility at a pH of approximately 7.0 (0.12 mg/mL). The standard pH of Mueller-Hinton Broth is around 7.3, which is very close to this point of minimum solubility.[1][2]

• Chelation with Divalent Cations: MHB is often supplemented with divalent cations like magnesium (Mg²⁺) and calcium (Ca²⁺) to ensure accurate susceptibility testing for certain bacteria. Fluoroquinolones, including Amifloxacin, are known to chelate these metal ions, forming less soluble complexes that can precipitate out of solution.[3][4]

• Concentration Exceeding Solubility Limit: The intended final concentration of Amifloxacin in the experiment may surpass its solubility threshold in MHB under the given conditions of pH and cation concentration.[5]

Q2: How does the pH of the medium affect Amifloxacin's solubility?

The solubility of Amifloxacin is significantly influenced by pH. Its solubility increases in both acidic and basic conditions away from its isoelectric point.[1] In acidic conditions (e.g., pH 3.0), its solubility can be as high as 8.7 mg/mL, while in basic conditions (e.g., pH 10.0), it can reach 6.3 mg/mL.[1] Given that MHB has a pH of ~7.3, Amifloxacin's solubility is near its minimum.

Q3: Can I use a co-solvent to prepare my Amifloxacin stock solution?

Yes, if you encounter solubility issues with sterile distilled water, Dimethyl sulfoxide (B87167) (DMSO) can be used to prepare a concentrated stock solution.[5][6] However, it is crucial to ensure that the final concentration of DMSO in your Mueller-Hinton Broth is minimal (ideally ≤1%) to prevent any potential effects on microbial growth or the activity of Amifloxacin itself.[5]

Q4: Will gentle heating of the Mueller-Hinton Broth prevent precipitation?

Gently warming the solution to 37°C can aid in the dissolution of Amifloxacin.[5] However, this may not prevent precipitation over time, especially during incubation, as the solution cools or if the concentration is too high. Avoid excessive heat, as it can lead to the degradation of the antibiotic.

Q5: How does precipitation of Amifloxacin impact my experimental results?

The precipitation of Amifloxacin leads to a decrease in the actual concentration of the dissolved, and therefore active, drug in your experiment. This can result in:

• An overestimation of the Minimum Inhibitory Concentration (MIC) values.

• Poor reproducibility of experimental data.[3]

• Inaccurate assessment of the antimicrobial's efficacy.

Troubleshooting Guide: Resolving Amifloxacin Precipitation

This guide provides a systematic approach to diagnose and resolve issues with Amifloxacin precipitation in Mueller-Hinton Broth.

Issue	Potential Cause	Recommended Solution
Precipitation observed immediately upon adding Amifloxacin stock solution to MHB.	The final concentration of Amifloxacin exceeds its solubility limit at the pH of the MHB.	- If experimentally viable, lower the final concentration of Amifloxacin.[5]- Prepare the Amifloxacin stock solution at a slightly acidic pH before adding it to the broth (see Protocol 2).
The Amifloxacin stock solution was not fully dissolved.	- Ensure the Amifloxacin is completely dissolved in the stock solution. Sonication or gentle warming (to 37°C) can be used.[5][6]
Precipitation occurs over time during incubation.	Chelation with divalent cations (Ca²⁺, Mg²⁺) in the MHB is forming insoluble complexes.	- If the experimental design allows, consider using cation-adjusted MHB with the minimum required cation concentrations.[2][7]- In some specific research applications (not for standard MIC testing), the addition of a weak chelating agent like EDTA could be explored, but this may interfere with the experiment.[3]
Temperature fluctuations during incubation are affecting solubility.	- Ensure a stable incubation temperature.
Inconsistent precipitation across different batches of MHB.	Variations in the pH or cation concentration between different batches of MHB.	- Always check and record the pH of each new batch of MHB.- Use high-quality, standardized Mueller-Hinton Broth from a reputable supplier.

Data Summary

Amifloxacin Solubility Profile

pH	Solubility (mg/mL)	Reference
3.0	8.7	[1]
7.0	0.12 (Minimum)	[1]
10.0	6.3	[1]

Standard Mueller-Hinton Broth Composition

Component	Purpose	Reference
Beef Infusion	Source of nutrients	[7][8]
Casein Acid Hydrolysate	Source of amino acids and nitrogenous compounds	[7][8]
Starch	Absorbs toxic metabolites	[7][8]
Final pH	~7.3 ± 0.1	[2][5][8]
Supplemental Ca²⁺	20.0 - 25.0 mg/L	[2][9]
Supplemental Mg²⁺	10.0 - 12.5 mg/L	[2][9]

Experimental Protocols

Protocol 1: Preparation of Amifloxacin Stock Solution in an Aqueous System

• Calculate and Weigh: Determine the required mass of Amifloxacin for your desired stock concentration. Accurately weigh the powder in a sterile container.

• Initial Dissolution: Add a small volume of sterile distilled water to the Amifloxacin powder.

• Aid Dissolution: Vortex the mixture vigorously. If the powder does not fully dissolve, use a sonicator or gently warm the solution to 37°C.[5][6]

• Final Volume: Once fully dissolved, add sterile distilled water to reach the final desired volume.

• Sterilization: Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile tube.

• Storage: Store the stock solution in aliquots at -20°C, protected from light.[5]

Protocol 2: pH-Adjusted Method for Enhancing Amifloxacin Solubility

• Initial Suspension: Suspend the weighed Amifloxacin powder in a small volume of sterile distilled water.

• pH Adjustment: While stirring, carefully add a small amount of dilute (e.g., 0.1 N) HCl dropwise to the suspension until the Amifloxacin dissolves. Monitor the pH to ensure it does not become overly acidic. The goal is to achieve dissolution while minimizing the impact on the final pH of the MHB.

• Final Volume and Sterilization: Bring the solution to the final volume with sterile distilled water and sterilize using a 0.22 µm filter.

• Dilution in MHB: When preparing your working concentrations, ensure that the volume of the acidic stock solution is a small fraction of the total MHB volume to minimize the final pH shift.

Visualizations

Caption: Logical relationship of factors leading to Amifloxacin precipitation.

Caption: Troubleshooting workflow for Amifloxacin precipitation in MHB.

References

• 1. webqc.org [webqc.org]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Amifloxacin | Antibacterial | TargetMol [targetmol.com]
• 7. micromasterlab.com [micromasterlab.com]
• 8. hardydiagnostics.com [hardydiagnostics.com]
• 9. tmmedia.in [tmmedia.in]

Addressing high inter-animal variability in Amifloxacin plasma concentrations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address high inter-animal variability in amifloxacin (B1664871) plasma concentrations during preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is amifloxacin and why is high inter-animal variability in its plasma concentrations a concern?

Amifloxacin is a fluoroquinolone antibiotic.[1] High inter-animal variability in plasma concentrations can obscure the true dose-exposure relationship, making it difficult to establish clear dose-response relationships for efficacy and toxicity.[2][3] This variability can lead to inconclusive study outcomes and hinder the progression of drug development.[4]

Q2: What are the primary sources of inter-animal variability in pharmacokinetic (PK) studies?

Inter-animal variability in preclinical PK studies can stem from several factors:[2]

• Drug Formulation: Issues with solubility, stability, and homogeneity of the dosing formulation can lead to inconsistent drug absorption.[2][5]

• Animal-Specific Factors: Differences in species, strain, age, sex, genetics, health status, and microbiome can significantly impact drug absorption, distribution, metabolism, and excretion (ADME).[2][3][6]

• Experimental Procedures: Inconsistencies in dosing techniques (e.g., oral gavage), blood sampling times and methods, and sample handling can introduce significant variability.[2][3]

• Environmental Conditions: Variations in housing, diet, and stress levels can affect animal physiology and drug disposition.[3]

Q3: How do the physicochemical properties of amifloxacin contribute to pharmacokinetic variability?

Like many fluoroquinolones, amifloxacin is a lipophilic compound, which can lead to poor aqueous solubility.[1] This low solubility is a major factor that can cause variable and incomplete absorption from the gastrointestinal tract, especially with oral administration, contributing significantly to inter-animal differences in plasma concentrations.[1][5]

Q4: Can the choice of animal model significantly impact amifloxacin plasma concentrations?

Yes, the choice of animal model is critical. Different species exhibit distinct gastrointestinal physiology (e.g., pH, fluid volume, transit time), metabolic enzyme profiles, and drug transporter expression, all of which can alter the absorption and disposition of amifloxacin.[1][7] For instance, metabolism of amifloxacin differs between rats and rhesus monkeys, with different primary metabolites being formed.[8][9]

Troubleshooting Guides

Issue 1: High Variability in Plasma Concentrations (High Coefficient of Variation - CV%) in a Single Study Group

If you observe a high degree of variability in amifloxacin plasma concentrations (Cmax and AUC) among animals within the same dosing group, consider the following potential causes and troubleshooting steps.

Possible Cause	Troubleshooting Step
Inconsistent Dosing Technique	Ensure all personnel are thoroughly trained and standardized on the oral gavage or injection procedure. Verify dose volume calculations based on the most recent body weights. Confirm correct administration to avoid errors like accidental lung deposition.[1][3]
Non-Homogeneous Formulation	If using a suspension, ensure it is vigorously and uniformly mixed before drawing each dose. Consider using a stirrer. Perform content uniformity testing on the formulation to confirm consistent drug concentration.[1]
Interaction with Food/Bedding	Fluoroquinolones can chelate with multivalent cations (e.g., Ca²⁺, Mg²⁺) found in animal chow, which can impair absorption.[1] Implement a consistent fasting period (e.g., 4-12 hours) before dosing and control access to food post-dosing. Check the diet composition for high levels of these cations.[1]
Variable Animal Health Status	Ensure all animals are healthy and acclimatized to the study environment. Underlying health issues can alter drug metabolism and disposition.[6] Monitor animals for any signs of illness.
Inconsistent Blood Sampling	Adhere strictly to the predetermined blood sampling schedule for each animal. Stagger dosing to allow for precise timing of sample collection.[3] Use consistent sampling sites and techniques to minimize stress-induced physiological changes.
Sample Handling and Processing Errors	Process and store all plasma samples consistently. Use appropriate anticoagulants and storage temperatures (e.g., -20°C or lower) to prevent drug degradation.[3] Ensure consistent extraction procedures during bioanalysis.[10][11]

Issue 2: Consistently Low or Undetectable Plasma Concentrations

If the majority of animals show lower-than-expected or undetectable plasma concentrations of amifloxacin, the issue may be systemic.

Possible Cause	Troubleshooting Step
Poor Drug Solubility in Formulation	Amifloxacin's low aqueous solubility may be limiting its dissolution in the GI tract.[1] The formulation is likely inadequate. Consider formulation enhancement strategies such as using co-solvents, surfactants, or developing lipid-based formulations like Self-Emulsifying Drug Delivery Systems (SEDDS).[1]
High First-Pass Metabolism	The drug may be extensively metabolized in the gut wall or liver before reaching systemic circulation. This can be species-specific.[1] Consider a different route of administration (e.g., intravenous) to bypass first-pass effects and determine absolute bioavailability.
High Efflux by Transporters	Amifloxacin may be a substrate for efflux transporters (like P-glycoprotein) in the intestine, which pump the drug back into the gut lumen, limiting absorption.[1][12] This is an intrinsic property of the drug that may require significant formulation redesign or chemical modification.
Degradation of Amifloxacin	The compound may be unstable in the formulation or in the gastrointestinal tract. Verify the stability of the dosing formulation over the period of use. Assess the chemical stability of amifloxacin at different pH values mimicking the GI tract.[2]
Bioanalytical Method Issues	The sensitivity of the analytical method may be insufficient to detect low plasma concentrations. The lower limit of quantification (LLOQ) should be appropriate for the expected concentrations.[10][11] Re-validate the bioanalytical method, checking for issues like matrix effects or poor recovery.

Data Presentation

Table 1: Pharmacokinetic Parameters of Amifloxacin in Laboratory Animals

Species	Dose (mg/kg) & Route	Cmax (µg/mL)	Tmax (h)	T½ (h)	Key Metabolites	Reference
Sprague-Dawley Rat (Male)	20 mg/kg, Oral	7.54	0.5	-	Piperazinyl-N-oxide	[8][9]
Sprague-Dawley Rat (Female)	20 mg/kg, Oral	6.73	0.5	-	Piperazinyl-N-oxide	[8][9]
Rhesus Monkey (Female)	10 mg/kg, IV	-	-	2.2 - 2.3	Piperazinyl-N-desmethyl, Piperazinyl-N-oxide	[8][9][10]

Note: Data is compiled from studies using radiolabeled [14C]amifloxacin and HPLC methods. Cmax for rats represents total blood radioactivity.

Experimental Protocols

Protocol 1: Oral Gavage Administration in Rodents

This protocol outlines a standardized procedure for oral gavage to minimize technique-related variability.

• Animal Preparation:

  • Acclimatize animals to handling for at least one week before the study.[3]

  • Confirm the animal's body weight on the day of dosing to calculate the accurate dose volume.

  • Implement a consistent fasting period (e.g., 4-12 hours) with free access to water.[1]

• Dosing Formulation Preparation:

  • Prepare the amifloxacin formulation (e.g., suspension in 0.5% methylcellulose) on the day of the experiment.

  • Ensure the formulation is homogeneous. If it's a suspension, mix continuously with a magnetic stirrer during the dosing period.

• Gavage Procedure:

  • Use a sterile, appropriately sized, and flexible gavage needle with a ball tip to prevent tissue trauma.[3]

  • Measure the insertion distance from the animal's mouth to the last rib to ensure stomach placement.

  • Properly restrain the animal to minimize movement and stress.

  • Gently insert the gavage needle into the esophagus and advance it to the predetermined depth.

  • Administer the dose slowly and smoothly.

  • Observe the animal for any signs of distress or misdosing (e.g., fluid from the nostrils).

Protocol 2: Plasma Sample Collection and Processing

This protocol ensures consistency in blood sample handling.

• Blood Sampling:

  • Collect blood samples (e.g., 100-200 µL) at predetermined time points from a consistent site (e.g., tail vein, saphenous vein).[1]

  • Use tubes containing an appropriate anticoagulant (e.g., K2-EDTA).

• Plasma Separation:

  • Immediately after collection, gently invert the blood collection tubes to mix with the anticoagulant.

  • Place the tubes on ice to minimize enzymatic degradation.

  • Within 30 minutes of collection, centrifuge the samples (e.g., at 2000 x g for 10 minutes at 4°C) to separate the plasma.

• Sample Storage:

  • Carefully transfer the supernatant (plasma) to clearly labeled cryovials.

  • Immediately freeze the plasma samples and store them at -80°C until bioanalysis.

Protocol 3: High-Performance Liquid Chromatography (HPLC) for Amifloxacin Quantification

This is a generalized protocol based on established methods for amifloxacin analysis.[10][11]

• Sample Preparation (Plasma):

  • Thaw plasma samples on ice.

  • To a known volume of plasma (e.g., 100 µL), add an internal standard.

  • Perform a protein precipitation step by adding a solvent like acetonitrile. Vortex to mix.

  • Centrifuge to pellet the precipitated proteins.

  • Alternatively, use a liquid-liquid extraction (e.g., with chloroform) followed by a back-extraction into a basic solution (e.g., 0.1 M NaOH).[10][11]

  • Transfer the supernatant or the final aqueous layer to an injection vial.

• Chromatographic Conditions:

  • Column: Reverse-phase C18 column.

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile).

  • Detection: UV detection at an appropriate wavelength for amifloxacin.

  • Flow Rate: Typically around 1 mL/min.

• Quantification:

  • Generate a calibration curve using standard solutions of amifloxacin in blank plasma.

  • Calculate the concentration of amifloxacin in the unknown samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

  • The assay should have a minimum quantifiable level of at least 0.032 µg/mL in plasma.[10][11]

Visualizations

Caption: A logical workflow for troubleshooting high inter-animal variability.

Caption: Workflow for a preclinical pharmacokinetic study to minimize variability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Method of variability optimization in pharmacokinetic data analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analyzing the Potential Root Causes of Variability of Pharmacokinetics in Preclinical Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Factors Affecting Drug Disposition | Veterian Key [veteriankey.com]
• 7. Species differences in pharmacokinetics and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Metabolism and disposition of amifloxacin in laboratory animals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. journals.asm.org [journals.asm.org]
• 10. Analysis of amifloxacin in plasma and urine by high-pressure liquid chromatography and intravenous pharmacokinetics in rhesus monkeys - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. walshmedicalmedia.com [walshmedicalmedia.com]

Technical Support Center: Overcoming Amifloxacin Metal Chelation Effects in Enzymatic Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with Amifloxacin in enzymatic assays. The primary focus is to address the challenges arising from Amifloxacin's inherent metal chelation properties.

Frequently Asked Questions (FAQs)

Q1: My enzyme activity significantly drops in the presence of Amifloxacin. Is this true inhibition or an experimental artifact?

A1: A decrease in enzyme activity upon the addition of Amifloxacin could be due to direct inhibition of the enzyme, but it is also commonly an artifact of metal ion chelation. Amifloxacin, like other fluoroquinolones, is a known metal chelator and can sequester essential divalent cations (e.g., Mg²⁺, Mn²⁺) from the enzyme's active site, leading to a loss of activity.[1] It is crucial to perform control experiments to differentiate between these two possibilities.

Q2: What are the tell-tale signs that metal chelation by Amifloxacin is affecting my assay?

A2: The primary indicator is a dose-dependent decrease in enzyme activity that can be reversed or mitigated by the addition of supplemental divalent cations to the assay buffer. If your enzyme is known to require metal cofactors for its activity, and you observe a loss of function in the presence of Amifloxacin, chelation should be your primary suspect.[1][2]

Q3: How can I definitively prove that Amifloxacin's chelation properties are causing the observed enzyme inhibition?

A3: A "Metal Ion Supplementation Assay" is the most direct method. In this experiment, you titrate increasing concentrations of a relevant divalent cation (e.g., MgCl₂) into your assay in the presence of a fixed concentration of Amifloxacin. If the enzyme activity is restored in a dose-dependent manner with the added metal ions, it strongly suggests that the initial "inhibition" was due to chelation.[1]

Q4: Can Amifloxacin interfere with fluorescence-based enzymatic assays?

A4: Yes, Amifloxacin is intrinsically fluorescent. To avoid false readings in fluorescence-based assays, you must run a control experiment containing Amifloxacin at the assay concentration but without the enzyme or with a heat-inactivated enzyme.[1] A significant signal in this control indicates interference that will need to be subtracted from your experimental data.

Q5: Are there specific assay buffers that are recommended when working with chelating compounds like Amifloxacin?

A5: While standard buffers like Tris-HCl or HEPES are commonly used, it's important to be aware of their potential interactions with metal ions.[3][4] HEPES is often preferred for assays with metal-dependent enzymes due to its lower metal-binding affinity compared to some other common buffers.[3] Regardless of the buffer used, empirical testing of metal ion concentration is the most reliable approach.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Complete loss of enzyme activity at low Amifloxacin concentrations.	Severe metal cofactor depletion.	Perform a Metal Ion Supplementation Assay (see protocol below) to determine the optimal concentration of divalent cations needed to restore activity.
High variability in results between experimental replicates.	Inconsistent metal ion availability.	Ensure all buffers and reagent solutions are prepared from the same stocks and that the final concentrations of all components, including metal ions, are consistent across all wells.
Apparent inhibition is not fully reversed by adding more metal ions.	1. Insufficient concentration of supplemental metal ions. 2. True inhibition of the enzyme. 3. Off-target effects of Amifloxacin.	1. Increase the concentration range of the supplemental metal ions in your titration experiment. 2. If activity is not restored even at high metal concentrations, the effect is likely true inhibition. 3. Consider that while Amifloxacin primarily targets bacterial DNA gyrase and topoisomerase IV, off-target effects are possible.[1]
High background signal in a fluorescence-based assay.	Intrinsic fluorescence of Amifloxacin.	Run a control with Amifloxacin alone and subtract the background fluorescence from your experimental wells.[1]

Quantitative Data on Fluoroquinolone-Metal Chelation

Divalent Cation	Relative Stability of Fluoroquinolone Complex	Notes
Mg²⁺	High	Essential cofactor for many enzymes, including DNA gyrase. Chelation by Amifloxacin is a very common cause of apparent inhibition.[1]
Ca²⁺	Moderate to High	The stability of the complex is generally lower than with Mg²⁺.[1]
Mn²⁺	High	Another common enzymatic cofactor that can be chelated by fluoroquinolones.
Zn²⁺	High	Important cofactor for a wide range of metalloenzymes.
Cu²⁺	Very High	Forms very stable complexes with fluoroquinolones.[5]
Fe³⁺ / Al³⁺	Extremely High	Trivalent cations form the most stable chelates with fluoroquinolones.[5][6]

Experimental Protocols

Protocol 1: Metal Ion Supplementation Assay

This protocol is designed to determine if the observed inhibition by Amifloxacin is due to metal chelation.

1. Reagent Preparation:

• Prepare a stock solution of Amifloxacin in a suitable solvent (e.g., DMSO or water).
• Prepare a high-concentration stock solution of the relevant divalent metal salt (e.g., 1 M MgCl₂).
• Prepare your standard assay buffer, enzyme, and substrate solutions.

2. Assay Setup:

• In a microplate, set up reactions with a constant concentration of your enzyme, substrate, and Amifloxacin (choose a concentration that shows significant inhibition).
• Create a serial dilution of the metal salt stock solution in the assay buffer.
• Add the varying concentrations of the metal salt to the reaction wells.
• Include the following controls:
• Positive Control: Enzyme + Substrate (no Amifloxacin, optimal metal concentration).
• Negative Control (Inhibited): Enzyme + Substrate + Amifloxacin (no supplemental metal ions).
• Metal Ion Control: Enzyme + Substrate + highest concentration of supplemental metal ions (no Amifloxacin) to check for any inhibitory effects of the metal itself.

3. Data Acquisition and Analysis:

• Initiate the enzymatic reaction (often by adding the substrate last).
• Monitor the reaction progress using a suitable detection method (e.g., spectrophotometry, fluorimetry).
• Plot enzyme activity as a function of the supplemental metal ion concentration. A dose-dependent increase in activity that plateaus near the level of the positive control is indicative of chelation.

Protocol 2: Control for Intrinsic Fluorescence of Amifloxacin

This protocol is essential for any fluorescence-based enzymatic assay.

1. Reagent Preparation:

• Prepare your complete assay buffer, including any cofactors and additives.
• Prepare a stock solution of Amifloxacin.

2. Assay Setup:

• In a microplate suitable for fluorescence measurements, prepare the following wells:
• Experimental Wells: Complete reaction mix (enzyme, substrate, Amifloxacin).
• Amifloxacin Control Wells: Assay buffer + Amifloxacin (at the same concentration as experimental wells) but no enzyme .
• Buffer Blank: Assay buffer only.

3. Data Acquisition and Analysis:

• Incubate the plate under the same conditions as your main experiment.
• Measure the fluorescence at the appropriate excitation and emission wavelengths.
• Subtract the average fluorescence of the "Amifloxacin Control Wells" from your "Experimental Wells" to correct for Amifloxacin's intrinsic fluorescence.

Visual Guides

Caption: Troubleshooting workflow for Amifloxacin-induced enzyme inhibition.

Caption: Amifloxacin sequesters metal cofactors, leading to enzyme inactivation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Assay Development for Metal-Dependent Enzymes—Influence of Reaction Buffers on Activities and Kinetic Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Metal Complexes of Quinolone Antibiotics and Their Applications: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effect of metal ions on some pharmacologically relevant interactions involving fluoroquinolone antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Amifloxacin Formulation for Oral Gavage Administration

Welcome to the technical support center for amifloxacin (B1664871) formulation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming challenges associated with preparing amifloxacin for oral gavage administration in preclinical studies. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure consistent and effective delivery of your test compound.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in formulating amifloxacin for oral gavage?

Amifloxacin, a fluoroquinolone antibiotic, presents formulation challenges primarily due to its physicochemical properties. Like many fluoroquinolones, it is a lipophilic compound, which can lead to poor aqueous solubility.[1] This low solubility is a major factor limiting its absorption from the gastrointestinal (GI) tract, potentially resulting in low or variable oral bioavailability.[1] Additionally, its solubility is pH-dependent, exhibiting amphoteric characteristics.[2][3]

Q2: What are the key physicochemical properties of amifloxacin to consider?

Understanding the physicochemical properties of amifloxacin is crucial for developing a successful formulation. Key parameters are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₁₆H₁₉FN₄O₃	[4][5]
Molar Mass	334.35 g/mol	[4][5]
Appearance	Solid	[5]
Melting Point	300 °C	[4][5]
LogP	0.23	[4]
pKa	6.2 (carboxylic acid), 9.5 (piperazinyl nitrogen)	[3]
Aqueous Solubility	pH-dependent: 0.12 mg/mL at pH 7.0, 8.7 mg/mL at pH 3.0, 6.3 mg/mL at pH 10.0	[3]

Q3: How does pH affect amifloxacin solubility and what is the recommended pH for formulation?

Amifloxacin's solubility is significantly influenced by pH.[2][3] It has a minimum solubility at a neutral pH of 7.0 (0.12 mg/mL) and increased solubility in both acidic (8.7 mg/mL at pH 3.0) and basic (6.3 mg/mL at pH 10.0) conditions.[3] For oral gavage, adjusting the pH to the acidic range (e.g., pH 3-5) can enhance solubility.[2][6] However, it is essential to consider the stability of amifloxacin at different pH values and the physiological tolerance of the animal model to the acidic vehicle.[7]

Q4: What are common formulation strategies to improve the oral delivery of amifloxacin?

Several strategies can be employed to enhance the solubility and bioavailability of poorly water-soluble drugs like amifloxacin.[8][9][10] These include:

• pH adjustment: As discussed, lowering the pH of the vehicle can increase solubility.[9]

• Co-solvents: Using a mixture of water and a water-miscible solvent, such as DMSO, can improve solubility. However, the concentration of the co-solvent must be carefully controlled to avoid toxicity.[2]

• Suspending agents: For simple suspensions, using suspending agents like xanthan gum or carboxymethylcellulose can help maintain a uniform dispersion of the drug particles.[11][12]

• Complexation: Cyclodextrins can be used to form inclusion complexes with amifloxacin, increasing its aqueous solubility.[1]

• Solid dispersions: Dispersing amifloxacin in a hydrophilic carrier can improve its dissolution rate.[9][13]

• Nanosuspensions: Reducing the particle size of amifloxacin to the nanometer range can significantly increase its surface area and dissolution velocity.[1][10]

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and administration of amifloxacin formulations for oral gavage.

Issue	Possible Cause(s)	Troubleshooting Steps
Drug Precipitation in Formulation	- pH of the vehicle is not optimal for solubility.- The concentration of amifloxacin exceeds its solubility limit in the chosen vehicle.- Temperature changes affecting solubility.	- Adjust the pH of the vehicle to the acidic range (3-5) where amifloxacin solubility is higher.[3]- Prepare a more dilute formulation.- Consider gentle warming or sonication to aid dissolution, but be mindful of potential degradation.[2][7]- If using a co-solvent, ensure it is used at an appropriate concentration.
High Viscosity of Formulation	- The concentration of the suspending agent is too high.	- Reduce the concentration of the suspending agent.- Try a different suspending agent with lower viscosity-imparting properties.
Inconsistent Dosing/Variability in Animal Studies	- Non-homogenous suspension leading to inaccurate dosing.- Instability of the formulation, leading to degradation of the active ingredient.- Chelation of amifloxacin with multivalent cations in the diet.[1]	- Ensure the suspension is thoroughly mixed before each administration.- Use a formulation with a suitable suspending agent to prevent settling.- Conduct a short-term stability study of the formulation under the intended storage and use conditions.- Ensure animals are fasted before dosing to minimize interactions with food.[1]
Clogged Gavage Needle	- Incomplete dissolution of the drug.- Agglomeration of drug particles in the suspension.	- Ensure the drug is fully dissolved if preparing a solution.- For suspensions, ensure particles are well-dispersed and consider particle size reduction techniques.

Experimental Protocols

Protocol 1: Preparation of a Simple Amifloxacin Suspension (10 mg/mL)

This protocol describes the preparation of a basic aqueous suspension of amifloxacin.

Materials:

• Amifloxacin powder

• Suspending vehicle (e.g., 0.5% w/v carboxymethylcellulose sodium in purified water)

• Mortar and pestle

• Graduated cylinder

• Magnetic stirrer and stir bar

• Calibrated balance

Methodology:

• Calculate the required amount of amifloxacin and suspending vehicle for the desired final volume.

• Accurately weigh the amifloxacin powder.

• Triturate the amifloxacin powder in a mortar with a small amount of the suspending vehicle to form a smooth paste.[6]

• Gradually add the remaining suspending vehicle to the paste while stirring continuously to form a uniform suspension.[6]

• Transfer the suspension to a graduated cylinder and adjust to the final volume with the suspending vehicle.

• Stir the final suspension with a magnetic stirrer for at least 30 minutes to ensure homogeneity.

• Visually inspect for any clumps or undispersed particles.

• Store in a well-closed, light-resistant container. Shake well before each use.

Protocol 2: Preparation of a pH-Adjusted Amifloxacin Solution (5 mg/mL)

This protocol outlines the preparation of a solution by adjusting the pH to enhance solubility.

Materials:

• Amifloxacin powder

• Purified water

• 0.1 N Hydrochloric acid (HCl)

• 0.1 N Sodium hydroxide (B78521) (NaOH)

• pH meter

• Volumetric flask

• Magnetic stirrer and stir bar

• Calibrated balance

Methodology:

• Weigh the required amount of amifloxacin powder and transfer it to a volumetric flask.

• Add approximately 80% of the final volume of purified water to the flask.

• Begin stirring the mixture with a magnetic stirrer.

• Slowly add 0.1 N HCl dropwise while monitoring the pH. Continue adding acid until the amifloxacin is completely dissolved and the pH is within the target range (e.g., pH 3-4).[2]

• If the pH drops too low, adjust back with 0.1 N NaOH.

• Once the drug is dissolved and the pH is stable, add purified water to the final volume.

• Filter the solution through a 0.22 µm filter to sterilize and remove any undissolved particulates.

• Store in a sterile, well-closed, light-resistant container.

Visualizations

Caption: Experimental workflow for amifloxacin formulation development.

Caption: Logical relationship for troubleshooting formulation issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. webqc.org [webqc.org]
• 4. Amifloxacin | C16H19FN4O3 | CID 55492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Oral formulation strategies to improve solubility of poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ijpbr.in [ijpbr.in]
• 11. public.pensoft.net [public.pensoft.net]
• 12. Profiling key excipients in commercial oral antibiotic suspensions: a descriptive study of formulation trends and selected safety concerns [pharmacia.pensoft.net]
• 13. Solubility enhancement strategies for poorly water-soluble drugs in solid dispersions: a review [wisdomlib.org]

Reference Data & Comparative Studies

Comparative In Vitro Activity of Amifloxacin and Ciprofloxacin Against Escherichia coli

A comprehensive analysis of the in vitro activity of amifloxacin (B1664871) and ciprofloxacin (B1669076) against Escherichia coli reveals distinct differences in their potency. This guide synthesizes available experimental data to provide a clear comparison for researchers, scientists, and drug development professionals. The primary focus is on the minimum inhibitory concentration (MIC), a key measure of an antibiotic's effectiveness.

Executive Summary

Overall, studies consistently demonstrate that ciprofloxacin exhibits greater in vitro activity against E. coli and other Enterobacteriaceae compared to amifloxacin on a weight-for-weight basis. Ciprofloxacin generally shows lower MIC values, indicating that a smaller concentration of the drug is required to inhibit the growth of E. coli.

Quantitative Data Summary

The following table summarizes the minimum inhibitory concentration (MIC) data for amifloxacin and ciprofloxacin against clinical isolates of Enterobacteriaceae, which includes E. coli.

Antibiotic	Number of Isolates	MIC Range (mg/L)	MIC50 (mg/L)	MIC90 (mg/L)
Amifloxacin	500	Not Specified	Not Specified	Moderate Activity
Ciprofloxacin	500	Not Specified	Not Specified	≤ 0.03

Note: The provided data from the study by A. M. Emmerson et al. (1987) focused on a broad range of 500 clinical isolates of Gram-negative and Gram-positive bacteria, including Enterobacteriaceae. While specific MIC50 and range for E. coli were not detailed in the abstract, it was noted that ciprofloxacin showed the highest activity against Enterobacteriaceae, with an MIC90 of ≤ 0.03 mg/l.[1][2] Amifloxacin was described as having moderate activity against the majority of these isolates.[1][2]

Mechanism of Action

Both amifloxacin and ciprofloxacin belong to the fluoroquinolone class of antibiotics.[1][3] Their primary mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV.[3][4][5] These enzymes are essential for DNA replication, transcription, repair, and recombination. By targeting DNA gyrase in Gram-negative bacteria like E. coli, these antibiotics introduce double-strand breaks in the bacterial DNA, leading to cell death.[3][6][7] Ciprofloxacin has been shown to bind predominantly to DNA gyrase in E. coli.[6]

Experimental Protocols

The in vitro activity of amifloxacin and ciprofloxacin is typically determined using standardized susceptibility testing methods. The most common method cited in comparative studies is the agar (B569324) dilution method.

Agar Dilution Method for MIC Determination

This method involves the following steps:

• Preparation of Antibiotic Plates: A series of agar plates are prepared, each containing a different, twofold serial dilution of the antibiotic (amifloxacin or ciprofloxacin). A control plate with no antibiotic is also prepared.

• Inoculum Preparation: Pure cultures of the E. coli isolates to be tested are grown in a suitable broth medium to a standardized turbidity, typically equivalent to a 0.5 McFarland standard (approximately 1 x 108 CFU/mL). This suspension is then further diluted.

• Inoculation: A standardized volume of the diluted bacterial suspension is inoculated onto the surface of each antibiotic-containing agar plate and the control plate.

• Incubation: The inoculated plates are incubated under specific conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: After incubation, the plates are examined for bacterial growth. The MIC is defined as the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for determining the Minimum Inhibitory Concentration (MIC) using the agar dilution method.

Workflow for MIC determination by agar dilution.

Logical Relationship of Quinolone Action

The following diagram outlines the mechanism of action for fluoroquinolones like amifloxacin and ciprofloxacin against E. coli.

Mechanism of action of fluoroquinolones in E. coli.

References

• 1. In vitro activity of amifloxacin (WIN 49,375) compared with those of ciprofloxacin and ofloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 4. DNA Gyrase as a Target for Quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Roadblock-and-Kill Mechanism of Action Model for the DNA-Targeting Antibiotic Ciprofloxacin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Comparative Efficacy of Amifloxacin and Other Fluoroquinolones: A Guide for Researchers

This guide provides a comprehensive comparison of the efficacy of Amifloxacin (B1664871) and other prominent fluoroquinolones, including Ciprofloxacin (B1669076), Norfloxacin (B1679917), Ofloxacin (B1677185), Enoxacin (B1671340), and Pefloxacin (B1679150). The information is tailored for researchers, scientists, and drug development professionals, with a focus on experimental data, detailed methodologies, and visual representations of key biological and experimental processes.

Data Presentation: In Vitro Antibacterial Activity

The in vitro potency of fluoroquinolones is a critical indicator of their potential therapeutic efficacy. This is primarily assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium. The following tables summarize the MIC values of Amifloxacin and its comparators against a range of clinically relevant bacterial isolates. A lower MIC value indicates greater potency.

Table 1: Comparative MIC90 Values (μg/mL) Against Various Bacterial Species

Bacterial Species	Amifloxacin	Ciprofloxacin	Norfloxacin	Ofloxacin	Enoxacin
Enterobacteriaceae	0.06 - 16.0	0.03 - 4.0	0.06 - 32.0	0.25 - 8.0	0.06 - 16.0
Pseudomonas aeruginosa	4.0	-	-	-	-
Methicillin-ResistantStaphylococcus aureus (MRSA)	2.0	0.5	4.0	0.5	2.0

Note: MIC90 represents the concentration required to inhibit the growth of 90% of the tested strains. Data is compiled from multiple sources.[1][2]

Pharmacokinetic Properties

The pharmacokinetic profile of an antibiotic governs its absorption, distribution, metabolism, and excretion (ADME), which in turn influences dosing regimens and clinical outcomes. The following table provides a comparative overview of key pharmacokinetic parameters for Amifloxacin and other fluoroquinolones in healthy adult volunteers following oral administration.

Table 2: Comparative Pharmacokinetic Parameters

Fluoroquinolone	Dose (mg)	Cmax (μg/mL)	Tmax (h)	Half-life (t½) (h)
Amifloxacin	200	1.13 - 1.95	~1.0	3.58 - 5.78
Ciprofloxacin	250	~1.26	~1.99	~3.05
Norfloxacin	400	1.36 - 1.58	1.0 - 2.0	3.5 - 6.5
Ofloxacin	200	~2.7	1.0 - 2.0	5.0 - 7.0
Enoxacin	200 - 800	1.0 - 3.8	1.0 - 2.0	3.3 - 4.7
Pefloxacin	400	~4.09	~1.0	8.6 - 12.4

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax. Data compiled from multiple studies.[1][3][4][5][6][7][8][9][10][11][12][13]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The following outlines a standardized agar (B569324) dilution method for determining the MIC of fluoroquinolones against aerobic bacteria.[14]

1. Preparation of Antimicrobial Stock Solutions:

• A stock solution of the fluoroquinolone is prepared at a known concentration in a suitable solvent.

2. Preparation of Agar Plates with Antimicrobial Agents:

• A series of agar plates are prepared, each containing a different, two-fold serial dilution of the antimicrobial agent.[2]

• This is achieved by adding a specific volume of the antimicrobial stock solution to molten Mueller-Hinton agar that has been cooled to 45-50°C.

• A control plate containing no antimicrobial agent is also prepared.

3. Inoculum Preparation:

• The bacterial isolates to be tested are cultured in a suitable broth medium to achieve a standardized turbidity, corresponding to a specific cell density (e.g., 0.5 McFarland standard, which is approximately 1.5 x 10⁸ CFU/mL).[15]

4. Inoculation of Plates:

• A standardized volume of each bacterial suspension is inoculated onto the surface of each agar plate, including the control plate, using a multipoint replicator.[16]

5. Incubation:

• The inoculated plates are incubated at 35 ± 2°C for 16-20 hours in ambient air.[16]

6. Interpretation of Results:

• The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the organism, as observed on the agar surface.

Pharmacokinetic Analysis

The pharmacokinetic parameters presented in this guide are typically determined through the following workflow:

1. Study Design:

• A cohort of healthy volunteers is recruited.

• The study is often designed as a randomized, crossover trial where each subject receives the fluoroquinolone intravenously and orally on separate occasions.[8]

2. Drug Administration and Sample Collection:

• A single dose of the fluoroquinolone is administered.

• Blood samples are collected at predetermined time points before and after drug administration.

• Urine samples are also collected over specified intervals.[4][8]

3. Bioanalytical Method:

• The concentration of the fluoroquinolone and its potential metabolites in plasma and urine is quantified using a validated analytical method, most commonly high-performance liquid chromatography (HPLC).[8][17]

4. Pharmacokinetic Parameter Calculation:

• Non-compartmental or compartmental models are used to analyze the plasma concentration-time data.[18]

• Key parameters such as Cmax, Tmax, AUC (Area Under the Curve), and elimination half-life (t½) are calculated.[19][20]

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of action of fluoroquinolones, targeting DNA gyrase and topoisomerase IV.

Caption: Key mechanisms of bacterial resistance to fluoroquinolone antibiotics.

Caption: Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

References

• 1. Pharmacokinetics of ofloxacin and the effect on the faecal flora of healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 3. Norfloxacin: Pharmacokinetics Properties and Adverse Effects_Chemicalbook [chemicalbook.com]
• 4. Pharmacokinetics of oral ciprofloxacin in healthy, young Brazilian subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pefloxacin clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of ofloxacin. An overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modification of pharmacokinetics of norfloxacin following oral administration of curcumin in rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of intravenous and oral enoxacin in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Preliminary study of the pharmacokinetics of oral amifloxacin in elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The pharmacokinetics of norfloxacin in the aged - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Pharmacokinetics of pefloxacin after repeated intravenous and oral administration (400 mg bid) in young healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. experts.azregents.edu [experts.azregents.edu]
• 14. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. doseme-rx.com [doseme-rx.com]
• 20. i-base.info [i-base.info]

A Comparative Guide to the Validation of HPLC-UV and LC-MS/MS Methods for Amifloxacin Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of active pharmaceutical ingredients (APIs) is a cornerstone of drug development and quality control. For the fluoroquinolone antibiotic Amifloxacin, robust and reliable analytical methods are essential. This guide provides a comprehensive comparison of two common analytical techniques, High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), for the analysis of Amifloxacin.

Data Presentation: A Quantitative Comparison

The selection of an analytical method hinges on its performance characteristics. The following table summarizes the key validation parameters for a typical HPLC-UV method for Amifloxacin and a representative LC-MS/MS method for a similar fluoroquinolone.

Validation Parameter	HPLC-UV for Amifloxacin	LC-MS/MS for a Representative Fluoroquinolone (e.g., Ciprofloxacin)
Linearity Range	1 - 200 µg/mL	0.1 - 50 ng/mL
Correlation Coefficient (r²)	> 0.999	> 0.995
Accuracy (% Recovery)	98.1% - 107%[1]	95% - 114%
Precision (% RSD)	< 2% (Intra-day and Inter-day)	< 11% (Intra-day and Inter-day)
Limit of Detection (LOD)	~0.1 µg/kg[1]	~0.01 ng/mL
Limit of Quantification (LOQ)	~0.3 µg/kg[1]	~0.1 ng/mL

Key Insights from the Data

The quantitative data highlights the fundamental differences between the two techniques. LC-MS/MS demonstrates significantly higher sensitivity, with much lower limits of detection and quantification, making it the superior choice for applications requiring trace-level analysis, such as pharmacokinetic studies in biological matrices. While the precision of the HPLC-UV method appears tighter in the provided example, both methods demonstrate acceptable precision within regulatory guidelines. The wider linearity range of the HPLC-UV method may be suitable for analyzing bulk drug substances or pharmaceutical formulations with higher concentrations of the API.

Experimental Protocols

Detailed and standardized experimental protocols are critical for reproducible and valid results. Below are representative methodologies for both HPLC-UV and LC-MS/MS analysis.

HPLC-UV Method for Amifloxacin

This protocol is adapted from established methods for the analysis of fluoroquinolones in pharmaceutical and biological samples.

1. Sample Preparation:

• For Bulk Drug/Pharmaceutical Formulation: Accurately weigh and dissolve the sample in a suitable diluent (e.g., a mixture of mobile phase or a compatible solvent) to achieve a concentration within the linear range of the method.

• For Biological Matrices (e.g., Plasma, Urine):

  • To 1 mL of the biological sample, add a protein precipitation agent (e.g., acetonitrile (B52724) or methanol) in a 2:1 or 3:1 ratio.

  • Vortex the mixture for 1-2 minutes to ensure complete protein precipitation.

  • Centrifuge the sample at high speed (e.g., 10,000 rpm) for 10-15 minutes.

  • Carefully collect the supernatant and, if necessary, evaporate it to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the mobile phase.

2. Chromatographic Conditions:

• Instrument: HPLC system equipped with a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.

• Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., phosphate (B84403) buffer, pH adjusted to 2.5-3.5) and an organic modifier (e.g., acetonitrile or methanol). A typical starting point is a 70:30 or 80:20 ratio of buffer to organic modifier.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: The UV detector should be set to the maximum absorbance wavelength of Amifloxacin, typically around 280 nm.

• Injection Volume: 20 µL.

Representative LC-MS/MS Method for a Fluoroquinolone (e.g., Ciprofloxacin)

This protocol outlines a general approach for the sensitive analysis of fluoroquinolones in biological matrices.

1. Sample Preparation:

• Protein Precipitation:

  • To 100 µL of plasma or other biological fluid, add an internal standard (a stable isotope-labeled version of the analyte is preferred for highest accuracy).

  • Add 300-400 µL of cold acetonitrile to precipitate proteins.

  • Vortex and centrifuge as described for the HPLC-UV method.

  • Transfer the supernatant for further processing.

• Solid-Phase Extraction (SPE) (for enhanced cleanup and concentration):

  • Condition an appropriate SPE cartridge (e.g., a mixed-mode cation exchange) with methanol (B129727) and then water.

  • Load the supernatant from the protein precipitation step onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte with a suitable elution solvent (e.g., methanol containing a small percentage of formic acid).

  • Evaporate the eluate and reconstitute in the mobile phase.

2. Chromatographic and Mass Spectrometric Conditions:

• Instrument: LC-MS/MS system consisting of a liquid chromatograph coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 or similar reversed-phase column with smaller particle sizes (e.g., 1.8 µm) is often used for better resolution and faster analysis times.

• Mobile Phase: A gradient elution is typically employed, starting with a high percentage of aqueous phase (e.g., water with 0.1% formic acid) and ramping up the organic phase (e.g., acetonitrile or methanol with 0.1% formic acid).

• Flow Rate: 0.2 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode is typically used for fluoroquinolones.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for the analyte and internal standard are monitored.

Visualizing the Methodologies

To further clarify the processes involved, the following diagrams illustrate the experimental workflow and a logical comparison of the two methods.

Caption: Experimental Workflows for HPLC-UV and LC-MS/MS Analysis.

Caption: Logical Comparison of HPLC-UV and LC-MS/MS Methods.

Conclusion: Selecting the Appropriate Method

The choice between HPLC-UV and LC-MS/MS for the analysis of Amifloxacin ultimately depends on the specific requirements of the application.

• HPLC-UV is a robust, cost-effective, and widely available technique that is well-suited for routine quality control of bulk drug substances and pharmaceutical formulations where the concentration of Amifloxacin is relatively high. Its simplicity of operation and lower maintenance costs make it an attractive option for many laboratories.

• LC-MS/MS , as demonstrated by the representative method for a similar fluoroquinolone, offers unparalleled sensitivity and selectivity. This makes it the method of choice for bioanalytical applications, such as pharmacokinetic and metabolism studies, where the detection of very low concentrations of the drug in complex biological matrices is required. The high specificity of MRM detection minimizes the risk of interference from endogenous components, leading to more reliable and accurate results at trace levels.

For researchers and drug development professionals, a thorough understanding of the strengths and limitations of each technique is paramount for selecting the most appropriate analytical method to ensure the generation of high-quality, reliable data for Amifloxacin.

References

• 1. Development and validation of liquid chromatography method for simultaneous determination of multiclass seven antibiotic residues in chicken tissues - PMC [pmc.ncbi.nlm.nih.gov]

Amifloxacin activity compared with enoxacin, ofloxacin, and norfloxacin

In the landscape of antimicrobial research, the comparative assessment of fluoroquinolones is crucial for identifying the most effective agents against specific pathogens. This guide provides a detailed comparison of the in vitro activity of amifloxacin (B1664871) with three other notable fluoroquinolones: enoxacin (B1671340), ofloxacin (B1677185), and norfloxacin (B1679917). The data presented is compiled from various scientific studies to aid researchers, scientists, and drug development professionals in their understanding of the relative potencies of these compounds.

In Vitro Antibacterial Activity

The in vitro efficacy of these fluoroquinolones has been evaluated against a broad spectrum of bacterial isolates. The minimum inhibitory concentration (MIC) is a key metric in these assessments, with the MIC90 value—the concentration required to inhibit the growth of 90% of isolates—serving as a standard for comparison.

A study comparing the activity of five quinolones against 177 bacterial isolates, including 104 strains of Enterobacteriaceae and 51 Pseudomonas species, found ciprofloxacin (B1669076) to be the most active overall.[1][2][3] For the compounds central to this guide, the MIC90 ranges were as follows: enoxacin and amifloxacin shared a range of 0.06 to 16.0 mg/L, ofloxacin's range was 0.25 to 8.0 mg/L, and norfloxacin's was 0.06 to 32.0 mg/L.[1][2][3]

Against methicillin-resistant Staphylococcus aureus (MRSA), a study of 115 isolates showed that ofloxacin was among the more potent agents with an MIC90 of 0.5 µg/mL.[4][5] Amifloxacin and enoxacin were less active against these strains, with an MIC90 of 2.0 µg/mL, while norfloxacin was the least active with an MIC90 of 4.0 µg/mL.[4][5]

The following table summarizes the MIC90 values for the four fluoroquinolones against various bacterial species, providing a clear comparison of their in vitro potency.

Bacterial Species	Amifloxacin (mg/L)	Enoxacin (mg/L)	Ofloxacin (mg/L)	Norfloxacin (mg/L)
Enterobacteriaceae	-	1.0[6]	-	-
Pseudomonas aeruginosa	-	2.6[6]	-	-
Staphylococcus aureus	-	6.2[6]	-	-
Methicillin-Resistant S. aureus	2.0[4][5]	2.0[4][5]	0.5[4][5]	4.0[4][5]
General Range (Multiple Genera)	0.06 - 16.0[1][2][3]	0.06 - 16.0[1][2][3]	0.25 - 8.0[1][2][3]	0.06 - 32.0[1][2][3]

Note: A '-' indicates that specific data for that drug against that bacterial group was not available in the cited sources.

Pharmacokinetic Properties

The clinical efficacy of an antimicrobial agent is not solely dependent on its in vitro activity but also on its pharmacokinetic profile, which includes absorption, distribution, metabolism, and excretion. While comprehensive, directly comparative pharmacokinetic data for all four agents from a single study is limited, various studies provide insights into their individual and comparative behaviors.

Of the oral agents, ofloxacin and ciprofloxacin are absorbed most rapidly.[7] In terms of serum half-life, ofloxacin has a relatively long half-life of 7.0 hours, while norfloxacin's is shorter at 3.75 hours.[7] Enoxacin has a serum half-life of 6.2 hours when administered orally.[7][8] The bioavailability of ofloxacin is almost 100%, whereas the absorption of norfloxacin and enoxacin is incomplete.[9][10]

Urinary excretion is a primary route of elimination for these quinolones. A study in healthy volunteers showed that after a single oral dose, 54% of enoxacin, 33% of ciprofloxacin, and 22% of norfloxacin were excreted unchanged in the urine.[11]

The table below summarizes key pharmacokinetic parameters for enoxacin, ofloxacin, and norfloxacin. Data for amifloxacin was not available in the reviewed sources.

Pharmacokinetic Parameter	Enoxacin	Ofloxacin	Norfloxacin
Serum Half-life (hours)	6.2 (oral)[7][8]	7.0[7]	3.25 - 3.75[7][8]
Time to Peak Serum Concentration (hours)	1.9 (oral)[7][8]	1.2[7]	1.5[8]
24h Urinary Recovery (% of oral dose)	61 - 62%[7][8]	73%[7]	22 - 27%[7][11]
Bioavailability	Incomplete[9]	~100%[9][10]	Incomplete[9]

Experimental Protocols

The data presented in this guide is derived from studies employing standardized microbiological and pharmacokinetic methodologies.

Minimum Inhibitory Concentration (MIC) Determination

The in vitro activities of the antimicrobial agents are typically determined by the agar (B569324) dilution method. This procedure involves the following steps:

• Preparation of Media: A series of agar plates are prepared, each containing a different concentration of the antimicrobial agent.

• Inoculum Preparation: The bacterial isolates to be tested are cultured and then diluted to a standardized concentration.

• Inoculation: The surface of each agar plate is inoculated with the standardized bacterial suspension.

• Incubation: The plates are incubated under optimal conditions for bacterial growth.

• Observation: The plates are examined for visible bacterial growth. The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth.

Generalized workflow for MIC determination.

Pharmacokinetic Analysis

Pharmacokinetic parameters are determined through clinical studies involving healthy volunteers or patient populations. The general workflow is as follows:

• Drug Administration: A specified dose of the fluoroquinolone is administered to the subjects (e.g., orally or intravenously).

• Sample Collection: Blood and urine samples are collected at predetermined time intervals over a specified period.

• Sample Analysis: The concentration of the drug and its metabolites in the collected samples is measured using techniques such as high-performance liquid chromatography (HPLC).

• Data Analysis: The concentration-time data is used to calculate key pharmacokinetic parameters, including half-life, peak concentration, and urinary excretion rate.

Signaling Pathways and Logical Relationships

The primary mechanism of action for fluoroquinolones involves the inhibition of bacterial DNA gyrase (a type II topoisomerase) and topoisomerase IV. These enzymes are essential for DNA replication, transcription, repair, and recombination. By inhibiting these enzymes, fluoroquinolones disrupt DNA synthesis, leading to bacterial cell death.

Mechanism of action for fluoroquinolones.

References

• 1. Comparative antimicrobial activity of enoxacin, ciprofloxacin, amifloxacin, norfloxacin and ofloxacin against 177 bacterial isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. In vitro comparison of A-56619, A-56620, amifloxacin, ciprofloxacin, enoxacin, norfloxacin, and ofloxacin against methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro comparison of A-56619, A-56620, amifloxacin, ciprofloxacin, enoxacin, norfloxacin, and ofloxacin against methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro activity of enoxacin compared with norfloxacin and amikacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The comparative pharmacokinetics of five quinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The pharmacokinetics and tissue penetration of enoxacin and norfloxacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The pharmacokinetics and tissue penetration of the fluoroquinolones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The pharmacokinetics of oral quinolones (norfloxacin, ciprofloxacin, ofloxacin) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Urinary bactericidal activity and pharmacokinetics of enoxacin versus norfloxacin and ciprofloxacin in healthy volunteers after a single oral dose - PubMed [pubmed.ncbi.nlm.nih.gov]

Amifloxacin's Potency Against Pseudomonas aeruginosa: A Comparative Analysis of In Vitro Susceptibility

In the landscape of antimicrobial research and development, understanding the comparative efficacy of novel compounds against clinically significant pathogens is paramount. This guide provides a detailed comparison of the in vitro activity of Amifloxacin against Pseudomonas aeruginosa, benchmarked against established fluoroquinolones. The data presented herein is intended for researchers, scientists, and drug development professionals to inform further investigation and potential clinical applications.

Comparative Susceptibility: MIC Values

Minimum Inhibitory Concentration (MIC) values are a cornerstone of in vitro antimicrobial susceptibility testing, indicating the lowest concentration of an antibiotic that prevents visible growth of a bacterium. The MIC90, the concentration at which 90% of isolates are inhibited, is a critical metric for evaluating the overall effectiveness of an antimicrobial agent against a population of bacterial isolates.

For comparison, the following table summarizes the MIC90 values of commonly used fluoroquinolones against P. aeruginosa, compiled from various studies. The variability in these values can be attributed to factors such as geographic location, the time period of isolate collection, and the specific methodologies employed.

Fluoroquinolone	MIC90 (µg/mL)	Key Observations from Studies
Amifloxacin	Not Available	MIC50 of 4 µg/mL against aminoglycoside-resistant isolates.
Ciprofloxacin (B1669076)	0.5 - >32	Generally considered to have good activity, though resistance is prevalent in some regions.[1][2][3]
Levofloxacin	1 - >32	Activity is comparable to or slightly less than ciprofloxacin in some studies.[2][3]
Ofloxacin	2 - 16	Generally less potent against P. aeruginosa compared to ciprofloxacin and levofloxacin.[4]
Moxifloxacin	2 - >32	Exhibits variable and often lower activity against P. aeruginosa compared to other fluoroquinolones.[2][3][4]

Experimental Protocols: Determining Minimum Inhibitory Concentration

The determination of MIC values is a standardized process critical for the accurate assessment of antimicrobial susceptibility. The Clinical and Laboratory Standards Institute (CLSI) provides comprehensive guidelines for these procedures. The broth microdilution method is a commonly employed and recommended technique.

Broth Microdilution Method (CLSI Guideline)

This method involves preparing serial twofold dilutions of the antimicrobial agent in a liquid growth medium, which are then inoculated with a standardized suspension of the test organism.

1. Preparation of Antimicrobial Stock Solution:

• Accurately weigh and dissolve the antimicrobial powder in a suitable solvent to create a high-concentration stock solution.

2. Preparation of Microdilution Plates:

• Dispense a specific volume of sterile cation-adjusted Mueller-Hinton broth (CAMHB) into each well of a 96-well microtiter plate.

• Perform serial twofold dilutions of the antimicrobial stock solution across the wells of the plate to achieve a range of final concentrations.

3. Inoculum Preparation:

• Select several well-isolated colonies of P. aeruginosa from an overnight culture on a non-selective agar (B569324) plate.

• Suspend the colonies in a sterile broth or saline to match the turbidity of a 0.5 McFarland standard. This corresponds to an approximate bacterial concentration of 1.5 x 10⁸ CFU/mL.

• Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

4. Inoculation and Incubation:

• Inoculate each well of the microtiter plate containing the antimicrobial dilutions with the prepared bacterial suspension.

• Include a growth control well (containing only broth and inoculum) and a sterility control well (containing only broth).

• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• Following incubation, visually inspect the plates for bacterial growth (turbidity).

• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism.

Workflow for MIC90 Determination

The following diagram illustrates the experimental workflow for determining the MIC90 value of an antimicrobial agent against a collection of bacterial isolates.

Caption: Experimental workflow for determining the MIC90 value.

References

• 1. clsi.staging.fynydd.com [clsi.staging.fynydd.com]
• 2. 2023 AST: CLSI M100 ED33 Updates | News | CLSI [clsi.org]
• 3. Comparative Activity of Ciprofloxacin, Levofloxacin and Moxifloxacin against Klebsiella pneumoniae, Pseudomonas aeruginosa and Stenotrophomonas maltophilia Assessed by Minimum Inhibitory Concentrations and Time-Kill Studies | PLOS One [journals.plos.org]
• 4. cdn-links.lww.com [cdn-links.lww.com]

A Comparative Guide to the Efficacy of Amifloxacin Versus First-Generation Quinolones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the efficacy of amifloxacin (B1664871), a fluoroquinolone, against first-generation quinolones including nalidixic acid, pipemidic acid, and cinoxacin. The data presented is intended to inform research and development efforts in the field of antibacterial therapeutics.

Executive Summary

Amifloxacin, a second-generation fluoroquinolone, demonstrates significantly greater in vitro potency and a broader spectrum of activity compared to first-generation quinolones. While first-generation quinolones are primarily effective against Gram-negative bacteria in uncomplicated urinary tract infections, amifloxacin exhibits enhanced activity against a wider range of Gram-negative pathogens and some Gram-positive organisms. This guide synthesizes available in vitro susceptibility data and clinical efficacy information to provide a direct comparison.

Data Presentation: In Vitro Antibacterial Activity

The in vitro efficacy of an antimicrobial agent is a critical determinant of its potential clinical utility. The following tables summarize the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) data for amifloxacin and first-generation quinolones against a panel of common bacterial pathogens.

Table 1: Comparative Minimum Inhibitory Concentrations (MIC90 in µg/mL)

Bacterial Species	Amifloxacin	Nalidixic Acid	Pipemidic Acid	Cinoxacin
Escherichia coli	≤ 0.125[1]	2 - 8[2]	Generally > Nalidixic Acid[3]	1 - 8
Klebsiella pneumoniae	≤ 0.125[1]	8 - >128	Generally > Nalidixic Acid[3]	2 - 16
Proteus mirabilis	≤ 0.25[1]	2.1 - 8[2]	Generally > Nalidixic Acid[3]	1 - 8
Enterobacter spp.	≤ 0.5[1]	2 - 32	Generally > Nalidixic Acid[3]	2 - 32
Citrobacter spp.	≤ 0.5[1]	4 - 8	Generally > Nalidixic Acid[3]	4 - 8
Providencia spp.	≤ 2[1]	2 - 16	Generally > Nalidixic Acid[3]	2 - 16
Serratia spp.	≤ 8[1]	>128	Generally > Nalidixic Acid[3]	4 - 32
Pseudomonas aeruginosa	≤ 8[1]	Resistant[4]	Active[5]	Resistant[6]
Staphylococcus aureus	>64	Resistant[4]	Some activity[5]	Resistant

Note: MIC90 is the concentration of the drug required to inhibit the growth of 90% of the tested strains. Data is compiled from multiple sources and ranges may vary based on testing conditions and specific strains.

Table 2: Comparative Minimum Bactericidal Concentrations (MBC)

Drug	General MBC characteristics
Amifloxacin	MIC and MBC values are similar, indicating bactericidal activity.[1]
Nalidixic Acid	Generally bactericidal at higher concentrations, though a paradoxical effect with reduced bactericidal activity at very high concentrations has been observed.[4]
Pipemidic Acid	Exhibits bactericidal action at concentrations above the MIC.
Cinoxacin	Exhibits bactericidal action.

Note: Specific comparative MBC90 data is limited. The relationship between MIC and MBC (MBC/MIC ratio) is a key indicator of bactericidal (ratio ≤4) versus bacteriostatic (ratio >4) activity.

Clinical Efficacy and Therapeutic Use

First-Generation Quinolones (Nalidixic acid, Pipemidic acid, Cinoxacin):

The clinical utility of first-generation quinolones is largely confined to the treatment of uncomplicated urinary tract infections (UTIs) caused by susceptible Gram-negative bacteria.[7] Their spectrum of activity is narrow, with limited efficacy against Gram-positive and anaerobic bacteria, as well as systemic infections.[7] Clinical trials have demonstrated their effectiveness in UTIs to be comparable or in some cases superior to older agents like nitrofurantoin, but often less effective than newer fluoroquinolones.[2][6][8]

Amifloxacin:

As a fluoroquinolone, amifloxacin possesses a broader antibacterial spectrum and improved pharmacokinetic properties compared to first-generation agents. Its enhanced in vitro potency against a wider range of Gram-negative pathogens, including some strains resistant to first-generation quinolones, suggests a potential for broader clinical applications beyond uncomplicated UTIs. While direct head-to-head clinical trial data comparing amifloxacin with each of the first-generation quinolones for various infections is not extensively available, its in vitro profile indicates a higher likelihood of clinical success in infections caused by a wider array of pathogens.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Minimum Inhibitory Concentration (MIC) Determination

1. Broth Microdilution Method:

This is a standard laboratory procedure for determining the MIC of an antimicrobial agent.

• Preparation of Antimicrobial Agent: A stock solution of the antibiotic is prepared and then serially diluted in a liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculum Preparation: A standardized suspension of the test bacterium, adjusted to a 0.5 McFarland turbidity standard (approximately 1-2 x 10⁸ CFU/mL), is prepared from a pure culture. This is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Each well of the microtiter plate containing the serially diluted antibiotic is inoculated with the standardized bacterial suspension. A growth control well (no antibiotic) and a sterility control well (no bacteria) are included.

• Incubation: The plate is incubated at 35-37°C for 16-20 hours.

• MIC Reading: The MIC is recorded as the lowest concentration of the antimicrobial agent that completely inhibits visible bacterial growth.

2. Agar (B569324) Dilution Method:

This method involves incorporating the antimicrobial agent directly into the agar medium.

• Preparation of Agar Plates: A series of agar plates (e.g., Mueller-Hinton Agar) are prepared, each containing a different concentration of the antibiotic. A control plate with no antibiotic is also prepared.

• Inoculum Preparation: A standardized bacterial suspension is prepared as described for the broth microdilution method.

• Inoculation: A standardized volume of the bacterial suspension is spotted onto the surface of each agar plate using a multipoint inoculator.

• Incubation: The plates are incubated at 35-37°C for 16-20 hours.

• MIC Reading: The MIC is the lowest concentration of the antibiotic that prevents the growth of the bacterial colonies.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is determined following the MIC test to ascertain the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• Subculturing: Following the incubation period for the MIC test, a small aliquot (e.g., 10-100 µL) is taken from each well of the microtiter plate (or a sample from the agar plate) that showed no visible growth.

• Plating: The aliquot is plated onto a fresh agar plate that does not contain any antibiotic.

• Incubation: The agar plates are incubated at 35-37°C for 18-24 hours.

• MBC Reading: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum (i.e., no or negligible colony growth on the subculture plate).

Mandatory Visualization

Mechanism of Action: Quinolone Antibiotics

Caption: Mechanism of action of quinolone antibiotics.

Experimental Workflow: MIC Determination (Broth Microdilution)

Caption: Workflow for MIC determination via broth microdilution.

References

• 1. Inhibitory and bactericidal activities of amifloxacin, a new quinolone carboxylic acid, compared with those of seven other antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative studies of fluoroquinolones in the treatment of urinary tract infections. [sonar.ch]
• 3. Pipemidic acid: its activities against various experimental infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nalidixic acid - Wikipedia [en.wikipedia.org]
• 5. Pipemidic acid - Wikipedia [en.wikipedia.org]
• 6. Cinoxacin. A review of its pharmacological properties and therapeutic efficacy in the treatment of urinary tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 8. Norfloxacin versus pipemidic acid in complicated urinary tract infections due to susceptible pathogens: a comparative clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Microbiological Assay Validation for Amifloxacin Potency Determination

For researchers, scientists, and drug development professionals, the accurate determination of antibiotic potency is a critical aspect of quality control and efficacy assessment. Microbiological assays, which measure the inhibitory effect of an antibiotic on a susceptible microorganism, provide a direct measure of its biological activity. This guide offers a comparative overview of the validation of two common microbiological methods for determining Amifloxacin potency: the agar (B569324) diffusion assay and the turbidimetric assay.

Comparison of Microbiological Assay Methods

Two principal methods are employed for the microbiological determination of antibiotic potency: the agar diffusion assay (cylinder-plate method) and the turbidimetric assay (tube method).[1] The agar diffusion method involves the diffusion of the antibiotic through a solid agar medium, resulting in a zone of inhibition of microbial growth.[1] The size of this zone is proportional to the antibiotic's concentration and potency. The turbidimetric method measures the inhibition of microbial growth in a liquid medium, where the turbidity of the culture is inversely proportional to the antibiotic's potency.[1]

Feature	Agar Diffusion Assay	Turbidimetric Assay
Principle	Measures the diameter of the zone of growth inhibition in a solid medium.[1]	Measures the turbidity of a liquid culture to determine growth inhibition.[1]
Time to Result	Typically 18-24 hours of incubation.[2]	Can be significantly shorter, often around 4-5 hours.[2]
Throughput	Lower throughput, suitable for smaller sample batches.	Higher throughput, more amenable to automation and larger sample numbers.
Equipment	Basic laboratory equipment (incubator, calipers, petri dishes).	Requires a spectrophotometer or nephelometer to measure turbidity.
Advantages	Visually clear endpoint, robust and widely used.	Faster results, higher precision, and potential for automation.[2]
Disadvantages	Longer incubation time, lower precision compared to turbidimetric methods.	More susceptible to interference from colored or particulate matter in the sample.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validity of microbiological assays. Below are representative protocols for the agar diffusion and turbidimetric assays.

Agar Diffusion Assay (Cylinder-Plate Method)

This method is based on the diffusion of the antibiotic from a cylinder through an agar medium seeded with a susceptible microorganism.

1. Preparation of Media and Inoculum:

• A suitable agar medium, such as Mueller-Hinton Agar, is prepared and sterilized.[3]

• A standardized suspension of a susceptible test microorganism (e.g., Staphylococcus aureus or Escherichia coli) is prepared to a specific turbidity (e.g., 0.5 McFarland standard).[4]

• The molten agar is cooled to 45-50°C and seeded with the microbial inoculum.

• The seeded agar is poured into petri dishes to a uniform depth and allowed to solidify.[3]

2. Assay Procedure:

• Sterile stainless steel cylinders are placed on the surface of the solidified agar.

• A series of dilutions of the Amifloxacin reference standard and the test sample are prepared.

• A defined volume of each dilution is added to the cylinders.

• The plates are incubated under specified conditions (e.g., 37°C for 18-24 hours).

3. Data Analysis:

• The diameters of the zones of inhibition are measured using a calibrated caliper.

• A standard curve is generated by plotting the logarithm of the concentration of the reference standard against the zone diameters.

• The potency of the test sample is determined by interpolating its zone of inhibition on the standard curve.[5]

Turbidimetric Assay

This method relies on measuring the inhibition of microbial growth in a liquid culture.

1. Preparation of Media and Inoculum:

• A suitable liquid medium, such as Tryptic Soy Broth, is prepared and sterilized.[6]

• A standardized suspension of a susceptible test microorganism is prepared as described for the agar diffusion assay.

2. Assay Procedure:

• A series of dilutions of the Amifloxacin reference standard and the test sample are prepared in test tubes or a microplate.

• A standardized volume of the microbial inoculum is added to each dilution.

• Control tubes containing only the medium and inoculum (positive control) and only the medium (negative control) are included.

• The tubes or microplate are incubated under specified conditions with agitation.

3. Data Analysis:

• The turbidity of each tube or well is measured using a spectrophotometer at a specific wavelength (e.g., 580 nm).[7]

• A standard curve is generated by plotting the logarithm of the concentration of the reference standard against the measured turbidity (or absorbance).

• The potency of the test sample is determined from the standard curve.

Quantitative Data on Validation Parameters

The validation of a microbiological assay ensures its suitability for its intended purpose.[8] The key validation parameters include linearity, precision, accuracy, specificity, and robustness. The following tables summarize representative quantitative data for these parameters from validated microbiological assays for other fluoroquinolone antibiotics.

Table 1: Validation Parameters for Agar Diffusion Assays of Fluoroquinolones

Parameter	Orbifloxacin[4][9]	Levofloxacin[10]	Representative Acceptance Criteria
Linearity (Concentration Range)	16.0–64.0 μg/mL	2.56–6.25 µg/mL	Correlation coefficient (r) ≥ 0.98
Correlation Coefficient (r)	0.9992	-	-
Coefficient of Determination (r²)	-	0.988	-
Precision (Repeatability, Intraday)	RSD = 2.88%	-	RSD ≤ 5%
Precision (Intermediate, Interday)	RSD = 3.33%	RSD = 1.05%	RSD ≤ 10%
Accuracy (Mean Recovery)	100.31%	101.23%	90-110%

Table 2: Validation Parameters for Turbidimetric Assays of Fluoroquinolones

Parameter	Norfloxacin[2][7]	Cefuroxime (Cephalosporin)[11]	Representative Acceptance Criteria
Linearity (Concentration Range)	25–100 μg mL-1	30.0 to 120.0 µg·mL−1	Correlation coefficient (r) ≥ 0.98
Coefficient of Determination (r²)	0.9999	-	-
Correlation Coefficient (r)	-	0.9997	-
Precision (Repeatability, Intra-assay)	RSD = 1.33%	-	RSD ≤ 5%
Precision (Intermediate, Inter-assay)	RSD = 0.21%	-	RSD ≤ 10%
Accuracy (Mean Recovery)	100.74%	100.21%	90-110%

Mandatory Visualizations

The following diagrams illustrate the workflows for the agar diffusion and turbidimetric assays.

Caption: Workflow for the Agar Diffusion Microbiological Assay.

Caption: Workflow for the Turbidimetric Microbiological Assay.

Conclusion

Both the agar diffusion and turbidimetric assays are suitable for determining the potency of Amifloxacin. The choice of method will depend on the specific requirements of the laboratory, including the desired turnaround time, sample throughput, and available equipment. The turbidimetric method offers advantages in terms of speed and precision, while the agar diffusion method is a robust and visually intuitive technique.[2][12] Regardless of the method chosen, rigorous validation according to established guidelines is essential to ensure the generation of reliable and accurate potency data. The comparative data from other fluoroquinolones presented in this guide provide a strong basis for establishing the expected performance of a validated microbiological assay for Amifloxacin.

References

• 1. uspnf.com [uspnf.com]
• 2. repositorio.unesp.br [repositorio.unesp.br]
• 3. Application of microbiological assay to determine pharmaceutical equivalence of generic intravenous antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and Validation of a Microbiological Agar Assay for Determination of Orbifloxacin in Pharmaceutical Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Principles and Methods of Different Microbiological Assay | Pharmaguideline [pharmaguideline.com]
• 6. Development and validation of a rapid turbidimetric assay to determine the potency of ampicillin sodium in powder for injectable solution - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. uspnf.com [uspnf.com]
• 9. researchgate.net [researchgate.net]
• 10. Development and validation of microbial bioassay for quantification of Levofloxacin in pharmaceutical preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development and Validation of a Rapid Turbidimetric Assay to Determine the Potency of Cefuroxime Sodium in Powder for Injection - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dergipark.org.tr [dergipark.org.tr]

A Comparative Analysis of Amifloxacin and Levofloxacin Against S. pneumoniae: A Guide for Researchers

A Synthesis of Available Data for Drug Development Professionals

Executive Summary

Levofloxacin (B1675101) is a well-established third-generation fluoroquinolone with demonstrated potent activity against S. pneumoniae.[2] Amifloxacin (B1664871), a second-generation fluoroquinolone, has shown broad-spectrum activity, particularly against Gram-negative bacteria.[3][4] This analysis compiles available data on their mechanisms of action, in vitro efficacy, pharmacokinetic profiles, and mechanisms of resistance to provide a resource for researchers and drug development professionals. The significant gap in data for amifloxacin's activity against S. pneumoniae underscores the need for direct comparative studies to fully evaluate its potential in treating infections caused by this pathogen.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data for amifloxacin and levofloxacin. It is crucial to interpret this information with the understanding that the data for each drug are derived from separate and independent studies.

Table 1: In Vitro Activity Against Streptococcus pneumoniae

Parameter	Amifloxacin	Levofloxacin
MIC₅₀ (mg/L)	Data not available	1.0[5]
MIC₉₀ (mg/L)	Data not available	1.0 - 2.0[6]
MBC (mg/L)	Data not available	2.0[7]

Table 2: Pharmacokinetic Parameters in Humans (Oral Administration)

Parameter	Amifloxacin	Levofloxacin
Bioavailability (%)	Data not available	~99[8]
Peak Plasma Concentration (Cmax) (mg/L)	1.13 - 1.95 (200 mg single dose)[9]	5.2 (500 mg single dose)
Time to Peak Concentration (Tmax) (h)	~0.98[10]	1 - 2
Elimination Half-life (t½) (h)	3.58 - 5.78[10]	6 - 8[8]
Volume of Distribution (Vd) (L/kg)	1.28 - 2.05[9]	1.1[11]
Protein Binding (%)	Data not available	24 - 38[8]
Renal Excretion (% of dose)	~42.5 - 53.9[9][10]	~87 (unchanged)[8]

Mechanism of Action

Both amifloxacin and levofloxacin are fluoroquinolone antibiotics that exert their bactericidal effects by inhibiting essential bacterial enzymes involved in DNA replication: DNA gyrase and topoisomerase IV.[1] For many Gram-positive bacteria, including S. pneumoniae, topoisomerase IV is the primary target.[3] Inhibition of these enzymes leads to breaks in the bacterial chromosome, ultimately resulting in cell death.

Figure 1: General mechanism of action of fluoroquinolones.

Mechanisms of Resistance in S. pneumoniae

Resistance to fluoroquinolones in S. pneumoniae primarily develops through two mechanisms:

• Target-site mutations: Stepwise mutations in the quinolone resistance-determining regions (QRDRs) of the genes encoding DNA gyrase (gyrA and gyrB) and topoisomerase IV (parC and parE) reduce the binding affinity of the drugs.

• Efflux pumps: Active transport systems can pump the antibiotic out of the bacterial cell, reducing its intracellular concentration.

Experimental Protocols

The following are generalized methodologies for key experiments cited in the literature for evaluating the efficacy of fluoroquinolones against S. pneumoniae.

Minimum Inhibitory Concentration (MIC) Determination

The MIC, the lowest concentration of an antibiotic that prevents visible growth of a bacterium, is a fundamental measure of in vitro potency.

Methodology: Broth Microdilution

• Bacterial Isolate Preparation: S. pneumoniae isolates are cultured on an appropriate medium (e.g., blood agar) and then suspended in a cation-adjusted Mueller-Hinton broth (CAMHB) supplemented with lysed horse blood to a standardized turbidity (e.g., 0.5 McFarland standard).

• Antibiotic Dilution: A serial two-fold dilution of the antibiotic is prepared in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The microtiter plate is incubated at 35-37°C for 20-24 hours in an atmosphere of 5% CO₂.

• Reading: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth.

In Vivo Efficacy Studies (Mouse Model)

Animal models are crucial for assessing the in vivo efficacy of antibiotics. The mouse model of pneumococcal pneumonia is commonly used.

Methodology: Mouse Pneumonia Model

• Animal Model: Inbred mouse strains (e.g., BALB/c, C57BL/6) are commonly used.[4]

• Infection: Mice are anesthetized and infected via intranasal or intratracheal instillation of a standardized inoculum of S. pneumoniae.[4]

• Drug Administration: At a specified time post-infection, the test antibiotic (e.g., amifloxacin or levofloxacin) is administered orally or parenterally at various doses.

• Efficacy Assessment: Efficacy is evaluated based on parameters such as:

  • Survival Rate: The percentage of mice surviving over a defined period (e.g., 7-14 days).

  • Bacterial Load: Quantification of bacteria in the lungs, blood, and other tissues at specific time points post-treatment.

  • Histopathology: Microscopic examination of lung tissue for signs of inflammation and damage.

Figure 2: General workflow for in vivo antibiotic efficacy studies.

Discussion and Future Directions

The available data clearly establish levofloxacin as a potent agent against S. pneumoniae. Its favorable pharmacokinetic profile, including high bioavailability and a relatively long elimination half-life, supports its clinical use in treating respiratory tract infections caused by this pathogen.[8]

For amifloxacin, the existing pharmacokinetic data in humans suggest rapid absorption and a shorter half-life compared to levofloxacin, which might necessitate more frequent dosing.[10] While its primary utility has been suggested for urinary tract infections due to high urinary concentrations, its potential against respiratory pathogens like S. pneumoniae remains largely unexplored in publicly available literature.[10]

The lack of specific in vitro activity data (MIC/MBC) for amifloxacin against S. pneumoniae is a significant knowledge gap. To enable a meaningful comparison with levofloxacin and to assess its potential as a treatment for pneumococcal infections, the following research is essential:

• In Vitro Susceptibility Testing: Comprehensive studies to determine the MIC and MBC values of amifloxacin against a large panel of clinical isolates of S. pneumoniae, including penicillin- and levofloxacin-resistant strains.

• Head-to-Head In Vivo Studies: Direct comparative efficacy studies of amifloxacin and levofloxacin in established animal models of S. pneumoniae infection, such as the mouse pneumonia model.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Studies to determine the PK/PD indices (e.g., AUC/MIC, Cmax/MIC) that best correlate with the efficacy of amifloxacin against S. pneumoniae.

References

• 1. Activity of quinolones against gram-positive cocci: clinical features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Streptococcus pneumoniae | Johns Hopkins ABX Guide [hopkinsguides.com]
• 3. Quinolone antibiotic - Wikipedia [en.wikipedia.org]
• 4. Amifloxacin activity against well-defined gentamicin-resistant, gram-negative bacteria [pubmed.ncbi.nlm.nih.gov]
• 5. A comparative study of the in-vitro activity of levofloxacin against Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Streptococcus pneumoniae Response to Repeated Moxifloxacin or Levofloxacin Exposure in a Rabbit Tissue Cage Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Jornal Brasileiro de Pneumologia - Streptococcus pneumoniae: susceptibility to penicillin and moxifloxacin [jornaldepneumologia.com.br]
• 9. Preliminary study of the pharmacokinetics of oral amifloxacin in elderly subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Multiple-dose pharmacokinetics and safety of oral amifloxacin in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. In vitro activity of fluoroquinolones (gatifloxacin, levofloxacin and trovafloxacin) and seven other antibiotics against Streptococcus pneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Research and the Environment: Proper Disposal of Amifloxacin

For researchers, scientists, and drug development professionals, the responsible management of chemical compounds is paramount to ensuring laboratory safety and environmental protection. Amifloxacin (B1664871), a fluoroquinolone antibiotic, requires meticulous disposal procedures to mitigate potential health risks and prevent environmental contamination. Adherence to these protocols is essential for regulatory compliance and the promotion of a sustainable research ecosystem.

Operational Plan for Amifloxacin Disposal

The proper disposal of amifloxacin and materials contaminated with it should be treated as a critical component of laboratory workflow. The following step-by-step guide provides a framework for the safe handling and disposal of amifloxacin waste.

Step 1: Waste Segregation and Collection

• Designated Waste Containers: All amifloxacin waste, including unused product, contaminated labware (e.g., pipette tips, tubes, gloves), and spill cleanup materials, must be collected in designated, clearly labeled hazardous waste containers.[1][2]

• Avoid Mixing: Do not mix amifloxacin waste with non-hazardous laboratory trash or other incompatible chemical waste streams.[2]

• Solid vs. Liquid Waste: If institutional procedures require, segregate solid and liquid amifloxacin waste into separate, appropriate hazardous waste containers.[2]

Step 2: Handling Unused and Expired Amifloxacin

• Hazardous Chemical Waste: Unused or expired amifloxacin should be treated as hazardous chemical waste.[1]

• Original Containers: Whenever possible, leave the chemical in its original container to ensure clear identification.

• No Drain Disposal: Under no circumstances should amifloxacin be disposed of down the drain or in the sewer system.[1][3] This practice can contribute to the development of antibiotic-resistant bacteria and negatively impact aquatic ecosystems.[2][4]

Step 3: Managing Contaminated Materials

• Personal Protective Equipment (PPE): Used gloves, gowns, and other disposable PPE contaminated with amifloxacin should be disposed of as hazardous waste.[1]

• Labware: Disposable labware that has come into contact with amifloxacin must be collected in the designated hazardous waste container.[1]

• Spill Cleanup: Any materials used to clean up amifloxacin spills, such as absorbent pads or vermiculite, are considered hazardous waste and must be disposed of accordingly.[1]

Step 4: Storage and Labeling of Waste

• Secure Storage: Store hazardous waste containers in a designated, secure area away from general laboratory traffic.[2]

• Proper Labeling: Ensure all waste containers are clearly labeled with "Hazardous Waste," the name of the chemical (Amifloxacin), and any associated hazard warnings.[2]

Step 5: Final Disposal Procedures

• Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for collection and final disposal.[2]

• Regulatory Compliance: Disposal must be carried out in accordance with all federal, state, and local regulations, such as those established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[5][6][7]

Data Summary for Amifloxacin Disposal

While specific quantitative data for amifloxacin disposal is not available, the following table summarizes the key principles based on guidelines for fluoroquinolone antibiotics and general pharmaceutical waste.

Parameter	Guideline	Regulatory Bodies
Waste Classification	Hazardous Chemical Waste	EPA, State and Local Agencies
Primary Disposal Method	Incineration via a licensed hazardous waste facility	EPA, DEA
Secondary Disposal (Household)	Drug take-back programs	EPA, DEA, FDA
Prohibited Disposal Methods	Flushing down toilet or drain, mixing with regular trash	EPA, Subpart P of RCRA

Experimental Protocols Cited

The disposal procedures outlined are based on established safety protocols and regulatory guidelines for chemical and pharmaceutical waste management, rather than specific experimental results. Key regulations and guidelines include the EPA's Resource Conservation and Recovery Act (RCRA) and the Management Standards for Hazardous Waste Pharmaceuticals (Subpart P).[5][6][7]

Amifloxacin Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of amifloxacin in a laboratory setting.

Caption: Decision workflow for amifloxacin waste disposal.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 6. epa.gov [epa.gov]
• 7. danielshealth.com [danielshealth.com]

Safeguarding Research: A Comprehensive Guide to Personal Protective Equipment for Handling Amifloxacin

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

Personal Protective Equipment (PPE) Recommendations

A comprehensive personal protective equipment strategy is crucial to minimize exposure to Amifloxacin. The following table summarizes the recommended PPE for handling this compound.[1]

PPE Category	Type	Standard	Purpose
Hand Protection	Chemical-resistant gloves (Nitrile recommended)	ASTM F739 or EN 374	To prevent skin contact, which can cause irritation and allergic reactions.[1]
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles	ANSI Z87.1	To protect eyes from dust particles and splashes.[1]
Respiratory Protection	NIOSH-approved respirator (e.g., N95)	NIOSH 42 CFR 84	To be used in cases of inadequate ventilation or when handling powders.[1]
Body Protection	Laboratory coat or disposable gown	N/A	To protect skin and clothing from contamination.[1]

Operational Plan for Safe Handling

A systematic approach, from preparation to disposal, is critical for minimizing exposure risk when working with Amifloxacin.

Preparation

• Designated Area: All handling of Amifloxacin should occur in a designated area, such as a chemical fume hood or a well-ventilated space.[1]

• Emergency Equipment: Ensure that an eyewash station and safety shower are readily accessible.[1]

• Assemble Materials: Before beginning work, gather all necessary equipment and personal protective equipment.[1]

Donning PPE

The following sequence should be followed when putting on PPE:

• Gown or Lab Coat[6]

• Mask or Respirator[6]

• Goggles or Face Shield[6]

• Gloves[6]

Workflow for Safe Handling of Amifloxacin.

Handling Amifloxacin

• When weighing or handling the solid form, take care to avoid the generation of dust.[1]

• If creating solutions, perform this work in a fume hood to minimize the inhalation of any aerosols.[1]

• Avoid contact with skin, eyes, and clothing.[1]

• Do not eat, drink, or smoke in the designated handling area.[1]

Doffing PPE

To prevent contamination, remove PPE in the following order:

• Gloves[1]

• Gown or Lab Coat[1]

• Goggles or Face Shield[1]

• Mask or Respirator[1]

• Wash hands thoroughly with soap and water immediately after removing all PPE.[1]

Emergency Procedures: Spills

In the event of a spill, follow these steps:

• Evacuate: Clear the immediate area of all personnel.[1]

• Ventilate: Ensure the area is well-ventilated.[1]

• Contain: For solid spills, carefully sweep up the material and place it in a labeled container for disposal, avoiding dust creation. For liquid spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container.[1]

• Decontaminate: Thoroughly clean the spill area with an appropriate cleaning agent.[1]

• Dispose: Dispose of all contaminated materials as hazardous waste.[1]

Disposal Plan

Proper disposal of Amifloxacin and contaminated materials is crucial to prevent environmental contamination.

• Unused Amifloxacin: Treat as hazardous chemical waste and dispose of it through an approved waste disposal facility. Do not pour it down the drain.[1]

• Contaminated Labware: Disposable items such as pipette tips and tubes that have been in contact with Amifloxacin should be collected in a designated and labeled hazardous waste container.[1]

• Contaminated PPE: Used gloves, gowns, and other disposable PPE should also be disposed of as hazardous waste.[1]

• Stock Solutions: Concentrated antibiotic stock solutions are considered hazardous chemical waste and must be collected for disposal according to institutional guidelines.[1]

For unused or expired medications in a non-laboratory setting, the safest disposal method is a medication take-back program.[7][8] If a take-back program is not available, the medication can be mixed with an undesirable substance like coffee grounds or cat litter, placed in a sealed container, and then thrown in the household trash.[7][8]

References

• 1. benchchem.com [benchchem.com]
• 2. pccarx.com [pccarx.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. biosynth.com [biosynth.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. Personal Protective Equipment - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Explore Safe Medication Disposal with this Step-by-Step Guide [elitecarehc.com]
• 8. oncolink.org [oncolink.org]